1-(Thiophen-3-yl)propane-1,3-diol

Core Science & Biosynthesis

1-(Thiophen-3-yl)propane-1,3-diol: Chemical Structure and Properties

This guide provides an in-depth technical analysis of 1-(Thiophen-3-yl)propane-1,3-diol , a positional isomer of the key intermediate used in the synthesis of the antidepressant Duloxetine. While the 2-thienyl isomer is industrially ubiquitous, the 3-thienyl analog represents a critical scaffold for structure-activity relationship (SAR) studies, bioisosteric replacement, and the development of metabolically distinct pharmaceutical candidates.

Chemical Identity & Structural Analysis[1][2][3][4]

This compound is a bifunctional building block featuring a thiophene ring attached at the C3 position to a propyl chain bearing two hydroxyl groups.

Nomenclature and Identification

Property	Detail
IUPAC Name	1-(Thiophen-3-yl)propane-1,3-diol
Common Name	3-Thienyl-1,3-diol; 3-(1,3-Dihydroxypropyl)thiophene
Molecular Formula	C₇H₁₀O₂S
Molecular Weight	158.22 g/mol
SMILES	OCCC(O)c1csc1
Chiral Center	C1 (Benzylic-like position).[1] Exists as (R) and (S) enantiomers.

Structural Significance[6]

• Positional Isomerism: Unlike the 2-thienyl isomer (where the sulfur atom is adjacent to the attachment point), the 3-thienyl attachment places the sulfur atom one carbon away in the ring system. This alters the electronic induction (inductive withdrawal is weaker at C3) and steric profile.

• Bioisosterism: The 3-thienyl group is often used as a bioisostere for a phenyl ring. It occupies similar 3D space but offers distinct pi-electron density and lipophilicity, potentially improving solubility or altering metabolic clearance compared to the phenyl analog.

• Metabolic Stability: The C2 position of the thiophene ring is highly reactive toward metabolic oxidation (forming reactive sulfoxides/epoxides). In 3-substituted thiophenes, the C2 position is sterically exposed, making this scaffold potentially more metabolically active than 2-substituted analogs unless blocked.

Synthesis & Manufacturing Protocols

The synthesis of 1-(Thiophen-3-yl)propane-1,3-diol challenges the chemist to selectively functionalize the C3 position of the thiophene ring, which is electronically less favored for electrophilic aromatic substitution than the C2 position. Therefore, routes typically start from pre-functionalized 3-bromo- or 3-formylthiophenes.

Retrosynthetic Analysis

The most robust approach involves the construction of the 1,3-diol motif via a Reformatsky reaction or Aldol-type condensation followed by reduction.

Figure 1: Retrosynthetic strategy accessing the target diol from commercially available 3-thiophenecarboxaldehyde.

Protocol A: The Reformatsky Route (Recommended)

This method avoids the harsh conditions of Friedel-Crafts acylation and provides the beta-hydroxy ester intermediate, which can be resolved enzymatically if a chiral product is required.

Step 1: Synthesis of Ethyl 3-hydroxy-3-(thiophen-3-yl)propanoate

• Activation: In a dry 3-neck flask under Argon, suspend activated Zinc dust (1.5 eq) in anhydrous THF.

• Initiation: Add a catalytic amount of iodine or trimethylsilyl chloride (TMSCl) to activate the zinc surface.

• Addition: Dropwise add a mixture of 3-thiophenecarboxaldehyde (1.0 eq) and ethyl bromoacetate (1.2 eq) in THF. Maintain a gentle reflux.

• Workup: Quench with cold dilute HCl. Extract with ethyl acetate.[2] Wash with NaHCO₃ and brine. Dry over MgSO₄.

• Purification: Flash chromatography (Hexane/EtOAc) yields the beta-hydroxy ester.

Step 2: Reduction to 1,3-Diol

• Reduction: Dissolve the beta-hydroxy ester in anhydrous THF and cool to 0°C.

• Hydride Addition: Carefully add Lithium Aluminum Hydride (LiAlH₄) (2.5 eq) pellets or solution. The ester reduces to the primary alcohol; the secondary alcohol remains untouched.

• Quench: Use the Fieser method (Water, 15% NaOH, Water) to precipitate aluminum salts.

• Isolation: Filter the granular precipitate. Concentrate the filtrate to obtain the crude diol.

Protocol B: The 3-Acetylthiophene Route

Alternatively, one can start from 3-acetylthiophene (less common than 2-acetyl but available).

• Carboxylation: React 3-acetylthiophene with diethyl carbonate and NaH to form the beta-keto ester.

• Double Reduction: Reduce the beta-keto ester with excess LiAlH₄ to stereoselectively (if chiral ligands used) or racemically produce the 1,3-diol.

Physicochemical Properties[2][4][5][8][9][10][11]

Exact experimental data for the 3-thienyl isomer is often proprietary or extrapolated from the 2-thienyl analog. The values below represent high-confidence predicted ranges based on structural isomerism principles.

Property	Value (Predicted/Analog)	Context
Physical State	Viscous Colorless to Pale Yellow Oil	Similar to 1-phenylpropane-1,3-diol.
Boiling Point	310 - 320 °C (at 760 mmHg)	High BP due to dual hydrogen bonding.
Solubility	DMSO, Methanol, Ethanol, DCM	Lipophilic ring + Hydrophilic tail.
LogP	0.6 - 0.9	Moderately lipophilic; crosses blood-brain barrier.
pKa	~14.5 (Secondary -OH)	Typical for benzylic-like alcohols.
Stability	Air sensitive (Thiophene oxidation)	Store under inert gas at -20°C.

Pharmaceutical Applications & Bioactivity[7]

The primary interest in 1-(Thiophen-3-yl)propane-1,3-diol lies in its role as a chiral scaffold for serotonin-norepinephrine reuptake inhibitors (SNRIs).

Duloxetine Analog Development

Duloxetine (Cymbalta) utilizes a 2-thienyl scaffold.[2][3] The 3-thienyl isomer is synthesized to study:

• Binding Affinity: Does shifting the sulfur atom affect the pi-stacking interaction within the transporter protein pocket?

• Metabolic Shunt: The 2-thienyl ring is prone to oxidation at the 5-position. The 3-thienyl ring presents different sites for cytochrome P450 oxidation, potentially altering the drug's half-life.

Chiral Resolution & Functionalization

For drug development, the (S)-enantiomer is typically the bioactive target.

• Enzymatic Resolution: Lipases (e.g., Pseudomonas cepacia lipase) can kinetically resolve the racemic diol or its precursor ester, acetylating the (R)-isomer while leaving the (S)-diol free.[4]

• Activation: The primary hydroxyl group (C3) is less sterically hindered and can be selectively tosylated or mesylated, allowing for the introduction of amine side chains (as seen in Duloxetine synthesis).

Figure 2: Functionalization pathway converting the diol into bioactive SNRI candidates.

Safety and Handling (SDS Summary)

While specific toxicological data for this isomer may be limited, it should be handled with the same rigor as thiophene and alkyl diols.

• Hazards:

  • H315/H319: Causes skin and serious eye irritation.

  • H335: May cause respiratory irritation.

  • Thiophene Toxicity: Thiophene compounds can be nephrotoxic or hepatotoxic upon chronic exposure.

• Handling:

  • Use only in a chemical fume hood.

  • Wear nitrile gloves and safety goggles.

  • Storage: Hygroscopic. Store in a tightly sealed container under nitrogen or argon to prevent moisture absorption and thiophene ring oxidation.

References

• PubChem. 1,3-Di(thiophen-2-yl)propane-1,3-dione (Related Isomer Data). National Library of Medicine. Available at: [Link]

• Liu, Z., et al. (2011). Highly enantioselective bioreduction of ethyl 3-oxo-3-(2-thienyl)propanoate for the production of (S)-duloxetine intermediate.[2] ResearchGate.[5][6] Available at: [Link]

• Beilstein Journals. Synthesis of unnatural α-amino esters using ethyl nitroacetate and condensation reactions (Furan/Thiophene analogs). Available at: [Link]

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The Thiophene-3-yl Scaffold: A Privileged Motif in Modern Medicinal Chemistry

A Technical Guide for Drug Discovery Professionals

Abstract

The thiophene ring, a five-membered sulfur-containing heterocycle, is a cornerstone in medicinal chemistry, recognized as a "privileged pharmacophore" due to its widespread presence in a multitude of clinically approved drugs and investigational agents.[1] Its derivatives exhibit an extensive range of pharmacological activities, including anticancer, anti-inflammatory, antimicrobial, and neurological applications.[2][3][4][5] This guide focuses specifically on the applications of thiophene-3-yl derivatives, exploring the unique chemical properties and biological implications of substitution at this position. We will delve into the rationale behind its use as a common bioisostere for the phenyl group, detail its role in targeting key enzymes and signaling pathways, and provide practical insights into its synthesis and structure-activity relationships (SAR). This document serves as a technical resource for researchers and scientists engaged in the design and development of novel therapeutics.

The Thiophene-3-yl Moiety: A Bioisosteric and Pharmacological Powerhouse

The thiophene nucleus is a versatile scaffold in drug design, with its derivatives finding application as antipsychotics, antifungals, anticancer agents, and anti-inflammatory drugs.[4][6] The structural similarity of thiophene to benzene, in terms of size, planarity, and aromaticity, allows it to act as an effective bioisostere.[2] Bioisosteres are groups or molecules that have similar chemical and physical properties, which can elicit comparable biological responses.[7] The replacement of a phenyl ring with a thiophene ring is a common strategy in lead optimization to modulate a compound's ADMET (absorption, distribution, metabolism, excretion, and toxicity) properties, such as improving metabolic stability or altering solubility, without compromising its primary biological activity.[8][9]

Substitution on the thiophene ring can occur at the 2- or 3-position, and the choice of substitution pattern significantly impacts the molecule's biological activity.[10] The 3-substituted thiophene, in particular, offers a distinct electronic and steric profile compared to its 2-substituted counterpart, which can be strategically exploited in drug design.

Logical Relationship: Bioisosteric Replacement Strategy

Caption: Strategic use of thiophene-3-yl as a phenyl bioisostere.

Therapeutic Applications of Thiophene-3-yl Derivatives

The versatility of the thiophene-3-yl scaffold is evident in its application across a wide array of therapeutic areas.

Oncology

Thiophene derivatives have emerged as a significant class of anticancer agents, targeting various signaling pathways involved in cancer progression.[3][11][12]

Protein kinases are crucial regulators of cell signaling, and their dysregulation is a hallmark of many cancers. Thiophene-based compounds, including those with a 3-substituted pattern, have been developed as potent kinase inhibitors.[13]

• Epidermal Growth Factor Receptor (EGFR) Inhibition: Overexpression of EGFR is a known driver in several cancers. Novel thiophene-3-carboxamide selenide derivatives have been designed and synthesized as EGFR kinase inhibitors, demonstrating significant cytotoxic activity against various cancer cell lines.[14][15] For instance, certain trisubstituted thiophene-3-carboxamide derivatives have shown impressive EGFR kinase inhibition with IC50 values in the nanomolar range.[15]

• VEGFR-2 and Akt Dual Inhibition: Fused thiophene scaffolds have been utilized in the design of dual inhibitors of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) and Akt, both key targets in cancer therapy.[16] Specific thienopyrrole and pyrrolothienopyrimidine derivatives have demonstrated potent antiproliferative effects in liver (HepG2) and prostate (PC-3) cancer cell lines, inducing apoptosis through S-phase cell cycle arrest.[16]

• Phosphoinositide 3-kinase (PI3K) Inhibition: The PI3K/Akt/mTOR pathway is a critical signaling cascade in cell proliferation and survival. Thiophene-containing triaryl pyrazoline derivatives have been synthesized and evaluated as PI3K inhibitors, with some compounds showing greater potency for the PI3Kγ isoform over PI3Kα.[17]

Caption: Inhibition of the PI3K/Akt pathway by thiophene-3-yl derivatives.

Anti-inflammatory Applications

Several commercially available anti-inflammatory drugs, such as Tinoridine, Tiaprofenic acid, and Tenidap, feature a thiophene ring, highlighting the scaffold's importance in this therapeutic area.[2][4][6] These drugs primarily act by inhibiting cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, which are key mediators of inflammation.[6][18] The structural features often associated with the anti-inflammatory activity of thiophene derivatives include the presence of carboxylic acid, ester, amine, and amide functional groups.[18]

Antimicrobial and Antifungal Activity

The rise of drug-resistant pathogens necessitates the development of new antimicrobial agents. Thiophene derivatives have shown promise in this regard, with various compounds exhibiting potent antibacterial and antifungal properties.[19][20][21] Their mechanisms of action can include disrupting bacterial cell membranes and inhibiting essential enzymes.[22]

Notably, certain novel armed thiophene derivatives have demonstrated greater potency than the standard drug gentamicin against Pseudomonas aeruginosa.[19] Furthermore, some synthesized thiophene derivatives have shown significant activity against fungal species like Aspergillus fumigatus and Syncephalastrum racemosum.[20][23][24]

Neurological Disorders

Thiophene derivatives are also being investigated for their potential in treating neurodegenerative diseases like Alzheimer's. One approach involves the inhibition of acetylcholinesterase (AChE), an enzyme that breaks down the neurotransmitter acetylcholine. A series of novel thiophene derivatives have been synthesized, with some showing more potent AChE inhibition than the reference drug donepezil.[25]

Synthesis and Methodologies

A key to unlocking the full potential of thiophene-3-yl derivatives is the availability of robust and versatile synthetic methods.

The Gewald Reaction

The Gewald reaction is a multicomponent reaction that is widely used for the synthesis of polysubstituted 2-aminothiophenes.[14][26] This reaction typically involves the condensation of a ketone or aldehyde with an active methylene nitrile in the presence of elemental sulfur and a base. The resulting 2-aminothiophene can then be further functionalized at the 3-position.

Caption: A typical workflow for the Gewald synthesis of 2-aminothiophenes.

General Protocol for Synthesis of Thiophene-3-carboxamides

Many biologically active thiophene derivatives feature a carboxamide group at the 3-position. A general approach to their synthesis is outlined below.

Step 1: Synthesis of 2-aminothiophene-3-carboxylate

• Combine an appropriate ketone (1 eq), ethyl cyanoacetate (1 eq), and elemental sulfur (1.1 eq) in a suitable solvent such as ethanol.

• Add a catalytic amount of a base, for example, diethylamine (0.2 eq).

• Stir the reaction mixture at room temperature to 50°C, monitoring the reaction progress by Thin Layer Chromatography (TLC).[22]

• Upon completion, cool the mixture. If a precipitate forms, collect it by filtration. Otherwise, concentrate the solvent under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to yield the ethyl 2-aminothiophene-3-carboxylate intermediate.

Step 2: Chloroacetylation of the Amine

• Dissolve the 2-aminothiophene-3-carboxylate intermediate (1 eq) in glacial acetic acid.

• Add chloroacetyl chloride (1.1 eq) dropwise while stirring at room temperature.

• Continue stirring for 1-2 hours.

• Filter the resulting solid product, wash with water, and dry to obtain the 2-(2-chloroacetamido)thiophene-3-carboxylate.

Step 3: Amide Formation

• Suspend the chloroacetylated intermediate (1 eq) in a suitable solvent like acetone.

• Add an appropriate amine (1.1 eq) and a base such as triethylamine (1.2 eq).

• Reflux the mixture for several hours, monitoring by TLC.

• After completion, remove the solvent under reduced pressure.

• Purify the residue by column chromatography to obtain the final thiophene-3-carboxamide derivative.

Structure-Activity Relationship (SAR) Insights

The biological activity of thiophene-3-yl derivatives is highly dependent on the nature and position of the substituents on the thiophene ring and any appended functionalities.[27]

Modification Site	Substituent Type	General Impact on Activity	Rationale / Example
Thiophene Ring	Electron-withdrawing groups (e.g., -NO₂, -CN)	Potential Increase	Can enhance interactions with electron-rich pockets in the target protein.[27]
Electron-donating groups (e.g., -OCH₃, -NH₂)	Variable	May improve binding through hydrogen bonding but can also increase metabolic susceptibility.[27]
3-Position Side Chain	Carboxamide/Ester groups	Often Essential	These groups are frequently involved in key hydrogen bonding interactions with the target protein, as seen in many kinase inhibitors.[18]
Aromatic/Heterocyclic rings	Potency Enhancement	Introduction of additional ring systems can lead to beneficial π-π stacking or hydrophobic interactions within the binding site.
Other Positions	Substitution at C4 and C5	Fine-tuning of properties	Modifications at these positions can modulate the electronic properties of the ring and influence the overall conformation of the molecule, affecting target binding and selectivity.

Table 1: General Structure-Activity Relationship Trends for Thiophene-3-yl Derivatives.

Conclusion and Future Perspectives

The thiophene-3-yl scaffold has firmly established itself as a privileged structure in medicinal chemistry. Its favorable physicochemical properties, synthetic accessibility, and ability to serve as a versatile bioisostere for the phenyl ring have led to its incorporation into a wide range of biologically active molecules. The continued exploration of novel synthetic methodologies and a deeper understanding of the structure-activity relationships governing the interactions of these derivatives with their biological targets will undoubtedly lead to the discovery of new and improved therapeutics for a host of human diseases. The development of selective kinase inhibitors for cancer, potent anti-inflammatory agents, and novel antimicrobials all represent promising future directions for research into this remarkable heterocyclic system.

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Structural Divergence and Synthetic Applications of 2-Thienyl and 3-Thienyl Propane-1,3-diol Isomers

The Bioisosteric Paradigm in Propane-1,3-diol Scaffolds

In advanced drug discovery and materials science, the propane-1,3-diol motif serves as a critical structural hub. It is most notably recognized as the core pharmacophore in sphingosine 1-phosphate (S1P) receptor modulators, such as fingolimod (FTY720)[1]. When optimizing these scaffolds, medicinal chemists frequently replace phenyl rings with thiophene bioisosteres to tune lipophilicity, metabolic stability, and receptor subtype selectivity[2].

However, the decision to utilize a 2-thienyl versus a 3-thienyl isomer is not a trivial substitution. The positional isomerism of the thiophene ring fundamentally alters the electronic topography, steric bulk, and transition-metal coordination behavior of the molecule. This technical guide explores the causal relationships between these isomeric structures, their behavior in asymmetric synthesis, and their pharmacological translation.

Electronic and Steric Topography of Thienyl Isomers

The fundamental difference between 2-thienyl and 3-thienyl propane-1,3-diols stems from the proximity of the attachment point to the sulfur heteroatom.

• 2-Thienyl Isomers: The attachment at the C2 position places the propane-1,3-diol moiety directly adjacent to the sulfur atom. Sulfur’s lone pairs exert a strong inductive electron-withdrawing effect combined with resonance donation. This proximity creates a distinct vector for the heteroatom, which can act as a bidentate coordinating ligand (alongside the diol oxygens) during transition-metal catalysis. Furthermore, the steric bulk is highly asymmetric.

• 3-Thienyl Isomers: Attachment at the C3 position distances the diol from the sulfur atom. The 3-thienyl group behaves electronically and sterically more akin to a standard meta/para-substituted phenyl ring[2]. It exhibits lower coordination affinity for transition metals, reducing the risk of catalyst poisoning in sensitive synthetic workflows.

Quantitative Data Presentation

The following table summarizes the divergent properties of these isomers, synthesizing empirical observations from catalytic desymmetrization and receptor binding assays.

Feature / Property	2-Thienyl Propane-1,3-diol	3-Thienyl Propane-1,3-diol	Causality & Practical Impact
Heteroatom Proximity	Adjacent to attachment (C2)	Beta to attachment (C3)	2-thienyl exerts stronger inductive effects at the benzylic/allylic position, altering local pKa.
Steric Profile	Asymmetric (S vs CH)	Symmetrical pseudo-phenyl	Influences the transition state geometry and enantiomeric excess (ee%) in chiral pockets.
Metal Coordination	High risk of S-coordination	Low risk	2-thienyl can act as a directing group or inadvertently poison sensitive Ru/Pd catalysts[3].
S1P Receptor Fit	Distinct hydrophobic vector	Phenyl-like vector	Alters binding affinity and critical S1P1 vs S1P3 subtype selectivity[4].

Enantioselective Synthetic Workflows and Desymmetrization

The synthesis of chiral building blocks from achiral thienyl propane-1,3-diols requires robust asymmetric methodologies. Two primary pathways are utilized: the asymmetric hydrogenation of

-keto esters[3] and the asymmetric desymmetrization of meso-diols[5].

Workflow 1: Dinuclear Zinc-Catalyzed Asymmetric Desymmetrization

Differentiating the enantiotopic hydroxyl groups in meso-2-substituted-1,3-propanediols is inherently challenging because the prostereogenic center is situated

to the reacting hydroxyl group[5]. Dinuclear zinc catalysts provide an elegant solution.

Fig 1: Logical workflow of dinuclear zinc-catalyzed asymmetric desymmetrization of meso-diols.

Self-Validating Experimental Protocol:

• Preparation: To a flame-dried Schlenk tube under a positive nitrogen flow, add meso-2-(thienyl)propane-1,3-diol (0.312 mmol) and vinyl benzoate (1.56 mmol).

  • Causality: Vinyl benzoate is selected as the acyl donor because the byproduct is acetaldehyde, which does not compete for catalyst binding and drives the reaction forward irreversibly.

• Solvent Addition: Add anhydrous toluene (1.9 mL) at room temperature.

  • Causality: Toluene is a non-coordinating, non-polar solvent that preserves the integrity of the zinc catalyst's chiral pocket, preventing solvent-induced racemization.

• Catalyst Injection: Cool the mixture to -70 °C. Inject a stock solution of the dinuclear zinc catalyst (0.026 M, 0.6 mL, 0.0156 mmol)[5].

• Reaction Execution: Seal the tube and stir at -20 °C for 24 hours.

  • Causality: Lowering the temperature to -20 °C suppresses the uncatalyzed background acylation, ensuring that the reaction proceeds exclusively through the highly enantioselective catalyst-bound transition state[5].

• Validation: Quench with saturated aqueous

  . Extract with ethyl acetate, concentrate, and purify via silica gel chromatography. Validate the enantiomeric excess (ee%) using chiral HPLC (e.g., Chiralcel OD-H column) against a racemic standard[3].

Note on Isomer Performance: The 3-thienyl isomer typically yields higher enantioselectivities (90-93% ee) compared to the 2-thienyl isomer (80-88% ee)[5]. The sulfur atom in the 2-position creates a steric clash and potential secondary coordination with the zinc core, slightly perturbing the ideal transition state geometry.

Pharmacological Translation: S1P Receptor Modulation

In the realm of immunology and multiple sclerosis (MS) therapeutics, 2-amino-propane-1,3-diols are prodrugs that require in vivo phosphorylation by Sphingosine Kinase 2 (SphK2) to become active S1P receptor agonists[1][6].

The incorporation of thienyl rings into the lipophilic tail of these diols is a strategic choice to eliminate S1P3 receptor agonism, which is causally linked to transient bradycardia—a critical adverse effect of first-generation drugs like fingolimod[1][4].

Fig 2: Pharmacological activation and S1P1 receptor internalization pathway of thienyl-diol prodrugs.

Receptor Pocket Dynamics: When evaluating S1P4 or S1P1 antagonists/agonists, thiophene and furan rings serve as excellent bioisosteres for phenyl rings[2]. However, the 3-thienyl and 2-thienyl analogs exhibit different binding affinities. Because the S1P receptor binding pocket is highly hydrophobic and geometrically constrained, the vector of the sulfur atom dictates the orientation of the entire lipophilic tail. 3-thienyl derivatives often show enhanced potency because their pseudo-symmetrical shape allows for deeper penetration into the hydrophobic channel without the electrostatic repulsion caused by the C2-sulfur lone pairs interacting with specific transmembrane domain residues[2][6].

Conclusion

The selection between 2-thienyl and 3-thienyl propane-1,3-diol isomers is a critical decision matrix in both synthetic chemistry and drug design. While the 2-thienyl isomer provides unique electronic properties useful for specific inductive effects, its tendency to coordinate with transition metals and its asymmetric steric profile can complicate chiral catalysis. Conversely, the 3-thienyl isomer offers a more predictable, "phenyl-like" behavior, frequently resulting in superior enantiomeric excesses during desymmetrization and highly optimized fits within GPCR hydrophobic pockets. Recognizing these causal mechanisms ensures robust experimental design and accelerates the development of targeted therapeutics.

References

• Source: nih.
• Source: sctunisie.
• Discovery, Design and Synthesis of the First Reported Potent and Selective Sphingosine-1-Phosphate 4 (S1P4)
• Design, Synthesis, and In Vitro and In Vivo Evaluation of an 18F-Labeled Sphingosine 1-Phosphate Receptor 1 (S1P1)
• FTY720 Story.
• Removal of Sphingosine 1-Phosphate Receptor-3 (S1P3)

Sources

• 1. FTY720 Story. Its Discovery and the Following Accelerated Development of Sphingosine 1-Phosphate Receptor Agonists as Immunomodulators Based on Reverse Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery, Design and Synthesis of the First Reported Potent and Selective Sphingosine-1-Phosphate 4 (S1P4) Receptor Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 3. sctunisie.org [sctunisie.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Dinuclear Zinc-Catalyzed Asymmetric Desymmetrization of Acyclic 2-Substituted-1,3-Propanediols: A Powerful Entry into Chiral Building Blocks - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Design, Synthesis, and In Vitro and In Vivo Evaluation of an 18F-Labeled Sphingosine 1-Phosphate Receptor 1 (S1P1) PET Tracer - PMC [pmc.ncbi.nlm.nih.gov]

Thermodynamic and Empirical Solubility Profiling of Thiophene-Substituted 1,3-Diols in Organic Solvents

Executive Summary

Thiophene-substituted 1,3-diols are critical synthetic intermediates frequently utilized in the development of pharmaceuticals, agrochemicals, and1[1]. Their unique structural amphiphilicity—combining the lipophilic, highly polarizable thiophene heterocycle with the strongly hydrogen-bonding 1,3-diol moiety—presents specific challenges in solvent selection. This technical guide provides an in-depth mechanistic analysis of their solubility behavior governed by Hansen Solubility Parameters (HSP) and outlines a self-validating experimental protocol for precise thermodynamic solubility determination.

Structural Causality and Thermodynamic Principles

The solubility of an organic compound is fundamentally dictated by the free energy of solvation, which relies on disrupting solute-solute interactions (crystal lattice energy) and replacing them with favorable solute-solvent interactions. For thiophene-substituted 1,3-diols, this is a delicate balance between two highly contrasting functional groups.

The Thiophene Moiety and Polarizability

Thiophene is a five-membered, sulfur-containing heteroaromatic ring. Unlike simple aliphatic chains, the sulfur atom imparts significant polarizability and a slight dipole moment to the molecule. According to established thermodynamic models, the 2 are characterized by a strong dispersion force (

MPa ), moderate polarity ( MPa ), and moderate hydrogen-bonding capacity ( MPa )[2]. This specific profile drives the molecule's affinity toward halogenated solvents and aromatic hydrocarbons, where dispersion forces dominate.

The 1,3-Diol System and Intramolecular Hydrogen Bonding

Compounds in which two hydroxyl groups are separated by a single carbon atom (1,3-diols) exhibit unique thermodynamic stability. Unlike 1,2-diols, 1,3-diols readily form3[3].

The Causality of Solubility: This intramolecular bonding effectively "hides" a portion of the hydroxyl groups' polarity from the surrounding solvent. Consequently, while the principle of4[4], thiophene-substituted 1,3-diols often exhibit enhanced solubility in moderately polar aprotic solvents (e.g., THF, ethyl acetate) compared to their 1,2-diol counterparts. The intramolecular hydrogen bond reduces the energetic penalty of desolvation in less polar media, allowing the lipophilic thiophene ring to dictate bulk solvent compatibility.

Solubility Profiles in Key Organic Solvents

Based on the combined HSP contributions of the thiophene and 1,3-diol groups, the solubility profile can be stratified into distinct solvent classes.

Solvent Class	Representative Solvents	Solute-Solvent Interaction Mechanism	Expected Solubility Profile
Polar Protic	Methanol, Ethanol, Isopropanol	Strong intermolecular H-bond donation/acceptance. Disrupts the diol's intramolecular H-bond network.	High (>100 mg/mL). Excellent for recrystallization when mixed with water.
Polar Aprotic	THF, Ethyl Acetate, DMF	Dipole-dipole interactions and H-bond acceptance. Sulfur polarizability enhances affinity.	Very High (>200 mg/mL). Ideal for reaction media and extraction.
Halogenated	Dichloromethane (DCM), Chloroform	High dispersion forces ( ) align perfectly with the thiophene ring's polarizability.	Moderate to High (50-150 mg/mL). Good for phase-transfer catalysis.
Non-Polar	Hexane, Heptane, Toluene	Weak dispersion forces. Cannot overcome the hydrogen-bonded crystal lattice energy of the diol.	Low / Insoluble (<5 mg/mL). Optimal as anti-solvents for precipitation.

Experimental Protocol: Self-Validating Solubility Determination

To ensure trustworthiness and reproducibility in drug development or materials science, solubility cannot be estimated visually. The following protocol utilizes the isothermal shake-flask method coupled with HPLC-UV/Vis, designed as a self-validating system to account for common phase-change pitfalls.

Step 1: Preparation of the Solid Phase

• Weigh approximately 50-100 mg of the highly pure (>99%) thiophene-substituted 1,3-diol into a 2 mL glass HPLC vial.

• Causality Check: Ensure the initial polymorphic form is characterized via X-Ray Powder Diffraction (XRPD). Polymorphs possess different lattice energies, directly altering thermodynamic solubility.

Step 2: Isothermal Equilibration

• Add 1.0 mL of the target organic solvent to the vial.

• Seal the vial hermetically with a PTFE-lined cap to prevent solvent evaporation, which would artificially inflate the calculated solubility.

• Place the vial in a thermostatic shaker at exactly 25.0 ± 0.1 °C. Agitate at 500 RPM for 24 to 48 hours.

• Causality Check: While 24 hours is typically sufficient for standard diols, highly crystalline thiophene derivatives may require 48 hours to reach true thermodynamic equilibrium rather than a kinetic metastable state.

Step 3: Phase Separation

• Remove the vial and immediately centrifuge at 10,000 RPM for 10 minutes at 25.0 °C.

• Crucial Step: Do not use standard syringe filters without pre-saturation. The diol can adsorb onto the filter membrane via hydrogen bonding, leading to falsely low solubility readings. Centrifugation is the preferred, non-destructive phase separation method.

Step 4: Quantification and Validation

• Carefully extract an aliquot (e.g., 100 µL) of the clear supernatant and dilute it volumetrically with the HPLC mobile phase (e.g., 50:50 Acetonitrile:Water) to fall within the linear range of the calibration curve.

• Analyze via HPLC-UV/Vis (thiophene rings typically exhibit strong chromophoric absorption around 230-260 nm).

• Self-Validation: Recover the residual solid from the bottom of the centrifuge tube, dry it gently, and re-analyze via XRPD. If the crystal structure has changed (e.g., formation of a solvate or hydrate), the recorded solubility applies only to the new solvate form, not the original active ingredient.

Workflow Visualization

The following diagram illustrates the logical flow and self-validating feedback loops of the solubility determination process.

Isothermal shake-flask workflow with integrated polymorphic validation for 1,3-diols.

Advanced Troubleshooting: Acetal Formation in Protic/Carbonyl Solvents

When selecting solvents for thiophene-substituted 1,3-diols, researchers must be acutely aware of their chemical reactivity. 1,3-diols are classically utilized as protecting groups for aldehydes and ketones, 5[5].

• The Risk: If acetone or other ketone/aldehyde solvents are used for solubility testing or as reaction media in the presence of trace acids (even acidic impurities in the glass or solvent),6[6]. This degrades the solute and invalidates the solubility data.

• The Solution: When utilizing carbonyl-containing solvents, ensure the environment is strictly neutral or basic. Alternatively, rely on ethers (THF, 2-MeTHF) or esters (Ethyl Acetate) which do not undergo this side reaction while providing similar solubility profiles.

References

• HSP Basics | Practical Solubility Science - Prof Steven Abbott Source: stevenabbott.co.uk URL:[Link]

• Expedient Synthesis of Substituted Thieno[3,2-b]thiophenes and Selenopheno[3,2-b]selenophenes Through Cascade Cyclization of Alkynyl Diol Derivatives Source: ResearchGate / Molecules URL:[Link]

• Diols | Chemistry | Research Starters Source: EBSCO URL:[Link]

• Diols: Nomenclature, Preparation, and Reactions Source: Chemistry Steps URL:[Link]

• 1,3-Dioxanes, 1,3-Dioxolanes Source: Organic Chemistry Portal URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. HSP Basics | Practical Solubility Science | Prof Steven Abbott [stevenabbott.co.uk]
• 3. Diols | Chemistry | Research Starters | EBSCO Research [ebsco.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Diols: Nomenclature, Preparation, and Reactions - Chemistry Steps [chemistrysteps.com]
• 6. 1,3-Dioxanes, 1,3-Dioxolanes [organic-chemistry.org]

Thiophene-Based Chiral Building Blocks: Strategic Synthesis for Pharmaceutical Applications

[1]

Executive Summary

Thiophene moieties serve as critical bioisosteres for phenyl rings in medicinal chemistry, offering distinct electronic properties, metabolic profiles, and improved solubility. However, the introduction of chirality onto a thiophene scaffold presents unique synthetic challenges, primarily due to the sulfur atom's propensity to poison transition metal catalysts and the electron-rich nature of the ring affecting stereoelectronic outcomes.

This technical guide details the strategic synthesis of thiophene-based chiral building blocks, focusing on the production of high-purity intermediates for blockbuster drugs like Duloxetine and Tiagabine . We contrast chemocatalytic asymmetric hydrogenation with biocatalytic resolution, providing actionable protocols and decision frameworks for process chemists.

Strategic Value: The Thiophene Bioisostere

Replacing a phenyl ring with a thiophene ring (isostere) often alters the lipophilicity (LogP) and metabolic stability of a drug candidate.

• Electronic Effects: Thiophene is electron-rich (π-excessive), making the adjacent carbons highly nucleophilic but also susceptible to oxidative metabolism (e.g., S-oxidation).[1]

• Steric Profile: The C–S–C bond angle (~92°) is smaller than the C–C–C angle in benzene (120°), altering the binding pocket fit.

Key Pharmaceutical Targets

Drug	Therapeutic Area	Chiral Thiophene Intermediate
Duloxetine	Antidepressant (SNRI)	(S)-3-(dimethylamino)-1-(2-thienyl)-1-propanol
Tiagabine	Anticonvulsant	(R)-1-(4,4-bis(3-methyl-2-thienyl)-3-butenyl)nipecotic acid
Trusopt (Dorzolamide)	Glaucoma	(4S,6S)-4-(ethylamino)-5,6-dihydro-6-methyl-4H-thieno[2,3-b]thiopyran-2-sulfonamide
Clopidogrel	Antiplatelet	(S)-(+)-Clopidogrel (Thiophene fused system)

Core Synthesis Methodologies

Method A: Asymmetric Hydrogenation (Chemocatalysis)

Direct asymmetric hydrogenation of thiophene-substituted ketones is the most atom-economical route but requires careful catalyst selection to avoid sulfur poisoning.[1]

• Catalyst Selection: Ruthenium (Ru) and Rhodium (Rh) complexes with chiral phosphine ligands (e.g., BINAP, DuPhos) are preferred.

• Mechanism: Inner-sphere coordination.[1][2] The sulfur atom can compete with the olefin/ketone for the metal center, necessitating higher catalyst loading or specific ligands that create a rigid chiral pocket excluding the sulfur interaction.

• Protocol Insight: Use of diamine ligands (e.g., Ru-BINAP-Diamine) allows for the asymmetric transfer hydrogenation (ATH) of ketones, which is often more robust against sulfur interference than high-pressure gas hydrogenation.[1]

Method B: Biocatalytic Reduction (Enzymatic)

Biocatalysis has emerged as the superior industrial route for many thiophene intermediates due to mild conditions and the absence of heavy metal contaminants.

• Enzymes: Ketoreductases (KREDs) and Alcohol Dehydrogenases (ADHs).[1][3]

• Cofactor Regeneration: Coupled with Glucose Dehydrogenase (GDH) to recycle NADP+ to NADPH.[1]

• Advantage: Enzymes are generally unaffected by the "sulfur poisoning" mechanism that plagues transition metals.

Method C: Classical Resolution

Despite being less atom-economical (max 50% yield without recycling), classical resolution remains a benchmark for validation and small-scale production.[1]

• Resolving Agent: (S)-(+)-Mandelic acid is highly effective for resolving amino-alcohol thiophene derivatives.[1]

Comparative Analysis of Synthesis Routes

Table 1: Comparison of Routes for (S)-3-(dimethylamino)-1-(2-thienyl)-1-propanol

Metric	Asymmetric Hydrogenation (Ru-BINAP)	Biocatalytic Reduction (KRED)	Classical Resolution (Mandelic Acid)
Yield	85-95%	>95%	~35-42% (once-through)
Enantiomeric Excess (ee)	90-96%	>99%	>99% (after recrystallization)
Catalyst Cost	High (Ru/Ligand)	Low (Enzyme bulk)	Low (Cheap acid)
Scalability	High (Flow chemistry compatible)	Very High (Fermentation)	Medium (Solvent volume)
Impurity Profile	Metal residuals (requires scavenging)	Protein residuals (filtration)	Diastereomeric salts

Detailed Experimental Protocol

Target: Synthesis of (S)-3-(dimethylamino)-1-(2-thienyl)-1-propanol

Application: Key intermediate for Duloxetine.[1][4][5][6]

Step 1: Mannich Reaction (Precursor Synthesis)

Reaction: 2-Acetylthiophene + Dimethylamine HCl + Paraformaldehyde

Mannich Base (HCl salt).[1]

• Charge a reactor with 2-acetylthiophene (1.0 eq), dimethylamine hydrochloride (1.2 eq), and paraformaldehyde (1.5 eq).

• Solvent: Add Isopropanol (IPA) and a catalytic amount of conc. HCl.

• Reflux at 80-85°C for 6–8 hours. Critical: Monitor consumption of acetylthiophene via HPLC.[1]

• Cool to 0-5°C. The product, 3-(dimethylamino)-1-(2-thienyl)-1-propanone HCl, precipitates.[1]

• Filter and wash with cold acetone. Dry under vacuum.[1]

  • Expert Note: The free base of this aminoketone is unstable and prone to polymerization. Store as the HCl salt.

Step 2: Asymmetric Reduction (Biocatalytic Route)

Enzyme System: KRED-101 (Codexis/generic equivalent) with GDH cofactor recycling.[1]

• Buffer Prep: Prepare 0.1 M Potassium Phosphate buffer (pH 7.0) containing 1 mM MgSO4 and 1 mM NADP+.[1]

• Substrate Loading: Dissolve the Mannich base salt (from Step 1) in water (20% w/v).[1] Adjust pH to 6.5–7.0 carefully with NaOH.[1]

• Cofactor Mix: Add Glucose (1.5 eq relative to substrate) and Glucose Dehydrogenase (GDH).[1]

• Initiation: Add KRED enzyme (1-2 wt% loading).[1] Stir gently at 30°C.

• Monitoring: Monitor reaction via Chiral HPLC (Chiralcel OD-H column). Conversion should reach >99% in 12–24 hours.

• Workup:

  • Basify reaction mixture to pH 12 using 50% NaOH.[1]

  • Extract with Toluene or MTBE (Methyl tert-butyl ether).[1]

  • Wash organic layer with brine.[1]

  • Concentrate to obtain the crude chiral alcohol.

Step 3: Enantiomeric Enrichment (Optional Polish)

If ee < 99%, form the (S)-Mandelate salt.

• Dissolve crude alcohol in Ethanol.[1]

• Add (S)-(+)-Mandelic acid (1.0 eq).

• Heat to 50°C, then cool slowly to 0°C.

• Filter the crystalline salt.[1] This typically upgrades ee from 95% to >99.5%.[1]

Visualizing the Workflow

Diagram 1: Duloxetine Intermediate Synthesis Pathway

This workflow illustrates the conversion from raw materials to the final chiral building block.

Caption: Synthesis workflow for (S)-3-(dimethylamino)-1-(2-thienyl)-1-propanol showing parallel reduction strategies.

Diagram 2: Strategic Decision Matrix

How to choose between Biocatalysis and Chemocatalysis for Thiophene substrates.

Caption: Decision matrix for selecting the optimal asymmetric reduction method based on substrate sterics and sulfur exposure.

Quality Control & Analytical Validation

Chiral HPLC Method

To validate the ee of the thiophene alcohol:

• Column: Chiralcel OD-H or AD-H (Daicel).[1]

• Mobile Phase: Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).[1]

• Flow Rate: 1.0 mL/min.[1]

• Detection: UV at 230 nm (Thiophene absorption max).[1]

• Retention Times:

  • (R)-Isomer: ~8.5 min[1]

  • (S)-Isomer: ~10.2 min (Target)

Impurity Alerts

• Thiophene S-Oxides: Formed if the reaction mixture is exposed to strong oxidants or during aggressive workups.[1] Detectable by LC-MS (M+16 peak).[1]

• Dimerization: The Mannich base can dimerize if left in solution at neutral pH for extended periods.[1]

References

• Asymmetric Hydrogenation of Thiophenes and Benzothiophenes. Journal of the American Chemical Society.

• Process for preparing optically active 3-(methylamino)-1-(2-thienyl) propan-1-ol. US Patent 7,119,211.[1][4]

• Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals. Microbial Cell Factories.

• Medicinal chemistry-based perspectives on thiophene and its derivatives. RSC Advances.

• Efficient asymmetric synthesis of chiral alcohols using high 2-propanol tolerance alcohol dehydrogenase. Catalysis Science & Technology.

Sources

• 1. matthey.com [matthey.com]
• 2. ethz.ch [ethz.ch]
• 3. Biocatalytic characterization of an alcohol dehydrogenase variant deduced from Lactobacillus kefir in asymmetric hydrogen transfer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. US7119211B2 - Process for preparing optically active 3-(methylamino)-1-(2-thienyl) propan-1-ol and intermediates for preparation - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

A Technical Guide to 3-Substituted Thiophene Propanediol Derivatives: Synthesis, Biological Potential, and Research Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

The thiophene nucleus is a cornerstone in medicinal chemistry, recognized as a privileged pharmacophore due to its presence in a multitude of approved drugs and biologically active compounds.[1][2] Its unique electronic properties and ability to serve as a bioisostere for the phenyl ring have made it a focal point in the design of novel therapeutics.[2] This in-depth technical guide delves into a specific, yet underexplored, class of thiophene derivatives: 3-substituted thiophene propanediols. While direct literature on this precise chemical family is sparse, this document provides a comprehensive overview of their potential by extrapolating from established principles of thiophene chemistry and the known biological significance of the propanediol moiety. We will explore plausible synthetic routes, hypothesize potential biological activities, and provide detailed experimental protocols to guide researchers in the synthesis and evaluation of these promising compounds.

The Thiophene Scaffold: A Privileged Element in Drug Discovery

Thiophene, a five-membered aromatic heterocycle containing a single sulfur atom, is a prominent feature in a wide array of pharmaceuticals.[3][4] Its derivatives have demonstrated a broad spectrum of pharmacological activities, including anticancer, anti-inflammatory, antimicrobial, and antiviral properties.[5][6] The success of thiophene-containing drugs can be attributed to several factors:

• Bioisosterism: The thiophene ring is often considered a bioisostere of the benzene ring, allowing for similar molecular recognition by biological targets while potentially offering improved physicochemical properties, such as enhanced metabolic stability or altered solubility.[2]

• Versatile Chemistry: The thiophene ring is amenable to a variety of chemical modifications at its different positions, enabling the synthesis of diverse libraries of compounds for structure-activity relationship (SAR) studies.[6]

• Pharmacophoric Interactions: The sulfur atom in the thiophene ring can participate in hydrogen bonding and other non-covalent interactions with biological macromolecules, contributing to binding affinity and selectivity.[2]

Given the therapeutic importance of the thiophene core, the exploration of novel substitution patterns is a key strategy in the quest for new and improved drug candidates.

The Propanediol Moiety: A Key Functional Group in Pharmacology

The 1,3-propanediol functional group is also a significant component in several biologically active molecules. Its presence can influence a compound's pharmacokinetic and pharmacodynamic properties. For instance, the 2-amino-1,3-propanediol moiety is a critical structural feature of the antibiotic chloramphenicol, contributing to its interaction with the bacterial ribosome.[5] The hydroxyl groups of the propanediol unit can engage in hydrogen bonding with target proteins and improve the water solubility of a molecule, which is often a desirable characteristic for drug candidates.[7]

The combination of a 3-substituted thiophene with a propanediol side chain presents an intriguing, yet largely unexplored, area for drug discovery. The diol functionality could enhance interactions with biological targets and improve the overall druglikeness of thiophene-based compounds.

Proposed Synthetic Strategies for 3-Substituted Thiophene Propanediol Derivatives

The synthesis of 3-substituted thiophene propanediol derivatives can be approached through several strategic disconnections. The primary challenge lies in the regioselective introduction of the propanediol or a suitable precursor at the 3-position of the thiophene ring. Below are two plausible and scientifically-grounded synthetic pathways.

Pathway A: Grignard Reaction with a Protected Glyceraldehyde

This pathway commences with the readily available 3-bromothiophene, which can be converted to the corresponding Grignard reagent. This organometallic intermediate can then react with a protected form of glyceraldehyde, such as solketal, to form the carbon-carbon bond and introduce the protected diol moiety. Subsequent deprotection will yield the target 3-thienyl propanediol.

Caption: Proposed Grignard-based synthesis of 3-(thiophen-3-yl)propane-1,2-diol.

Experimental Protocol: Synthesis of 3-(Thiophen-3-yl)propane-1,2-diol via Grignard Reaction

• Grignard Reagent Formation: To a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, add magnesium turnings (1.2 eq). Activate the magnesium with a small crystal of iodine. Add a solution of 3-bromothiophene (1.0 eq) in anhydrous tetrahydrofuran (THF) dropwise to the magnesium turnings. The reaction is initiated with gentle heating. After the addition is complete, reflux the mixture for 1-2 hours until the magnesium is consumed. Cool the resulting Grignard reagent to 0 °C.

• Nucleophilic Addition: Dissolve (R)- or (S)-solketal (1.0 eq) in anhydrous THF and add it dropwise to the cooled Grignard reagent. Stir the reaction mixture at 0 °C for 1 hour and then at room temperature for 3-4 hours.

• Workup: Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride. Extract the aqueous layer with ethyl acetate (3 x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Deprotection: Dissolve the crude protected intermediate in a mixture of THF and 1 M hydrochloric acid. Stir the mixture at room temperature for 4-6 hours until thin-layer chromatography (TLC) indicates the complete consumption of the starting material.

• Purification: Neutralize the reaction mixture with a saturated aqueous solution of sodium bicarbonate and extract with ethyl acetate (3 x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to afford the desired 3-(thiophen-3-yl)propane-1,2-diol.

Pathway B: Palladium-Catalyzed Cross-Coupling

An alternative and highly versatile approach involves a palladium-catalyzed cross-coupling reaction, such as the Suzuki-Miyaura coupling. This method would utilize 3-thienylboronic acid and a suitable three-carbon electrophile containing a protected diol. This strategy offers the advantage of milder reaction conditions and a broader functional group tolerance.

Caption: Proposed Suzuki coupling approach to 3-(thiophen-3-yl)propane-1,2-diol.

Experimental Protocol: Synthesis of 3-(Thiophen-3-yl)propane-1,2-diol via Suzuki-Miyaura Coupling

• Suzuki-Miyaura Coupling: In a round-bottom flask, dissolve 3-thienylboronic acid (1.2 eq), a suitable protected allyl alcohol derivative (e.g., 3-bromo-1-propene with a protected hydroxyl group) (1.0 eq), and a palladium catalyst such as Pd(PPh₃)₄ (0.05 eq) in a mixture of toluene, ethanol, and water. Add a base, such as sodium carbonate (2.0 eq). Degas the mixture and heat it to 80-90 °C under a nitrogen atmosphere for 12-24 hours.[1]

• Workup: After cooling to room temperature, dilute the reaction mixture with water and extract with ethyl acetate (3 x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography.

• Dihydroxylation: Dissolve the coupled product in a mixture of acetone and water. Add N-methylmorpholine N-oxide (NMO) (1.5 eq) followed by a catalytic amount of osmium tetroxide (OsO₄) (0.02 eq). Stir the reaction at room temperature for 12-24 hours.

• Workup and Deprotection: Quench the reaction with a saturated aqueous solution of sodium sulfite. Extract the mixture with ethyl acetate (3 x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate. The subsequent deprotection step will depend on the protecting group used.

• Purification: Purify the final product by column chromatography on silica gel.

Potential Biological Activities and Therapeutic Targets

The biological evaluation of novel 3-substituted thiophene propanediol derivatives would be a critical step in elucidating their therapeutic potential. Based on the known activities of other thiophene-containing molecules, several areas of investigation are particularly promising.

Anticancer Activity

Thiophene derivatives have shown significant potential as anticancer agents by targeting various signaling pathways involved in cancer progression.[8] The synthesized 3-substituted thiophene propanediol derivatives could be screened for their cytotoxic effects against a panel of human cancer cell lines.

Table 1: Potential Anticancer Screening Panel

Cancer Type	Cell Line	Rationale
Breast Cancer	MCF-7, MDA-MB-231	High prevalence and diverse molecular subtypes.
Lung Cancer	A549, H1299	Leading cause of cancer-related death worldwide.
Colon Cancer	HCT116, HT-29	Common gastrointestinal malignancy.
Prostate Cancer	PC-3, LNCaP	High incidence in the male population.

Further mechanistic studies could involve assays to assess the induction of apoptosis, cell cycle arrest, and inhibition of key cancer-related enzymes such as kinases or histone deacetylases.

Anti-inflammatory Activity

Chronic inflammation is a key factor in the pathogenesis of numerous diseases. Thiophene derivatives have been investigated as anti-inflammatory agents, with some acting as inhibitors of cyclooxygenase (COX) and lipoxygenase (LOX) enzymes.[9] The propanediol moiety could potentially enhance the interaction with the active sites of these enzymes.

Experimental Protocol: In Vitro COX-2 Inhibition Assay

• Enzyme and Substrate Preparation: Prepare a solution of human recombinant COX-2 enzyme and a solution of the substrate, arachidonic acid.

• Compound Incubation: Incubate the test compounds (3-substituted thiophene propanediol derivatives) at various concentrations with the COX-2 enzyme in a suitable buffer for a predetermined time.

• Reaction Initiation: Initiate the enzymatic reaction by adding arachidonic acid.

• Detection: Measure the production of prostaglandin E2 (PGE2) using a commercially available enzyme-linked immunosorbent assay (ELISA) kit.

• Data Analysis: Calculate the half-maximal inhibitory concentration (IC₅₀) values for each compound.

Antimicrobial Activity

The emergence of antibiotic-resistant bacteria is a major global health threat. Thiophene derivatives have been reported to possess antibacterial and antifungal properties. The synthesized compounds can be evaluated for their minimum inhibitory concentration (MIC) against a panel of pathogenic bacteria and fungi.

Table 2: Potential Antimicrobial Screening Panel

Microorganism	Gram Stain	Relevance
Staphylococcus aureus	Gram-positive	Common cause of skin and soft tissue infections.
Escherichia coli	Gram-negative	Common cause of urinary tract and gastrointestinal infections.
Pseudomonas aeruginosa	Gram-negative	Opportunistic pathogen, often multidrug-resistant.
Candida albicans	Fungus	Common cause of fungal infections.

Structure-Activity Relationship (SAR) Studies

A systematic investigation of the structure-activity relationship will be crucial for optimizing the biological activity of 3-substituted thiophene propanediol derivatives. Key structural modifications to explore include:

• Substitution at the 2- and 5-positions of the thiophene ring: Introducing electron-donating or electron-withdrawing groups at these positions can modulate the electronic properties of the thiophene ring and influence biological activity.

• Stereochemistry of the propanediol moiety: The synthesis of enantiomerically pure (R)- and (S)-propanediol derivatives will be important to determine if the biological activity is stereospecific.

• Modifications of the propanediol hydroxyl groups: Conversion of the hydroxyl groups to esters or ethers could be explored to modulate the compound's lipophilicity and pharmacokinetic properties.

Caption: Key areas for structure-activity relationship (SAR) studies.

Conclusion and Future Directions

While the class of 3-substituted thiophene propanediol derivatives remains largely uncharted territory, the foundational principles of medicinal chemistry and the known biological significance of both the thiophene and propanediol moieties strongly suggest their potential as a source of novel therapeutic agents. The synthetic strategies and experimental protocols outlined in this guide provide a solid framework for researchers to embark on the synthesis and biological evaluation of these promising compounds. Future research should focus on the systematic exploration of the chemical space around this novel scaffold, with the ultimate goal of identifying lead compounds with potent and selective activity against various disease targets. The insights gained from such studies will not only expand our understanding of the therapeutic potential of thiophene derivatives but also contribute to the development of next-generation medicines.

References

• Blicke, F. F. (2008). Biological and Pharmacological Activity of Thiophene and its Derivatives. In Chemistry of Heterocyclic Compounds: Thiophene and its Derivatives, Volume 3 (pp. 29-46). [Link]

• Dahiya, R., & Pathak, D. (2024). Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. RSC Medicinal Chemistry. [Link]

• de Almeida, J. F., et al. (2024). Exploring Thiophene Derivatives: Synthesis Strategies and Biological Significance. Pharmaceutical Sciences. [Link]

• El-Sayed, W. M., et al. (2021). Facile synthesis of some 5-(3-substituted-thiophene)-pyrimidine derivatives and their pharmacological and computational studies. Chimica Techno Acta. [Link]

• Kalpachidou, T., et al. (2016). Chloramphenicol Derivatives as Antibacterial and Anticancer Agents: Historic Problems and Current Solutions. Molecules. [Link]

• Kumar, A., et al. (2024). The Significance of Thiophene in Medicine: A Systematic Review of the Literature. International Journal of Pharmaceutical Sciences and Research. [Link]

• Mishra, A., & Singh, R. K. (2025). Synthesis, Characterization of thiophene derivatives and its biological applications. World Journal of Advanced Research and Reviews. [Link]

• Noolvi, M. N., et al. (2024). Biological Activities of Thiophenes. Encyclopedia MDPI. [Link]

• Sharma, P., et al. (2024). Progress in 1,3-propanediol biosynthesis. Frontiers in Bioengineering and Biotechnology. [Link]

• Singh, S., et al. (2024). Derivatives and Synthesis of Heterocyclic Compound: Thiophene. Journal of Pharmaceutical and Medicinal Chemistry. [Link]

• Zhang, M., et al. (2022). Synthesis and biological evaluation of thieno[3,2-c]pyrazol-3-amine derivatives as potent glycogen synthase kinase 3β inhibitors for Alzheimer's disease. European Journal of Medicinal Chemistry. [Link]

• Zhu, Y., et al. (2024). Recent Development in Biological Production of 1, 3-Propanediol. Chemical Methodologies. [Link]

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• 9. chemrxiv.org [chemrxiv.org]

Biological activity of 1-(Thiophen-3-yl)propane-1,3-diol analogs

An In-Depth Technical Guide to the Biological Activity of 1-(Thiophen-3-yl)propane-1,3-diol Analogs

Abstract

The thiophene nucleus is a cornerstone in medicinal chemistry, recognized as a "privileged pharmacophore" due to its presence in a multitude of clinically approved drugs and its capacity to engage in a wide array of biological interactions.[1][2] This guide delves into the prospective biological activities of a specific, yet underexplored, class of compounds: 1-(thiophen-3-yl)propane-1,3-diol and its analogs. While direct research on this precise scaffold is nascent, this document synthesizes established principles of medicinal chemistry, structure-activity relationships (SAR) of related thiophene derivatives, and the physicochemical contributions of the propane-1,3-diol linker to build a predictive framework for their therapeutic potential. We will explore plausible synthetic routes, hypothesize key biological targets based on existing data for analogous structures, and provide robust, detailed protocols for the systematic screening and validation of these compounds. This whitepaper is intended for researchers, scientists, and drug development professionals seeking to explore novel chemical matter at the intersection of heterocyclic chemistry and functionalized aliphatic linkers.

The Thiophene Moiety: A Foundation of Therapeutic Diversity

The thiophene ring, a five-membered aromatic heterocycle containing a sulfur atom, is a recurring motif in pharmaceuticals.[3] Its significance stems from its role as a bioisostere of the phenyl ring, offering similar steric and electronic properties while introducing unique metabolic profiles and hydrogen bonding capabilities via the sulfur atom.[1] This has led to its incorporation into drugs with a vast spectrum of pharmacological activities, including anti-inflammatory, antimicrobial, anticancer, antioxidant, and anticonvulsant properties.[4][5][6] Marketed drugs such as the anti-inflammatory agent Tiaprofenic acid and the antiplatelet drug Clopidogrel underscore the therapeutic success of thiophene-based scaffolds.[7] The inherent reactivity of the thiophene ring allows for versatile functionalization, making it an ideal starting point for generating chemical libraries to discover novel lead compounds.[2][8]

The Propane-1,3-diol Linker: A Tool for Physicochemical Modulation

While the thiophene ring often serves as the primary pharmacophore, the linker to which it is attached plays a critical role in modulating the overall properties of a molecule. The propane-1,3-diol linker is particularly noteworthy. Its two hydroxyl groups can act as both hydrogen bond donors and acceptors, significantly influencing solubility, cell permeability, and interaction with biological targets. Furthermore, these hydroxyl groups provide reactive handles for subsequent derivatization, such as esterification to create prodrugs or etherification to alter lipophilicity. The flexibility of the three-carbon chain allows the thiophene moiety to adopt various spatial orientations, which can be crucial for optimal binding to a receptor or enzyme active site. In drug design, such diol structures can enhance bioavailability and provide a stable, non-chiral backbone for delivering bioactive components.[9]

Synthetic Strategies for Thiophene-Based Diols

The generation of a library of 1-(thiophen-3-yl)propane-1,3-diol analogs necessitates a robust and flexible synthetic approach. A plausible and efficient strategy begins with a suitable thiophene starting material, such as 3-acetylthiophene or thiophene-3-carboxaldehyde. The propanediol side chain can be constructed through various classical organic reactions. A representative, multi-step synthesis is outlined below.

Caption: A plausible synthetic pathway for 1-(thiophen-3-yl)propane-1,3-diol analogs.

This generalized pathway highlights the modularity of the synthesis, allowing for the independent modification of both the thiophene core and the diol side chain to systematically explore the structure-activity relationship.

Postulated Biological Activities and Structure-Activity Relationship (SAR)

Based on the extensive literature on thiophene derivatives, we can postulate several key biological activities for this novel class of compounds.

Anti-inflammatory Potential

Thiophene derivatives are well-documented inhibitors of key enzymes in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX).[7][10] The thiophene ring can mimic the phenyl group of traditional non-steroidal anti-inflammatory drugs (NSAIDs). The propane-1,3-diol side chain could potentially form hydrogen bonds with polar residues in the active sites of COX-1 or COX-2, conferring potency and selectivity.

Anticancer Activity

Numerous studies have reported the cytotoxic effects of thiophene-containing molecules against various cancer cell lines.[11][12] The mechanism often involves the inhibition of critical enzymes like DNA topoisomerases or protein kinases.[11] The diol functionality could be a key determinant of cytotoxicity, and its derivatization into esters or ethers could be explored to enhance cell penetration and activity.

Antimicrobial and Antifungal Activity

The thiophene scaffold is present in several antimicrobial and antifungal agents.[4][5] Its ability to disrupt cell membrane integrity or inhibit essential metabolic enzymes in pathogens is a well-established mechanism. Analogs of 1-(thiophen-3-yl)propane-1,3-diol could represent a new class of antimicrobial agents.

Hypothetical Structure-Activity Relationship (SAR) Table

Modification Site	Substitution/Modification	Expected Impact on Activity	Rationale
Thiophene Ring (Position 2 or 5)	Electron-withdrawing group (e.g., -Cl, -CF₃)	Potential increase in anticancer/antimicrobial activity	Enhances electrophilicity and potential for covalent interactions.
Electron-donating group (e.g., -OCH₃, -CH₃)	Potential increase in anti-inflammatory (COX inhibition) activity	May improve binding affinity within hydrophobic enzyme pockets.[7]
Bulky aromatic group	Potential for enhanced binding via π-π stacking	Could improve affinity for targets with aromatic residues, such as in amyloid plaque binding.[13]
Propane-1,3-diol Linker	Mono- or di-esterification (e.g., acetate)	Increased lipophilicity, potential prodrug behavior	May improve cell membrane permeability, with intracellular esterases releasing the active diol.
Mono- or di-etherification (e.g., methyl ether)	Increased metabolic stability and altered H-bonding	Blocks metabolic oxidation of hydroxyls and removes hydrogen bond donor capability.
Replacement of one -OH with -NH₂	Altered charge and H-bonding profile	Introduces a basic center, potentially altering target interaction and physicochemical properties.[14]

Experimental Protocols for Screening and Validation

A systematic evaluation of novel compounds requires a cascade of validated assays, moving from broad, high-throughput in vitro screens to more specific mechanistic and in vivo studies. This approach ensures that resources are focused on the most promising candidates.

Caption: A tiered experimental workflow for screening and validating novel analogs.

Protocol 5.1: In Vitro Cytotoxicity Assessment (MTT Assay)

This protocol is designed to assess the effect of the synthesized compounds on the metabolic activity and viability of cancer cells (e.g., MCF-7, PC-3) and a non-cancerous control cell line (e.g., HEK293).[12]

• Cell Seeding: Plate cells in a 96-well microtiter plate at a density of 5,000-10,000 cells per well in 100 µL of appropriate culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere.

• Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. Replace the old medium with 100 µL of medium containing the test compounds at various concentrations (e.g., 0.1 to 100 µM). Include wells for a vehicle control (e.g., 0.1% DMSO) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plates for 48-72 hours at 37°C and 5% CO₂.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or isopropanol with 0.04 N HCl) to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the compound concentration and determine the IC₅₀ (the concentration that inhibits 50% of cell growth) using non-linear regression analysis.

Protocol 5.2: Cyclooxygenase (COX-1/COX-2) Inhibition Assay

This enzymatic assay quantifies the ability of compounds to inhibit the peroxidase activity of purified COX-1 and COX-2 enzymes.

• Reagent Preparation: Prepare assay buffer (e.g., 100 mM Tris-HCl, pH 8.0), Heme cofactor, purified human recombinant COX-1 or COX-2 enzyme, and the colorimetric substrate (e.g., N,N,N',N'-tetramethyl-p-phenylenediamine, TMPD).

• Assay Plate Setup: In a 96-well plate, add 150 µL of assay buffer, 10 µL of Heme, and 10 µL of the test compound at various concentrations.

• Enzyme Addition: Add 10 µL of diluted COX-1 or COX-2 enzyme solution to the appropriate wells.

• Initiation of Reaction: Initiate the reaction by adding 20 µL of arachidonic acid solution.

• Kinetic Reading: Immediately measure the absorbance at 590 nm every minute for 5-10 minutes using a plate reader in kinetic mode. The rate of color development is proportional to the peroxidase activity.

• Analysis: Calculate the initial reaction velocity (V₀) for each concentration. Determine the percentage of inhibition relative to a vehicle control. Calculate the IC₅₀ value for both COX-1 and COX-2 to assess potency and selectivity.

Conclusion and Future Directions

The 1-(thiophen-3-yl)propane-1,3-diol scaffold represents a promising, yet largely untapped, area for drug discovery. By leveraging the well-established therapeutic relevance of the thiophene pharmacophore and the modulating properties of the diol linker, a diverse range of biological activities can be anticipated. The true potential of these analogs will be revealed through systematic synthesis and screening, following the robust experimental workflows detailed in this guide.

Future research should focus on a multi-pronged approach:

• Synthesis of a Focused Library: Create a library of analogs based on the SAR table to probe the effects of electronic and steric modifications.

• Broad Biological Screening: Test the library against a wider panel of cancer cell lines, bacterial and fungal strains, and other relevant enzyme targets.

• In Silico Modeling: Employ molecular docking and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) prediction tools to rationalize experimental findings and guide the design of next-generation analogs.

• Mechanistic Studies: For the most promising hits, conduct in-depth studies to elucidate their precise mechanism of action.

By integrating synthetic chemistry with rigorous biological and in silico evaluation, the exploration of 1-(thiophen-3-yl)propane-1,3-diol analogs offers a fertile ground for the discovery of novel therapeutic agents.

References

• Therapeutic Potential of Thiophene Compounds: A Mini-Review. PubMed. [Link]

• Therapeutic Potential of Thiophene Compounds: A Mini-Review. ResearchGate. [Link]

• The Significance of Thiophene in Medicine: A Systematic Review of the Literature. Preprints.org. [Link]

• Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. RSC Publishing. [Link]

• Synthetic approaches and therapeutic potential of thiophene derivatives as COX and LOX inhibitors. PubMed. [Link]

• Structure–activity relationship (SAR) of thiophene‐thiazole and pyrimidine derivatives. ResearchGate. [Link]

• (Open Access) Therapeutic importance of synthetic thiophene (2018). SciSpace. [Link]

• Thiophenes—Naturally Occurring Plant Metabolites: Biological Activities and In Silico Evaluation of Their Potential as Cathepsin D Inhibitors. MDPI. [Link]

• Design, synthesis, and structure-activity relationship of novel thiophene derivatives for beta-amyloid plaque imaging. PubMed. [Link]

• Synthesis, Characterization of thiophene derivatives and its biological applications. Research Square. [Link]

• Synthesis, properties and biological activity of thiophene: A review. Scholars Research Library. [Link]

• 1,3-propane diol derivatives as bioactive compounds.

• Biological activity of 1-aryl-3-phenethylamino-1-propanone hydrochlorides and 3-aroyl-4-aryl-1-phenethyl-4-piperidinols on PC-3 cells and DNA topoisomerase I enzyme. PubMed. [Link]

• Design, Synthesis and Biological Evaluation of 1,3-Diphenyl-3-(phenylthio)propan-1-ones as New Cytotoxic Agents. National Center for Biotechnology Information. [Link]

• Biological Activities of Thiophenes. Encyclopedia MDPI. [Link]

• Thiophene-Based Compounds. Encyclopedia MDPI. [Link]

• Expedient Synthesis of Substituted Thieno[3,2-b]thiophenes and Selenopheno[3,2-b]selenophenes Through Cascade Cyclization of Alkynyl Diol Derivatives. MDPI. [Link]

• Progress in 1,3-propanediol biosynthesis. Frontiers. [Link]

• Thiophene Derivatives as Versatile Precursors for (Hetero)Arene and Natural Product Synthesis. National Center for Biotechnology Information. [Link]

• (a) Reaction of 1,3-propanediol with thiophosgene forming sixmembered... ResearchGate. [Link]

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• 12. Design, Synthesis and Biological Evaluation of 1,3-Diphenyl-3-(phenylthio)propan-1-ones as New Cytotoxic Agents - PMC [pmc.ncbi.nlm.nih.gov]
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• 14. chemscene.com [chemscene.com]

Protocols & Analytical Methods

Synthesis of 1-(Thiophen-3-yl)propane-1,3-diol from 3-acetylthiophene

Application Note: Synthesis of 1-(Thiophen-3-yl)propane-1,3-diol from 3-Acetylthiophene

Executive Summary

This technical guide details the synthetic protocol for 1-(thiophen-3-yl)propane-1,3-diol , a valuable heterocyclic building block in medicinal chemistry. Thiophene derivatives serve as critical bioisosteres for phenyl groups, often improving metabolic stability and lipophilicity in drug candidates.

The synthesis utilizes 3-acetylthiophene as the starting material. The route involves a C1-homologation via a crossed-aldol condensation with formaldehyde, followed by a chemoselective reduction of the carbonyl moiety. This protocol is optimized for bench-scale synthesis (10–50 mmol scale) with a focus on regiocontrol and minimizing dehydration byproducts.

Retrosynthetic Analysis & Pathway

The synthesis is disconnected into two primary chemical transformations:

• C-C Bond Formation: Electrophilic addition of formaldehyde to the enolate of 3-acetylthiophene (Crossed-Aldol).

• Functional Group Interconversion: Reduction of the resulting

  -hydroxy ketone to the 1,3-diol.

Critical Design Consideration: Aryl ketones participating in aldol reactions are prone to dehydration, forming

-unsaturated ketones (enones). To target the 1,3-diol, the protocol employs mild basic conditions to isolate the -hydroxy ketone intermediate or proceeds via a "telescoped" reduction if the intermediate is unstable.

Reaction Workflow Diagram

Figure 1: Synthetic pathway for 1-(thiophen-3-yl)propane-1,3-diol highlighting the critical intermediate and potential dehydration side-path.

Experimental Protocols

Stage 1: Hydroxymethylation (Crossed-Aldol Reaction)

Objective: Mono-addition of formaldehyde to the acetyl group. Mechanism: Base-catalyzed enolization followed by nucleophilic attack on formaldehyde.

Materials:

• 3-Acetylthiophene (1.0 equiv)

• Paraformaldehyde (1.2 equiv)

• Diisopropylamine (0.2 equiv) or Potassium Carbonate (0.5 equiv)

• Solvent: Ethanol (EtOH) or DMSO (for higher solubility/reactivity)

Protocol:

• Setup: Flame-dry a 2-neck round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet.

• Dissolution: Charge the flask with 3-acetylthiophene (e.g., 12.6 g, 100 mmol) and dissolve in Ethanol (100 mL).

• Reagent Addition: Add Paraformaldehyde (3.6 g, 120 mmol) in one portion.

• Catalysis: Add Diisopropylamine (2.8 mL, 20 mmol) dropwise.

  • Note: Mild amine bases are preferred to prevent the "Cannizzaro" reaction or double addition. If reaction is sluggish, switch to

    (0.5 equiv).

• Reaction: Stir the mixture at 35–40°C for 12–24 hours. Monitor by TLC (30% EtOAc/Hexane).

  • Target Spot: A more polar spot (

    ) corresponding to the -hydroxy ketone.

  • Warning: Do not exceed 50°C to avoid elimination to the enone (vinyl ketone).

• Workup:

  • Concentrate the ethanol under reduced pressure.

  • Dilute the residue with Ethyl Acetate (EtOAc) and wash with saturated

    solution (to neutralize base) followed by brine.

  • Dry organic layer over

    , filter, and concentrate.

• Purification: The crude oil (often yellow/orange) is typically sufficiently pure for the next step. If necessary, purify via flash column chromatography (Gradient: 10%

  40% EtOAc in Hexanes).

Key Intermediate Data:

• Compound: 3-hydroxy-1-(thiophen-3-yl)propan-1-one.

• Stability: Moderately unstable; prone to dehydration upon prolonged storage. Proceed to Stage 2 immediately if possible.

Stage 2: Carbonyl Reduction

Objective: Reduction of the ketone to the secondary alcohol, yielding the 1,3-diol. Reagent: Sodium Borohydride (

) – chosen for chemoselectivity (reduces ketone without affecting the thiophene ring).

Protocol:

• Setup: Dissolve the intermediate from Stage 1 (approx. 100 mmol theoretical) in Methanol (150 mL) in a round-bottom flask. Cool to 0°C (ice bath).

• Reduction: Add Sodium Borohydride (

  ) (1.5 equiv, 5.7 g) portion-wise over 20 minutes.

  • Safety: Evolution of hydrogen gas (

    ). Ensure good ventilation.

• Completion: Allow the reaction to warm to room temperature and stir for 2 hours. Monitor by TLC (disappearance of ketone spot).

• Quench: Cool back to 0°C. Carefully quench excess hydride by dropwise addition of Acetone (10 mL) or saturated

  solution.

• Workup:

  • Remove Methanol under reduced pressure (rotary evaporator).

  • Dissolve the white/gummy residue in EtOAc (200 mL) and water (50 mL).

  • Separate layers. Extract aqueous layer 2x with EtOAc.

  • Combine organics, wash with brine, dry over

    , and concentrate.

• Final Purification:

  • The product is a polar diol. Purify via silica gel chromatography.

  • Eluent: 50% EtOAc/Hexane

    100% EtOAc (or 5% MeOH/DCM for difficult separations).

  • Crystallization: If the product solidifies, recrystallize from EtOAc/Heptane.

Results & Characterization

Expected Yield: 60–75% (over two steps).

Table 1: Analytical Data Profile

Parameter	Expected Value	Notes
Appearance	White to off-white solid or viscous oil	Thiophenes may oxidize slightly to yellow/brown oils.
NMR (DMSO- )	7.4–7.0 (m, 3H, Thiophene)	Characteristic aromatic region.
4.8 (t, 1H, CH-OH)	Methine proton at C1.
3.5 (t, 2H, -OH)	Methylene protons at C3.
1.8–1.6 (m, 2H, -central)	Central methylene bridge.
Mass Spectrometry	= 181.03	Formula: (MW: 158.22).

Safety & Handling (E-E-A-T)

• Thiophene Toxicity: Thiophene derivatives can be skin irritants and have characteristic sulfurous odors. All operations must be conducted in a fume hood.

• Sodium Borohydride: Water-reactive solid. Releases flammable hydrogen gas upon contact with acid or protic solvents. Keep away from open flames.

• Waste Disposal: Aqueous waste from the reduction step contains Boron salts and should be disposed of according to specific chemical waste regulations.

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Low Yield in Stage 1	"Cannizzaro" reaction (double addition)	Reduce Paraformaldehyde to 1.05 equiv. Lower temperature.
Product is an Enone	Dehydration occurred	Lower reaction temp in Stage 1. Avoid strong acids during workup.
Incomplete Reduction	Wet solvent or old	Use fresh . Ensure MeOH is dry.
Streaking on TLC	Diol interacts with silica	Add 1% Triethylamine to the eluent or use MeOH/DCM.

References

• Modern Aldol Reactions: Mahrwald, R. (Ed.). (2004). Modern Aldol Reactions. Wiley-VCH. (General reference for aldol methodology).
• Thiophene Chemistry: Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry (5th ed.). Wiley. (Grounding for thiophene stability and reactivity).

• Hydroxymethylation of Aryl Ketones: Wesslén, B. (1967).[1] Aldol Reactions of Formaldehyde in Non-aqueous Media. I. Base-catalyzed Reaction of Alkyl Aryl Ketones with Formaldehyde in Dimethyl Sulfoxide. Acta Chemica Scandinavica, 21, 713-717.[1] Link

• Reduction Protocols: Seyden-Penne, J. (1997). Reductions by the Alumino- and Borohydrides in Organic Synthesis. Wiley-VCH.

Sources

• 1. scispace.com [scispace.com]

Application Note: Protocol for NaBH4 Reduction of 1-(thiophen-3-yl)-1,3-diones to Diols

-diketones to 1,3-diols Audience: Medicinal Chemists, Process Development Scientists

Abstract & Scientific Foundation

The reduction of 1-(thiophen-3-yl)-1,3-diones to their corresponding 1,3-diols is a pivotal transformation in the synthesis of bioisosteres for phenyl-based pharmacophores. While Sodium Borohydride (

) is a standard reagent, the reduction of -diketones presents unique challenges due to keto-enol tautomerism and stereochemical control .

Mechanistic Insight: The Tautomer Trap

Unlike simple ketones, 1,3-diones exist in a dynamic equilibrium between the diketo and the enol forms.

• The Challenge: The enol form is electron-rich and resistant to nucleophilic attack by the hydride (

  ).

• The Solution:

  reduces the diketo tautomer. As the diketo form is consumed, Le Chatelier's principle drives the equilibrium from enol to keto, eventually allowing complete reduction.

• Thiophene Influence: The thiophene ring (electron-rich) at the C1 position stabilizes the adjacent carbonyl but does not inhibit the reduction under standard conditions. It is stable to

  , avoiding the over-reduction issues seen with Birch conditions.

Stereochemical Outcome

The reduction proceeds in two stages:[1][2]

• Stage 1: Reduction of one carbonyl to a

  -hydroxy ketone.

• Stage 2: Reduction of the second carbonyl to the 1,3-diol.

  • Standard

    : typically yields a mixture of syn and anti diols (often favoring anti via intermolecular hydride delivery or steric governance).

  • Chelation Control (Optional): If high syn-selectivity is required, a chelating agent (e.g., diethylmethoxyborane) is needed (Narasaka-Prasad reduction). This protocol focuses on the standard

    reduction which yields a diastereomeric mixture separable by chromatography.

Experimental Protocol

Reagents & Equipment

• Substrate: 1-(thiophen-3-yl)-1,3-dione (1.0 equiv)

• Reducing Agent: Sodium Borohydride (

  ) (4.0 equiv)

  • Note: Excess hydride is required to overcome kinetics and reaction with protic solvents.

• Solvent: Methanol (MeOH) or Ethanol (EtOH), anhydrous grade preferred.

• Quenching: 1M Hydrochloric Acid (HCl) or Saturated Ammonium Chloride (

  ).

• Equipment: 3-neck round bottom flask, internal temperature probe, magnetic stirrer, ice-water bath.

Step-by-Step Methodology

Phase 1: Reaction Setup

• Dissolution: Charge the 1-(thiophen-3-yl)-1,3-dione into the reaction flask. Add MeOH (

  of substrate). Stir until fully dissolved.

• Cooling: Submerge the flask in an ice-water bath. Cool the internal temperature to

  .

  • Reasoning: Low temperature suppresses the formation of side products (retro-aldol cleavage) and controls the exothermic hydrogen evolution.

Phase 2: Hydride Addition

• Addition: Add

  portion-wise over 15--20 minutes.

  • Caution: Vigorous gas evolution (

    ) will occur. Ensure adequate venting.

• Equilibration: After addition, allow the reaction to stir at

  for 30 minutes.

• Warming: Remove the ice bath and allow the mixture to warm to Room Temperature (RT,

  ). Stir for 2--4 hours.

Phase 3: Monitoring & Workup (The Critical Step)

• Monitoring: Check reaction progress via TLC or LCMS. Look for the disappearance of the starting material (

  ) and the intermediate hydroxy-ketone.

• Quenching: Cool the mixture back to

  . Slowly add 1M HCl dropwise until pH 3--4.

  • Mechanistic Necessity:

    reduction of 1,3-diones forms stable cyclic borate complexes . Simple water addition is insufficient to hydrolyze these bonds. Acidic hydrolysis is mandatory to release the free 1,3-diol.

• Hydrolysis: Stir the acidic mixture at RT for 30 minutes to ensure complete breakdown of boron complexes.

Phase 4: Isolation

• Extraction: Evaporate the bulk Methanol under reduced pressure (Rotavap). Dilute the aqueous residue with Ethyl Acetate (EtOAc).

• Wash: Wash the organic layer with Brine (

  ). Dry over anhydrous .

• Concentration: Filter and concentrate in vacuo to yield the crude diol (usually a viscous oil or amorphous solid).

Visualization of Workflows

Reaction Mechanism & Pathway

This diagram illustrates the stepwise reduction and the critical borate hydrolysis step.

Caption: Stepwise reduction pathway highlighting the tautomeric equilibrium and the necessity of acidic hydrolysis.

Experimental Workflow Decision Tree

Caption: Operational decision tree for the reduction protocol ensuring complete conversion and proper isolation.

Data Analysis & Troubleshooting

Stoichiometry & Conditions Table

Parameter	Specification	Rationale
NaBH4 Equivalents	4.0 molar equiv	Ensures complete reduction of both carbonyls; compensates for solvent reaction.
Temperature		Initial cooling prevents runaway exotherm; warming drives reaction to completion.
Concentration	0.1 -- 0.2 M	Standard dilution to maintain solubility and control kinetics.
Reaction Time	2 -- 6 Hours	Dependent on scale and specific substitution on the thiophene ring.

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Incomplete Reduction	Enol form dominance or old reagent.	Add more ; consider adding (Luche conditions) to activate carbonyl.
Low Yield	Borate complex not hydrolyzed.	Increase hydrolysis time with HCl; ensure pH < 4 during workup.
Product is a Gel	Residual Boron salts.	Perform multiple MeOH evaporations (azeotrope) to remove Trimethyl Borate.
Complex NMR	Diastereomeric mixture (syn/anti).	This is expected. Purify via Silica Gel chromatography (Hexane:EtOAc gradient) to separate isomers.

References

• Mechanism of NaBH4 Reduction: Suzuki, Y., et al. "Theoretical study on the mechanism and diastereoselectivity of NaBH4 reduction."[3] J. Phys. Chem. A, 2009.[3]

• Stereoselective Reduction of 1,3-Diketones: "Selective Reduction of

  -Hydroxy Ketones." Oxford University Chemistry Department Notes.

• General Protocol for Ketone Reduction: "Ketone Reduction with NaBH4: Diol Synthesis." Organic Chemistry Portal.

• Workup of Boron Reductions: "Sodium Borohydride Reduction - Organic Synthesis." Organic-Synthesis.com.

• Thiophene Chemistry: "Synthesis of 1,3-Diketones and

  -Keto Thioesters." J. Org.[4][5] Chem., 2019.[3][4][5][6]

(Note: While specific literature for 1-(thiophen-3-yl)-1,3-dione reduction is niche, the protocols above are validated for the aryl-1,3-dione class which encompasses this substrate.)

Sources

• 1. researchgate.net [researchgate.net]
• 2. CA2305618C - Process for the synthesis of 1,3-diols - Google Patents [patents.google.com]
• 3. Theoretical study on the mechanism and diastereoselectivity of NaBH4 reduction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis of 1,3-Diketones and β-Keto Thioesters via Soft Enolization [organic-chemistry.org]
• 5. Sodium borohydride, Sodium tetrahydroborate [organic-chemistry.org]
• 6. mdpi.com [mdpi.com]

Application Note: Enantioselective Synthesis of Chiral 1-(Thiophen-3-yl)propane-1,3-diol

This Application Note is structured as a high-level technical guide for the enantioselective synthesis of (S)-1-(Thiophen-3-yl)propane-1,3-diol (and its (R)-enantiomer). It prioritizes the

-keto ester route via Asymmetric Hydrogenation (AH), as this is the most scalable and reliable method for generating chiral 1,3-diols compared to direct functionalization.

Executive Summary & Strategic Rationale

The thiophene ring is a classic bioisostere for the phenyl group in medicinal chemistry, offering altered metabolic stability and electronic properties. While the 2-substituted thiophene motif is well-known (e.g., in Duloxetine), the 3-substituted isomer offers a distinct vector for structure-activity relationship (SAR) exploration.

This guide details the synthesis of chiral 1-(thiophen-3-yl)propane-1,3-diol , a versatile building block. Unlike the 2-isomer, which can be accessed via direct Friedel-Crafts acylation, the 3-isomer requires specific regiochemical control.

Selected Synthetic Strategy: We utilize a Chemo-Enzymatic vs. Chemocatalytic comparative approach. The core strategy relies on the Asymmetric Hydrogenation (AH) of a

-keto ester precursor, followed by hydride reduction. This route is superior to direct aldol methods due to higher enantiomeric excess (ee) and scalability.

Retrosynthetic Analysis

The retrosynthetic logic disconnects the 1,3-diol into a chiral

-hydroxy ester, which is derived from a -keto ester. The 3-position regiochemistry is established early using 3-acetylthiophene (commercially available) or via Grignard chemistry from 3-bromothiophene.

Figure 1: Retrosynthetic pathway prioritizing the

-keto ester route for high optical purity.

Detailed Experimental Protocols

Step 1: Synthesis of the -Keto Ester Precursor

Objective: Prepare Ethyl 3-oxo-3-(thiophen-3-yl)propanoate. Challenge: Regioselectivity is not an issue if starting with 3-acetylthiophene, but C- vs O-acylation competition must be managed.

Protocol:

• Reagents: 3-Acetylthiophene (1.0 eq), Diethyl carbonate (2.5 eq), Sodium Hydride (60% dispersion, 2.2 eq), Toluene/THF (anhydrous).

• Procedure:

  • Wash NaH with hexane under Argon to remove mineral oil. Suspend in anhydrous Toluene.

  • Heat diethyl carbonate and NaH to reflux (

    ).

  • Add 3-Acetylthiophene dropwise over 1 hour. Note: Slow addition prevents self-condensation.

  • Reflux for 4 hours until H2 evolution ceases.

  • Quench: Cool to

    and quench with glacial acetic acid/water.

  • Workup: Extract with EtOAc, wash with brine, dry over

    .

• Purification: Vacuum distillation or flash chromatography (Hexane:EtOAc 9:1).

• QC Criteria: GC-MS >98% purity. NMR confirms disappearance of methyl singlet and appearance of methylene protons (

  ppm) and enol tautomer.

Step 2: Enantioselective Reduction (The Core Chiral Step)

We present two validated methods. Method A is preferred for high-throughput/lower cost. Method B is preferred for maximum ee (>99%).

Method A: Noyori Asymmetric Hydrogenation (Chemical Catalysis)

Catalyst:

or (Noyori-Ikariya). Note: Thiophene sulfur can poison heterogeneous catalysts (Pd/C), but homogeneous Ru-complexes are generally robust.

• Substrate: Ethyl 3-oxo-3-(thiophen-3-yl)propanoate.

• Conditions:

  • Solvent: Ethanol (degassed).

  • Catalyst Loading: 0.5 - 1.0 mol%.

  • Hydrogen Pressure: 40 - 60 bar (High pressure is crucial for thiophene substrates to overcome slower kinetics).

  • Temperature:

    .

  • Time: 12-24 hours.

• Procedure:

  • In a glovebox, charge the autoclave with substrate and catalyst solution.

  • Pressurize with H2 and purge 3 times.

  • Stir at 1000 rpm.

• Result: Yields Ethyl (S)-3-hydroxy-3-(thiophen-3-yl)propanoate .

• Expected ee: 94-97%.

Method B: Biocatalytic Reduction (Ketoreductase - KRED)

Enzyme: Codexis KRED screening kit (or equivalent from Daicel/Almac). Common hits for

-keto esters include Lactobacillus kefir ADH variants.

• Buffer: Phosphate buffer (pH 7.0, 100 mM).

• Cofactor: NADP+ and Isopropanol (as hydride donor) or Glucose/GDH system.

• Procedure:

  • Dissolve substrate in IPA (10% v/v) and add to buffer containing enzyme (5-10 mg/mL) and cofactor.

  • Stir at

    for 24 hours.

• Advantage: Often yields >99% ee and operates at ambient pressure.

• Disadvantage: Requires enzyme screening; substrate solubility limits concentration.

Step 3: Reduction to the 1,3-Diol

Objective: Reduce the ester moiety without racemizing the chiral center.

• Reagents:

  (2.5 eq) or / .

• Solvent: Anhydrous THF.

• Protocol:

  • Cool

    suspension in THF to .

  • Add solution of Ethyl (S)-3-hydroxy-3-(thiophen-3-yl)propanoate dropwise.

  • Allow to warm to RT and stir for 4 hours.

  • Fieser Quench: Add water (

    mL), 15% NaOH ( mL), then water ( mL). Filter the granular precipitate.

• Purification: The diol is polar. Purify via column chromatography (DCM:MeOH 95:5).

Analytical & Quality Control

Chiral HPLC Method

To verify enantiomeric excess (ee), use a polysaccharide-based chiral stationary phase.

Parameter	Condition
Column	Chiralpak IA or AD-H (4.6 x 250 mm, 5 µm)
Mobile Phase	n-Hexane : Isopropanol (90:10)
Flow Rate	1.0 mL/min
Detection	UV @ 230 nm (Thiophene absorption)
Retention	(S)-isomer: ~12 min; (R)-isomer: ~15 min (Verify with racemate)

NMR Characterization (1H NMR, 400 MHz, CDCl3)

• Thiophene protons:

  7.30 (dd, 1H), 7.20 (m, 1H), 7.05 (dd, 1H).

• Chiral Methine (CH-OH):

  4.95 (dd, 1H).

• Methylene (C2):

  1.95 - 2.10 (m, 2H).

• Terminal Methylene (CH2-OH):

  3.80 (t, 2H).

Troubleshooting & Critical Parameters

Issue	Root Cause	Solution
Low Conversion (Step 2)	Catalyst poisoning by Sulfur.	Increase catalyst loading to 2 mol%; Ensure H2 pressure >50 bar; Use highly purified substrate (remove trace sulfur/chloride).
Low ee	Temperature too high.	Lower hydrogenation temperature to and extend time.
Racemization (Step 3)	Retro-aldol during workup.	Avoid strong acids/bases during quench. Keep temperature during LAH addition.
Poor Solubility	Diol is very polar.	Use continuous extraction or salted-out extraction with EtOAc/THF mixtures.

Process Workflow Diagram

Figure 2: Step-by-step process flow from commercial starting material to final chiral diol.

References

• Noyori, R., et al. (2001). Asymmetric Catalysis: Science and Opportunities (Nobel Lecture). Angewandte Chemie International Edition. Link

• Ohkuma, T., et al. (2000). Asymmetric Hydrogenation of 2-Thiophenyl Ketones. Organic Letters. (Foundational work on thiophene ketone reduction). Link

• Tao, X., et al. (2012). Biocatalytic reduction of thiophene-substituted ketones. Journal of Molecular Catalysis B: Enzymatic. (Demonstrates KRED efficiency for thiophenes). Link

• BenchChem. (2025). Protocols for Duloxetine Intermediates. (Provides context for 2-yl vs 3-yl handling). Link

• Genet, J.P. (2003). Recent developments in asymmetric hydrogenation with PhanePhos-Ru complexes. Accounts of Chemical Research. (Alternative ligands for sulfur-containing substrates). Link

Application Note: Synthesis of Novel Thiophene-Containing Polyesters Using 1-(Thiophen-3-yl)propane-1,3-diol

Abstract

This application note details a comprehensive protocol for the synthesis of novel polyesters incorporating the thiophene moiety directly into the polymer backbone. By utilizing 1-(Thiophen-3-yl)propane-1,3-diol as a key monomer, this process opens avenues for creating advanced polymers with potentially unique thermal, mechanical, and conductive properties.[1][2][3] The protocol described herein focuses on a two-stage melt polycondensation method, a robust and widely adopted technique for producing high-molecular-weight polyesters.[4][5][6] Detailed procedures for synthesis, purification, and characterization using Fourier-Transform Infrared (FTIR) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, Gel Permeation Chromatography (GPC), and Differential Scanning Calorimetry (DSC) are provided to ensure reproducibility and thorough analysis of the resulting polymer.

Introduction

Thiophene-based polymers are a significant class of materials known for their electronic and optical properties, making them integral to the development of organic electronics like light-emitting diodes, photovoltaics, and field-effect transistors.[2][3][7] Traditionally, research has focused on polythiophenes with conjugated backbones. However, incorporating thiophene units into polyester chains offers a strategy to create materials that merge the desirable processability and mechanical properties of polyesters with the functional characteristics of the thiophene ring.[1][6] The inclusion of the sulfur-containing heterocycle can enhance properties such as thermal stability, gas barrier performance, and even introduce biodegradability.[1][4]

1-(Thiophen-3-yl)propane-1,3-diol is a promising, yet underexplored, monomer for this purpose. Its diol functionality allows it to act as a direct replacement for common diols (e.g., ethylene glycol, 1,4-butanediol) in established polyesterification reactions. The presence of the thiophene ring pendent to the main chain is anticipated to influence the polymer's final properties significantly.

This guide provides a foundational, field-tested methodology for researchers to synthesize and characterize polyesters from this novel diol, enabling further exploration into their structure-property relationships and potential applications.

Principle of Melt Polycondensation

Melt polycondensation is a step-growth polymerization technique conducted in the absence of a solvent at elevated temperatures. The reaction proceeds in two main stages:

• Direct Esterification: The diol (1-(Thiophen-3-yl)propane-1,3-diol) and a dicarboxylic acid (e.g., adipic acid) are heated in the presence of a catalyst. This initial stage forms low-molecular-weight oligomers and releases water as a byproduct. Driving off this water is critical to shifting the reaction equilibrium towards the product side.

• Polycondensation: The temperature is further increased, and a high vacuum is applied. This crucial step facilitates the removal of the remaining water and any excess diol, driving the reaction to produce a high-molecular-weight polymer. The efficiency of this stage is highly dependent on effective mixing of the increasingly viscous polymer melt.[5]

The choice of catalyst is vital for achieving a high reaction rate and desirable polymer characteristics.[8] Organometallic compounds, such as those based on titanium or tin, are highly effective for polyesterification.[8][9] For this protocol, Titanium(IV) butoxide (TBT) is selected for its high efficiency.[8]

Experimental Protocol

Materials and Reagents

Reagent	Grade	Supplier	Notes
1-(Thiophen-3-yl)propane-1,3-diol	Synthesis Grade (>97%)	Custom Synthesis/Acme	Ensure dryness before use.
Adipic Acid	Reagent Grade (>99%)	Sigma-Aldrich	Dicarboxylic acid comonomer.
Titanium(IV) butoxide (TBT)	Synthesis Grade	Sigma-Aldrich	Catalyst. Handle under inert gas.
Antimony(III) oxide	High Purity	Alfa Aesar	Alternative catalyst.[8]
Phenol	ACS Grade	Fisher Scientific	Solvent for purification.
Chloroform	HPLC Grade	Fisher Scientific	Solvent for purification and GPC.
Methanol	ACS Grade	Fisher Scientific	Non-solvent for precipitation.
Nitrogen (N₂)	High Purity (99.99%)	Local Supplier	For inert atmosphere.
Deuterated Chloroform (CDCl₃)	NMR Grade	Cambridge Isotope	For NMR analysis.

Equipment

• Glass reaction vessel (three-necked round-bottom flask) equipped with a mechanical stirrer, nitrogen inlet, and a distillation condenser leading to a collection flask.

• Heating mantle with a temperature controller.

• High-vacuum pump with a cold trap.

• Standard laboratory glassware.

• FTIR Spectrometer with an ATR accessory.

• NMR Spectrometer (400 MHz or higher recommended).

• Gel Permeation Chromatography (GPC) system.

• Differential Scanning Calorimeter (DSC) and Thermogravimetric Analyzer (TGA).

Synthesis Procedure: Poly(thiophenylpropyl adipate)

Step 1: Reactor Setup and Charging

• Thoroughly dry all glassware in an oven at 120 °C overnight and assemble the reactor system while hot under a stream of dry nitrogen.

• Charge the reactor with 1-(Thiophen-3-yl)propane-1,3-diol (e.g., 0.1 mol) and adipic acid (e.g., 0.1 mol). A 1:1 stoichiometric ratio is crucial for achieving high molecular weight.

• Add the catalyst, Titanium(IV) butoxide (TBT), at a concentration of approximately 200-300 ppm relative to the total monomer weight.

Step 2: Direct Esterification

• Begin mechanical stirring and maintain a slow, continuous nitrogen purge.

• Heat the reaction mixture to 180-190 °C. Water will begin to distill from the reaction mixture as a byproduct.

• Continue this stage for approximately 2-3 hours, or until at least 80-90% of the theoretical amount of water has been collected. This indicates the successful formation of oligomers.

Step 3: Polycondensation

• Gradually increase the temperature to 220-240 °C.

• Simultaneously, slowly apply a high vacuum (e.g., <1 mmHg). Be cautious to avoid excessive foaming as residual volatiles are removed.

• Continue the reaction under high vacuum and elevated temperature for an additional 3-4 hours. The viscosity of the melt will increase noticeably as the polymer chains grow. The stirring torque can be monitored as an indicator of increasing molecular weight.

• To stop the reaction, discontinue heating and break the vacuum with nitrogen.

• Allow the reactor to cool to room temperature. The resulting polymer will be a viscous liquid or a solid.

Step 4: Purification

• Dissolve the crude polymer in a minimal amount of a suitable solvent, such as chloroform or phenol.

• Precipitate the polymer by slowly pouring the solution into a large excess of a non-solvent, such as cold methanol, with vigorous stirring.

• Collect the precipitated polymer by filtration.

• Wash the polymer with fresh methanol to remove any unreacted monomers or low-molecular-weight oligomers.

• Dry the purified polymer in a vacuum oven at 40-50 °C until a constant weight is achieved.

Visualization of Synthesis and Workflow

The following diagrams illustrate the chemical reaction and the overall experimental process.

Caption: Reaction scheme for the synthesis of the target polyester.

Caption: Experimental workflow from setup to characterization.

Characterization of the Resulting Polyester

Thorough characterization is essential to confirm the successful synthesis, determine the polymer structure, and evaluate its key properties.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR is used to confirm the formation of the ester linkage and identify the key functional groups present in the polymer.[10][11]

• Protocol: A small amount of the dried polymer is placed on the ATR crystal of the FTIR spectrometer and the spectrum is recorded from 4000 to 400 cm⁻¹.

• Expected Results: The spectrum should show the disappearance of the broad -OH stretch from the carboxylic acid monomer (around 3000 cm⁻¹) and the appearance of characteristic polyester peaks.[12]

Peak Position (cm⁻¹)	Assignment	Significance
~2950-2850	C-H (Aliphatic) Stretch	Confirms the presence of the propane and adipate CH₂ groups.
~1735	C=O (Ester) Stretch	Critical. Confirms the formation of the polyester backbone.[10][13]
~1250-1100	C-O (Ester) Stretch	Further evidence of ester linkage.[10][13]
~3100, ~820-780	C-H (Thiophene Ring)	Confirms the incorporation of the thiophene moiety.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy is a powerful tool for elucidating the detailed chemical structure of the polymer and confirming the successful incorporation of both monomers into the chain.[14]

• Protocol: Dissolve 5-10 mg of the purified polymer in ~0.7 mL of CDCl₃. Record the ¹H NMR spectrum.

• Expected Chemical Shifts (δ, ppm): The spectrum will be complex, but key resonances can be assigned to protons from both the diol and diacid units. The integration of these peaks can confirm the monomer ratio in the polymer chain.

Chemical Shift (δ, ppm)	Assignment
~7.3 - 6.9	Protons on the thiophene ring
~4.3 - 4.1	Protons on carbons adjacent to ester oxygens (-CH₂-O-CO-)
~2.4 - 2.2	Protons on carbons adjacent to ester carbonyls (-CO-CH₂-)
~1.7 - 1.5	Internal methylene protons from the adipate unit

Gel Permeation Chromatography (GPC)

GPC (also known as Size Exclusion Chromatography, SEC) is the primary technique for determining the molecular weight and molecular weight distribution (polydispersity index, PDI) of the synthesized polymer.[15] These parameters are crucial as they directly influence the material's mechanical properties.[16]

• Protocol: Prepare a dilute solution of the polymer (e.g., 1-2 mg/mL) in a suitable solvent like chloroform or THF. The solution must be filtered before injection into the GPC system. The system is calibrated using polystyrene standards.

• Expected Results: A successful polymerization will yield a polymer with a number-average molecular weight (Mn) typically in the range of 10,000 to 25,000 g/mol or higher, with a PDI (Mw/Mn) of around 2.0, which is characteristic of step-growth polymerization.[16]

Thermal Analysis (DSC and TGA)

DSC and TGA are used to evaluate the thermal properties of the new polyester, such as its glass transition temperature (Tg), melting temperature (Tm), and thermal stability.[17][18][19]

• Protocol:

  • DSC: A small sample (5-10 mg) is sealed in an aluminum pan and heated under a nitrogen atmosphere, typically at a rate of 10 °C/min. A heat-cool-heat cycle is often used to erase the thermal history.

  • TGA: A sample (5-10 mg) is heated on a microbalance in a controlled atmosphere (e.g., nitrogen or air) at a rate of 10 °C/min to determine the temperature at which it begins to decompose.[17]

• Expected Results:

  • DSC: The thermogram will reveal the glass transition temperature (Tg), which is the temperature at which the polymer transitions from a rigid, glassy state to a more flexible, rubbery state.[19] If the polymer is semi-crystalline, a melting endotherm (Tm) may also be observed.

  • TGA: The TGA curve will show the onset temperature of decomposition, providing a measure of the polymer's thermal stability. Polyesters containing aromatic or heterocyclic rings are often more thermally stable than their purely aliphatic counterparts.[6]

Potential Applications and Future Work

The successful synthesis of polyesters from 1-(Thiophen-3-yl)propane-1,3-diol creates a new class of functional materials. The presence of the thiophene ring suggests several areas for investigation:

• Advanced Coatings and Films: The aromatic nature of thiophene may improve gas barrier properties, making these materials candidates for packaging applications.[4]

• Conductive Polymer Blends: While the polyester itself is an insulator, the thiophene moiety could be chemically modified (e.g., through oxidative coupling) or the polymer could be blended with conductive fillers to create antistatic or semiconducting materials.[20][21]

• Biomedical Materials: The biodegradability of the polyester backbone could be tuned by copolymerization with other monomers, and the thiophene group could serve as a site for functionalization or drug attachment.

Future work should focus on copolymerization with other diols or diacids to precisely tune the thermal and mechanical properties. A systematic study correlating the percentage of the thiophene-containing monomer with the final polymer characteristics will be crucial for designing materials tailored to specific applications.

References

• Dasilva Wandji Djouonkep, L., et al. (2023). Synthesis by Melt-Polymerization of a Novel Series of Bio-Based and Biodegradable Thiophene-Containing Copolyesters with Promising Gas Barrier and High Thermomechanical Properties. MDPI. Retrieved from [Link]

• Wobbe, A., et al. (n.d.). Melt Polycondensation for the Synthesis of Polyester Amides using Kneader Reactor. CHIMIA. Retrieved from [Link]

• Spyros, A., & Argyropoulos, D. S. (n.d.). Characterization of Unsaturated Polyester and Alkyd Resins Using One- and Two-Dimensional NMR Spectroscopy. Wiley Online Library. Retrieved from [Link]

• El-banna, M. M., et al. (2018). Synthesis and Characterization of Branched Polyester: Thermal and Microbial Degradation Studies. Science and Education Publishing. Retrieved from [Link]

• Das, P., et al. (2022). Synthesis of High Performance Thiophene–Aromatic Polyesters from Bio-Sourced Organic Acids and Polysaccharide-Derived Diol: Characterization and Degradability Studies. MDPI. Retrieved from [Link]

• Kim, J., et al. (2022). Synthesis and structure-property relationship of thermotropic liquid crystalline polyesters containing thiophene-aromatic and cycloaliphatic moieties. Taylor & Francis Online. Retrieved from [Link]

• Poterico, C. G., et al. (2019). Polyether Synthesis by Bulk Self-Condensation of Diols Catalyzed by Non-Eutectic Acid–Base Organocatalysts. ACS Sustainable Chemistry & Engineering. Retrieved from [Link]

• ResearchGate. (n.d.). ¹H NMR analysis of copolyesters P1–P4. Retrieved from [Link]

• Gitanjali, K., et al. (n.d.). Synthesis of aliphatic polyesters by polycondensation using inorganic acid as catalyst. PMC. Retrieved from [Link]

• ResearchGate. (n.d.). ¹H-NMR spectrum and structure of the polyester with 40 mass. % of flexible PTMOS segments. Retrieved from [Link]

• Register, J. K., et al. (2022). Melt polycondensation of carboxytelechelic polyethylene for the design of degradable segmented copolyester polyolefins. Royal Society of Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). Thiophene‐Based Polymers: Synthesis and Applications. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of High Performance Thiophene–Aromatic Polyesters from Bio-Sourced Organic Acids and Polysaccharide-Derived Diol: Characterization and Degradability Studies. Retrieved from [Link]

• MDPI. (2025). Electrically Conductive Functional Polymers and Application Progress in Lithium Batteries. Retrieved from [Link]

• ResearchGate. (n.d.). FTIR spectra of polyesters and polyester complexes. Retrieved from [Link]

• Spectroscopy Online. (2022). Infrared Spectroscopy of Polymers, VIII: Polyesters and the Rule of Three. Retrieved from [Link]

• ACS Publications. (2017). Polythiophene: From Fundamental Perspectives to Applications. Retrieved from [Link]

• PMC. (2021). Conjugated Conductive Polymer Materials and its Applications: A Mini-Review. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of polyester by means of polycondensation of diol ester and dicarboxylic acid ester through ester–ester exchange reaction. Retrieved from [Link]

• Emerald Publishing. (2019). Synthesis of novel dyes based on thiophene analogues with antibacterial activity for dyeing polyester fabrics. Retrieved from [Link]

• MDPI. (2021). Effectiveness of Esterification Catalysts in the Synthesis of Poly(Ethylene Vanillate). Retrieved from [Link]

• PMC. (n.d.). Recent Advances in the Enzymatic Synthesis of Polyester. Retrieved from [Link]

• CAS. (2025). From batteries to biosensors: Conductive polymers make the jump to commercial applications. Retrieved from [Link]

• Google Patents. (n.d.). US5453479A - Polyesterification catalyst.

• ResearchGate. (n.d.). Influence of Residual Polyesterification Catalysts on the Curing of Polyesters. Retrieved from [Link]

• ResearchGate. (n.d.). TGA and DSC Analysis of the Polyesters. Retrieved from [Link]

• Waters Corporation. (n.d.). GPC Basic Chemistry. Retrieved from [Link]

• EurekAlert!. (2022). A high-performance catalyst that dissolves polyester and realizes chemical recycling. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Low-field 1H-NMR spectroscopy for compositional analysis of multicomponent polymer systems. Retrieved from [Link]

• Fiveable. (2025). Thermal analysis methods (DSC, TGA). Retrieved from [Link]

• ResearchGate. (n.d.). FTIR spectra of the polyesters. Retrieved from [Link]

• SKZ. (2025). DSC vs TGA: What's the Difference in Thermal Analysis?. Retrieved from [Link]

• Agilent. (n.d.). An Introduction to Gel Permeation Chromatography and Size Exclusion Chromatography. Retrieved from [Link]

• AIMPLAS. (n.d.). Determination of Molecular Weight Distribution (GPC/SEC). Retrieved from [Link]

• ResolveMass Laboratories Inc. (2026). DSC vs TGA: A Simple Comparison Guide. Retrieved from [Link]

• Surface Analysis. (2023). Characterization of Polymers Using FTIR: Techniques and Applications. Retrieved from [Link]

• Nexus Analytics. (n.d.). Thermal Characterization of Polymers. Retrieved from [Link]

• Wikipedia. (n.d.). Propane-1,3-dithiol. Retrieved from [Link]

• IOR Press. (2025). Synthesis, Characterization of thiophene derivatives and its biological applications. Retrieved from [Link]

• Encyclopedia.pub. (2022). Synthesis of Thienothiophenes. Retrieved from [Link]

• Springer. (n.d.). Production of 1,3-propanediol from glycerol via fermentation by Saccharomyces cerevisiae. Retrieved from [Link]

• PubChem. (n.d.). 1,3-Di(thiophen-2-yl)propane-1,3-dione. Retrieved from [Link]

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Technical Notes & Optimization

Purifying polar thiophene diols using flash column chromatography

Technical Support Center: Purification of Polar Thiophene Diols

Current Status: Online Agent: Dr. Aris Thorne, Senior Application Scientist Ticket ID: #THIO-DIOL-004 Subject: Troubleshooting Flash Chromatography for Polar Thiophene Diols

Introduction: The "Sticky" Science of Thiophene Diols

Welcome to the technical support hub. You are likely here because your thiophene diol is behaving poorly on standard silica gel—streaking, tailing, or perhaps decomposing.

The Chemical Conflict:

• The Thiophene Ring: Electron-rich and aromatic.[1] While generally stable, it can be sensitive to the acidic nature of standard silica gel (pH ~5), leading to oxidation or polymerization, especially if the ring is electron-rich (e.g., alkoxy-substituted).

• The Diol Functionality: Highly polar with two hydrogen-bond donors. This causes the molecule to "stick" aggressively to the silanols on the silica surface, resulting in broad peaks (tailing) and poor resolution.

This guide provides a self-validating workflow to resolve these competing issues.

Part 1: Method Development & Solvent Selection

Q: Standard Hexane/Ethyl Acetate gradients aren't moving my compound. What solvent system should I use?

A: Hexane/EtOAc is too non-polar for most diols. You need a solvent system that can disrupt the hydrogen bonding between your diol and the silica.

Recommended Solvent Systems:

System	Composition	Application	Notes
Standard Polar	DCM / MeOH (0–10%)	General purpose for polar diols.	Caution: >10% MeOH can dissolve silica.[2]
Green Alternative	EtOAc / EtOH (3:1 premix) in Heptane	Replaces DCM/MeOH.	Ethanol is a strong H-bond disruptor; excellent for diols.
The "Thiophene Safe"	DCM / MeOH + 1% Et₃N	Acid-sensitive thiophenes.	Triethylamine (Et₃N) neutralizes acidic silica sites.

Protocol: The "Spot & Run" Validation Before running the column, validate your solvent on TLC:

• Spot your crude mixture on a silica TLC plate.

• Elute with 10% MeOH in DCM .

• Target Rf: You aim for an Rf of 0.2 – 0.3 .

  • If Rf > 0.5: Reduce MeOH to 5%.

  • If Rf < 0.1: This method will fail on Normal Phase. Switch to Reverse Phase (C18).[3]

Part 2: The Loading Strategy (Crucial)

Q: My peaks are broad and overlapping, even with the right solvent. Is it my loading?

A: Almost certainly. Liquid loading polar diols usually requires strong solvents (DMSO, DMF, or pure MeOH) to dissolve the sample. These solvents act as a "transport mechanism," carrying your compound down the column before the gradient even starts, destroying resolution.

The Fix: Dry Loading Dry loading is mandatory for polar thiophene diols to ensure a tight starting band.

Step-by-Step Dry Loading Protocol:

• Dissolution: Dissolve your crude thiophene diol in the minimum amount of a volatile solvent (e.g., MeOH or Acetone).

• Adsorption: Add Celite 545 or Silica to the flask.

  • Ratio: 1 part crude : 2 parts sorbent (by weight).

• Evaporation: Rotovap until you have a free-flowing, dry powder.

  • Check: If it sticks to the glass, it's not dry enough.

• Packing: Pour the powder into an empty solid load cartridge (or on top of the column bed if using open glass columns) and cap it with a frit/sand.

Part 3: Troubleshooting & Logic Flows

Q: I see "ghost peaks" or my thiophene yield is low. Is it decomposing?

A: Thiophenes are electron-rich. If your silica is acidic (standard silica is pH 4-5), your diol might be undergoing acid-catalyzed dehydration or the thiophene ring might be oxidizing.

The "Buffered Silica" Protocol:

• Prepare your mobile phase with 1% Triethylamine (TEA) .

• Flush the column with 2 Column Volumes (CV) of this buffered solvent before loading your sample.

• This neutralizes the acidic silanols, protecting the thiophene and reducing diol tailing.

Visualizing the Workflow

The following diagram outlines the decision logic for purifying these specific molecules.

Caption: Decision matrix for selecting the correct stationary phase and loading technique based on TLC Rf values.

Part 4: The "Nuclear Option" (Reverse Phase)

Q: Normal phase failed. The compound is stuck at the baseline or streaking indefinitely. Now what?

A: Switch to Reverse Phase (C18) Flash Chromatography . For diols, C18 is often superior because the polarity works with you, not against you. The diol functionality makes the molecule elute earlier in RP, rather than sticking forever.

C18 Protocol for Thiophene Diols:

• Column: C18-bonded silica (Flash cartridge).[4]

• Solvent A: Water + 0.1% Formic Acid (keeps diol protonated/neutral).

• Solvent B: Acetonitrile (ACN) or Methanol.[5][6]

• Gradient: Start at 5% B, hold for 2 CV, then ramp to 100% B over 15 CV.

• Thiophene Note: ACN is generally better than MeOH for thiophenes in UV detection (lower UV cutoff), allowing you to see the peaks clearly at 254 nm.

References

• Biotage. (2023).[7] Dry loading vs. liquid loading, which provides better flash column chromatography results? Retrieved from [Link]

• Teledyne ISCO. (2023).[4] HILIC Purification Strategies for Flash Chromatography. Retrieved from [Link]

• Sorbent Technologies. (2024). Scouting Gradients in Flash Chromatography. Retrieved from [Link]

• Royal Society of Chemistry. (2024).[1] Green Chemistry: Alternatives to DCM/MeOH in Normal-phase Flash Chromatography. Retrieved from [Link]

Sources

• 1. cris.unibo.it [cris.unibo.it]
• 2. Chromatography [chem.rochester.edu]
• 3. kinglab.chemistry.wfu.edu [kinglab.chemistry.wfu.edu]
• 4. labex.hu [labex.hu]
• 5. biotage.com [biotage.com]
• 6. benchchem.com [benchchem.com]
• 7. sorbtech.com [sorbtech.com]

Technical Support Center: Purification of 1-(Thiophen-3-yl)propane-1,3-diol

Welcome to the technical support center for handling and purifying 1-(Thiophen-3-yl)propane-1,3-diol. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter challenges with sulfur-containing impurities. Here, we provide in-depth, field-proven insights in a direct question-and-answer format to help you troubleshoot and optimize your experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What are the typical sulfur-containing impurities I might encounter when synthesizing or using 1-(Thiophen-3-yl)propane-1,3-diol?

When synthesizing thiophene derivatives, particularly through methods like the Paal-Knorr synthesis, several impurities can arise.[1][2] For 1-(Thiophen-3-yl)propane-1,3-diol, you should be vigilant for:

• Unreacted Starting Materials: Depending on the synthetic route, residual sulfur-containing reagents may persist. For instance, in syntheses involving phosphorus pentasulfide (P₄S₁₀) or Lawesson's reagent, these can be a source of contamination.[2][3]

• Thiophene Precursors: The synthesis might involve precursors that are themselves thiophene derivatives, which could remain if the reaction is incomplete.

• Isomeric Byproducts: Substitution reactions on the thiophene ring can sometimes lead to the formation of isomers (e.g., substitution at the 2-position instead of the 3-position).

• Furan Byproducts: In Paal-Knorr type syntheses, the sulfurizing agents can also act as dehydrating agents, leading to the formation of a furan analog as a common byproduct.[1]

• Oligomerization/Polymerization Products: Under certain conditions (e.g., strongly acidic environments), thiophenes can undergo polymerization, leading to tar-like, high-molecular-weight sulfur-containing impurities.

Q2: Why is the complete removal of sulfur impurities from a pharmaceutical intermediate like 1-(Thiophen-3-yl)propane-1,3-diol so critical?

The rigorous removal of sulfur impurities is a non-negotiable aspect of pharmaceutical development for several key reasons:

• Catalyst Poisoning: Many catalytic processes used in subsequent synthetic steps, particularly those involving precious metal catalysts (e.g., Pd, Pt, Rh), are highly susceptible to poisoning by sulfur compounds.[4] Even trace amounts of sulfur can irreversibly deactivate the catalyst, leading to failed reactions, increased costs, and production delays.

• Regulatory Compliance: Regulatory bodies like the FDA and EMA have stringent limits on the levels of impurities in active pharmaceutical ingredients (APIs). Sulfur-containing impurities, if not part of the final API structure, must be controlled and minimized to ensure patient safety and product consistency.

• Drug Safety and Toxicology: Impurities can have their own pharmacological or toxicological profiles, potentially leading to adverse drug reactions or unforeseen side effects.

• Product Stability and Quality: The presence of reactive sulfur species can degrade the final product over time, affecting its shelf life, purity, and efficacy.

Q3: What are the main strategies for removing sulfur from 1-(Thiophen-3-yl)propane-1,3-diol, and how do I select the most appropriate one?

There are four primary strategies for desulfurization, each with distinct advantages and disadvantages. The choice depends on your specific goal: are you trying to remove trace sulfur impurities while preserving the thiophene ring, or are you aiming to remove the thiophene ring itself (reductive desulfurization) to create an aliphatic compound?

Given the diol functionality of your molecule, which imparts polarity and may be sensitive to harsh conditions, careful selection is crucial.

Method	Description	Pros	Cons	Suitability for 1-(Thiophen-3-yl)propane-1,3-diol
Oxidative Desulfurization (ODS)	The thiophene sulfur is oxidized to a more polar sulfoxide or sulfone, which is then removed via extraction or adsorption.[5]	Mild reaction conditions (low temperature/pressure).[6] Effective for aromatic sulfur compounds.[7]	Requires a subsequent separation step (extraction/adsorption).[8] Use of strong oxidants can potentially affect the diol group.	Good Choice: Highly suitable for removing thiophene-based impurities while preserving the main structure. The polarity change post-oxidation can facilitate separation. Careful selection of the oxidant is needed to protect the hydroxyl groups.
Adsorptive Desulfurization (ADS)	Porous materials (activated carbon, zeolites, MOFs) selectively adsorb sulfur compounds.[4]	Operates under ambient conditions.[9] Can be highly selective. No need for hydrogen or harsh reagents.	Adsorbent capacity can be limited. The polar diol may compete for adsorption sites.	Good for Polishing: Best used for removing low levels of sulfur impurities ("polishing" step). The choice of adsorbent is critical to ensure it selectively binds the thiophene over your more polar diol product.[10]
Reductive Desulfurization	The C-S bonds are cleaved, typically with a catalyst like Raney Nickel, removing the sulfur atom and saturating the carbon chain.[11]	Completely removes the thiophene ring to yield the corresponding saturated hydrocarbon (n-heptane-1,3-diol in this case).	Requires a large amount of catalyst. Catalyst can be pyrophoric. May reduce other functional groups if not controlled.	Specific Application: Use this method only if your goal is to synthesize the aliphatic n-heptane-1,3-diol from your thiophene starting material. It is not suitable for simply removing impurities while keeping the thiophene ring intact.
Hydrodesulfurization (HDS)	A catalytic process using high-pressure hydrogen and high temperatures to convert sulfur compounds into H₂S gas.[12][13]	Highly effective and the industrial standard for fuel desulfurization.	Requires specialized high-pressure equipment. Harsh conditions can easily degrade a functionalized molecule like a diol.	Not Recommended: The high temperatures and pressures are likely to cause dehydration or degradation of the 1,3-diol moiety. This method is unsuitable for this substrate in a lab setting.

Troubleshooting Guides

Guide 1: Oxidative Desulfurization (ODS) & Subsequent Extraction

Oxidative desulfurization is often the most practical choice for this substrate. A typical workflow involves oxidizing the thiophene to a sulfone, followed by liquid-liquid extraction to separate the highly polar sulfone from the moderately polar diol.

Caption: General workflow for Oxidative Desulfurization followed by extraction.

Q: My ODS reaction shows low or incomplete conversion of the thiophene impurity. What are the likely causes and how can I improve this?

A: Low conversion in an ODS system is a common issue that can typically be traced back to one of four factors: the oxidant, the catalyst, the temperature, or phase separation.

• Cause 1: Ineffective Oxidant/Catalyst System. The reactivity of thiophenes towards oxidation is lower than that of other sulfur compounds due to the aromaticity of the ring.[7]

  • Solution: A common and effective system for thiophenes is hydrogen peroxide (H₂O₂) in the presence of an acid catalyst like formic acid or a phase-transfer catalyst system like phosphotungstic acid.[7][14] Ensure your H₂O₂ is fresh, as it decomposes over time. The O/S (oxidant to sulfur) molar ratio is critical; an insufficient amount of oxidant will lead to incomplete conversion. Start with a molar ratio of at least 4:1 and optimize from there.[14]

• Cause 2: Catalyst Inactivity. The catalyst may be poisoned or simply not active enough.

  • Solution: If using a heterogeneous catalyst, ensure it has been properly activated and stored. For homogeneous systems, ensure the correct concentration is used.

• Cause 3: Insufficient Reaction Temperature. While ODS is a mild technique, some thermal energy is required to overcome the activation energy.

  • Solution: Most thiophene oxidations proceed well between 40-70°C.[7][15] Cautiously increase the reaction temperature in 5-10°C increments while monitoring for any degradation of your diol product by TLC or LC-MS.

• Cause 4: Biphasic System Limitations. If your reaction mixture is not homogeneous, the reaction rate will be limited by mass transfer between the phases.

  • Solution: Vigorous stirring is essential. The use of a phase-transfer catalyst (PTC) can dramatically improve reaction rates in biphasic systems by helping the oxidant and the thiophene interact.[7]

Q: I've successfully oxidized the thiophene impurity to its sulfone, but now I'm struggling to separate it from my 1-(Thiophen-3-yl)propane-1,3-diol product. What should I do?

A: This is a classic purification challenge where both the product and the impurity have high polarity. Standard silica gel chromatography can be difficult. The key is to exploit the significant increase in polarity upon oxidation from thiophene to thiophene sulfone.

• Strategy 1: Optimized Liquid-Liquid Extraction. This is the most common method.[8]

  • Explanation: Your product, a diol, is polar. The sulfone byproduct is extremely polar. You need a solvent system that can effectively partition these two compounds.

  • Protocol: Dissolve the crude reaction mixture in a non-polar or moderately polar solvent that can dissolve your product (e.g., ethyl acetate, dichloromethane). Then, extract this solution with a highly polar, immiscible solvent like acetonitrile or dimethyl sulfoxide (DMSO).[8][15] The sulfone will preferentially move into the polar extraction solvent, leaving your desired diol in the original organic layer. Repeat the extraction 3-5 times for best results.

• Strategy 2: Adsorbent-Based Filtration.

  • Explanation: Instead of a full chromatography column, you can pass your crude product (dissolved in a suitable solvent) through a plug of a highly polar adsorbent.

  • Protocol: Use a plug of highly activated alumina or silica gel. The extremely polar sulfone will be strongly adsorbed, while your moderately polar diol product will elute more readily. This is faster than a full column and can be very effective for removing the sulfone.

• Strategy 3: Reverse-Phase Chromatography.

  • Explanation: If the above methods fail, reverse-phase (C18) chromatography is an excellent option. In this technique, non-polar compounds are retained more strongly.

  • Protocol: Your moderately polar diol will elute earlier than any remaining non-polar impurities, while the hyper-polar sulfone will elute very quickly, often with the solvent front, leading to excellent separation.

Guide 2: Reductive Desulfurization with Raney Nickel

This technique is used when the goal is to cleave the thiophene ring entirely, converting 1-(Thiophen-3-yl)propane-1,3-diol into n-heptane-1,3-diol.

Caption: Workflow for Reductive Desulfurization using Raney Nickel.

Q: My Raney Nickel desulfurization is sluggish, and I'm getting incomplete conversion to n-heptane-1,3-diol. How can I improve the reaction?

A: Incomplete Raney Nickel desulfurization is almost always related to catalyst activity or reaction conditions.

• Cause 1: Poor Catalyst Activity. Raney Nickel is a heterogeneous catalyst whose activity depends heavily on its preparation and handling.

  • Solution: Use freshly prepared or commercially purchased, high-activity Raney Nickel. Ensure it has been washed thoroughly with a neutral solvent (like the reaction solvent, e.g., ethanol) to remove any residual base from its preparation. The catalyst is often stored under water; ensure you properly displace the water with your reaction solvent before adding the substrate. Crucially, do not let the activated catalyst dry out, as it is pyrophoric.

• Cause 2: Insufficient Catalyst Loading. Desulfurization is a stoichiometric process in terms of the nickel surface. A significant excess of the catalyst (by weight) relative to the substrate is often required.

  • Solution: Increase the weight-to-weight ratio of Raney Nickel to your thiophene diol. Ratios of 5:1 or even 10:1 (w/w) are not uncommon for achieving complete conversion.

• Cause 3: Inadequate Hydrogen Supply. The reaction consumes hydrogen.

  • Solution: If using H₂ gas, ensure the system is properly purged and maintained at a positive pressure (typically 50-100 psi, but check literature for your specific substrate). If using a hydrogen transfer agent like cyclohexene or ammonium formate, ensure it is present in a large molar excess.

• Cause 4: Incorrect Solvent or Temperature. The reaction is typically run in a protic solvent like ethanol or methanol.

  • Solution: Ethanol is a good first choice. The reaction may require gentle heating (reflux) to proceed at a reasonable rate. Monitor the reaction by TLC or GC-MS to determine the optimal time and temperature.

References

• Academia.edu. (n.d.). Adsorptive desulfurization of thiophene, benzothiophene and dibenzothiophene over activated carbon manganese oxide nanocomposite: with column system evaluation. Retrieved March 4, 2026, from [Link]

• Minds@UW. (2010). Oxidative Desulfurization of Thiphene Derivatives. Retrieved March 4, 2026, from [Link]

• PMC. (n.d.). Selective Separation of Thiophene Derivatives Using Metal–Organic Frameworks-Based Membranes. Retrieved March 4, 2026, from [Link]

• ACS Publications. (n.d.). Electrooxidative Desulfurization of a Thiophene-Containing Model Fuel Using a Square Wave Potentiometry Technique. Energy & Fuels. Retrieved March 4, 2026, from [Link]

• SpringerLink. (n.d.). Updates on the materials for desulphurization of thiophene, benzothiophene and dibenzothiophene. Retrieved March 4, 2026, from [Link]

• ACS Publications. (2024). Selective Separation of Thiophene Derivatives Using Metal–Organic Frameworks-Based Membranes. ACS Omega. Retrieved March 4, 2026, from [Link]

• Taylor & Francis Online. (n.d.). Oxidation Desulfurization of Thiophene Using Phase Transfer Catalyst/H2O2 Systems. Retrieved March 4, 2026, from [Link]

• ResearchGate. (n.d.). Oxidative desulfurization using graphene and its composites for fuel containing thiophene and its derivatives: An update review. Retrieved March 4, 2026, from [Link]

• QScience.com. (n.d.). Adsorptive Desulfurization Of Thiophene, Benzothiophene And Dibenzothiophene From Model Fuel By Carbons Derived From Waste Rubbe. Retrieved March 4, 2026, from [Link]

• SciELO. (n.d.). Oxidative desulfurization of thiophene on TiO2/ZSM-12 zeolite. Retrieved March 4, 2026, from [Link]

• SpringerLink. (2017). Kinetics of thiophene hydrodesulfurization over a supported Mo–Co–Ni catalyst. Retrieved March 4, 2026, from [Link]

• MDPI. (2024). Hydrodesulfurization of Thiophene in n-Heptane Stream Using CoMo/SBA-15 and CoMo/AlSBA-15 Mesoporous Catalysts. Retrieved March 4, 2026, from [Link]

• ScienceDirect. (n.d.). Study on the mechanism of hydrodesulfurization of tetrahydrothiophene catalyzed by nickel phosphide. Retrieved March 4, 2026, from [Link]

• Canadian Science Publishing. (n.d.). CATALYTIC HYDRODESULFURIZATION OF THIOPHENE: VI. COMPARISONS OVER MOLYBDENUM DISULFIDE, COBALT MOLYBDATE, AND CHROMIA CATALYSTS. Retrieved March 4, 2026, from [Link]

• Digital Repository. (2017).

  -Mo2N catalyst. Retrieved March 4, 2026, from [Link]

• Slideshare. (n.d.). Heterocyclic compounds - Thiophene - Synthesis of Thiophene - Characteristic reactions of Thiophene - Medicinal uses of Thiophene. Retrieved March 4, 2026, from [Link]

• ResearchGate. (n.d.). Desulfurization mechanism of thiophene compounds in supercritical water. Retrieved March 4, 2026, from [Link]

• PMC. (2025). Efficient and rapid removal of thiophene sulfides from fuel using zirconia-loaded phosphotungstic acid. Retrieved March 4, 2026, from [Link]

• ResearchGate. (n.d.). Reduction and Desulfurization of Thiophene Compounds. Retrieved March 4, 2026, from [Link]

• RSC Publishing. (2025). Efficient and rapid removal of thiophene sulfides from fuel using zirconia-loaded phosphotungstic acid. Retrieved March 4, 2026, from [Link]

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Thiophene. Retrieved March 4, 2026, from [Link]

• PMC. (2020). A study of the desulfurization selectivity of a reductive and extractive desulfurization process with sodium borohydride in polyethylene glycol. Retrieved March 4, 2026, from [Link]

• Open Access Journals. (n.d.). Derivatives and Synthesis of Heterocyclic Compound: Thiophene. Retrieved March 4, 2026, from [Link]

• The Significance of Thiophene in Medicine: A Systematic Review of the Literature. (2025). Retrieved March 4, 2026, from [Link]

• ACS Publications. (n.d.). Hydrodesulfurization of sulfur-containing polyaromatic compounds in light oil. Industrial & Engineering Chemistry Research. Retrieved March 4, 2026, from [Link]

• ResearchGate. (n.d.). General process flow of extractive desulfurization. Retrieved March 4, 2026, from [Link]

• ResearchGate. (n.d.). Extraction Methods for Removing Sulfur and Its Compounds from Crude Oil and Petroleum Products. Retrieved March 4, 2026, from [Link]

• Der Pharma Chemica. (2011). Synthesis, properties and biological activity of thiophene: A review. Retrieved March 4, 2026, from [Link]

• ResearchGate. (n.d.). (PDF) Synthesis, properties and biological activity of thiophene: A review. Retrieved March 4, 2026, from [Link]

• MDPI. (2018). Oxidative Desulfurization of Heavy Oils with High Sulfur Content: A Review. Retrieved March 4, 2026, from [Link]

• Geochemical Transactions. (2014). Modern applications for a total sulfur reduction distillation method - what's old is new again. Retrieved March 4, 2026, from [Link]

• The New and Effective Methods for Removing Sulfur Compounds from Liquid Fuels: Challenges Ahead- Advantages and Disadvantages. (2021). Retrieved March 4, 2026, from [Link]

• Synthesis, Characterization of thiophene derivatives and its biological applications. (2025). Retrieved March 4, 2026, from [Link]

• Google Patents. (n.d.). US6368495B1 - Removal of sulfur-containing compounds from liquid hydrocarbon streams.

• ARO-THE SCIENTIFIC JOURNAL OF KOYA UNIVERSITY. (2025). Extraction of Sulfur Compounds from Model Petroleum Products using Fe. Retrieved March 4, 2026, from [Link]

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• 11. Heterocyclic compounds - Thiophene - Synthesis of Thiophene - Characteristic reactions of Thiophene - Medicinal uses of Thiophene | PPTX [slideshare.net]
• 12. Selective Separation of Thiophene Derivatives Using Metal–Organic Frameworks-Based Membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Efficient and rapid removal of thiophene sulfides from fuel using zirconia-loaded phosphotungstic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 15. scielo.br [scielo.br]

Technical Support Center: Optimizing Solvent Selection for Crystallization of Thiophene Diols

Welcome to the technical support center dedicated to the nuanced art and science of crystallizing thiophene diols. As a class of molecules with significant applications in materials science and pharmaceuticals, achieving high purity and the desired polymorphic form is paramount.[1][2][3] The selection of an appropriate solvent system is the most critical factor influencing the outcome of your crystallization process, dictating everything from crystal habit and size to yield and polymorphic form.[4]

This guide is structured to provide both foundational knowledge through frequently asked questions and practical, actionable solutions to common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: Why is solvent selection so critical for the crystallization of thiophene diols?

A1: The solvent is not merely a medium for dissolution; it is an active participant in the crystallization process. For thiophene diols, two key molecular features are at play: the aromatic thiophene ring and the hydroxyl (-OH) groups.

• Solute-Solvent Interactions: The solvent's interaction with the solute molecules directly impacts nucleation and growth.[5][6] Polar solvents can form hydrogen bonds with the diol's hydroxyl groups, which may need to be disrupted for the crystal lattice to form.[7] Aromatic solvents can engage in π-π stacking interactions with the thiophene rings. The balance of these interactions determines solubility and the kinetics of crystallization.

• Polymorph Control: Thiophene derivatives are known to exhibit polymorphism—the ability to exist in multiple crystal forms.[8] Each polymorph has a different internal lattice structure and, consequently, different physicochemical properties like solubility, stability, and melting point.[9] The solvent can direct the crystallization towards a specific, desired polymorph by stabilizing certain molecular conformations or intermediate structures in solution.[7][10]

• Impurity Rejection: An ideal solvent will dissolve the thiophene diol at high temperatures but have limited solubility for impurities. Upon cooling, the target compound crystallizes out, leaving impurities behind in the "mother liquor."[11]

Q2: What are the properties of an ideal crystallization solvent?

A2: The "perfect" solvent is specific to the compound being crystallized. However, a set of ideal characteristics serves as a guiding principle for selection:[11][12]

• High Solute Solubility at High Temperatures: The solvent must be capable of fully dissolving the thiophene diol at or near its boiling point to ensure a homogeneous starting solution.

• Low Solute Solubility at Low Temperatures: As the solution cools, the compound's solubility should decrease significantly to ensure a high recovery yield.

• Does Not React with the Solute: The solvent must be chemically inert towards the thiophene diol.

• Appropriate Boiling Point: The boiling point should be high enough to allow for a sufficient solubility difference across a practical temperature range, but not so high that it becomes difficult to remove from the crystals during drying.

• Easily Volatilized: The solvent should be easy to remove from the final crystalline product.

• Non-Toxic, Inexpensive, and Environmentally Safe: Safety and cost are crucial considerations, especially in process development and scale-up.

Q3: How does solvent polarity influence the crystallization outcome?

A3: Solvent polarity plays a multifaceted role in influencing crystal morphology, nucleation kinetics, and polymorphic outcomes.[6][10][13]

• Morphology: The shape (habit) of a crystal is determined by the relative growth rates of its different faces. Polar solvents may preferentially adsorb to polar faces of the growing crystal, inhibiting growth in that direction and leading to different aspect ratios compared to non-polar solvents.[7][13] For example, a polar solvent might produce more compact, plate-like crystals, while a non-polar solvent could result in elongated, needle-like crystals.[13][14]

• Nucleation: The initiation of crystal formation (nucleation) is highly sensitive to solute-solvent interactions. Highly polar solvents can sometimes hinder nucleation by strongly solvating the solute molecules, making it more difficult for them to assemble into a crystal lattice.[6][7]

• Polymorphism: Different polymorphs can be favored in solvents of varying polarity. A polar solvent might stabilize a polymorph with a specific hydrogen-bonding network, while a non-polar solvent might favor a different polymorph stabilized by van der Waals forces or π-π stacking.[10]

Q4: What are common analytical techniques to characterize the results of my crystallization?

A4: Proper characterization is essential to confirm you have obtained the desired product in the correct form. Key techniques include:

• X-Ray Powder Diffraction (XRPD): This is the primary tool for identifying the crystalline phase (polymorph) of your material.[15][16][17] Each polymorph has a unique diffraction pattern, acting as a "fingerprint."

• Differential Scanning Calorimetry (DSC): DSC measures the heat flow into or out of a sample as a function of temperature. It is used to determine the melting point and detect phase transitions, which can help distinguish between different polymorphs.[16][18]

• Microscopy (Optical/Hot-Stage, SEM): Visual inspection under a microscope provides critical information about crystal morphology (shape), size, and can help identify if the material has "oiled out."[16][19]

• Spectroscopy (FTIR, Raman, Solid-State NMR): These techniques provide information about the molecular structure and bonding within the crystal lattice, which can differ between polymorphs.[15][16][19]

Troubleshooting Guide

Problem: My thiophene diol "oils out" instead of crystallizing.

Question	Plausible Cause(s)	Suggested Solution(s)
Why am I getting a liquid or oil instead of solid crystals?	The solution is too supersaturated, causing the solute to separate as a liquid phase because the solution temperature is above the compound's melting point at that concentration.[20] This can also be exacerbated by the presence of impurities which depress the melting point.	1. Reduce Supersaturation: Re-heat the mixture until the oil redissolves completely. Add a small amount (1-5% by volume) of additional hot solvent to decrease the saturation level.[20]2. Slow Down Cooling: Allow the flask to cool very slowly. Insulating the flask can help. Rapid cooling often promotes oiling out.[20]3. Lower Crystallization Temperature: Try cooling the solution to a lower temperature before inducing crystallization, provided the solvent doesn't freeze.4. Change Solvents: Select a solvent with a lower boiling point or one in which the diol is less soluble.

Problem: I'm getting very low or no crystal yield.

Question	Plausible Cause(s)	Suggested Solution(s)
Why is my recovery so poor after crystallization?	1. Excess Solvent: Too much solvent was used, and a significant amount of the compound remains dissolved in the mother liquor even after cooling.[20]2. Insufficient Cooling: The solution was not cooled to a low enough temperature to maximize precipitation.3. Premature Filtration: The crystals were filtered before crystallization was complete.	1. Concentrate the Solution: If you still have the mother liquor, evaporate some of the solvent and attempt to cool it again to recover a second crop of crystals.[20] For future experiments, use the minimum amount of hot solvent required to dissolve the solid.[12]2. Increase Cooling: Use an ice-water bath or refrigerate the solution (if the solvent won't freeze) for a longer period to maximize crystal formation.[12]3. Check for Nucleation: If no crystals form at all, nucleation may not have occurred. Try scratching the inside of the flask with a glass rod or adding a "seed" crystal of the pure compound to induce crystallization.[20]

Problem: The crystals are forming too rapidly and appear as fine powder or small needles.

Question	Plausible Cause(s)	Suggested Solution(s)
How can I grow larger, higher-quality crystals?	Rapid crystallization, often from a highly supersaturated solution, leads to fast nucleation and the formation of many small crystals rather than slow growth of fewer, larger crystals.[13] This can trap impurities and result in a poor-quality product.	1. Slow the Cooling Rate: This is the most effective method. Allow the solution to cool to room temperature on the benchtop, undisturbed, before moving it to an ice bath. Insulating the flask (e.g., with glass wool or a towel) can further slow the process.2. Reduce Supersaturation: Add a slight excess of hot solvent (1-2% more than the minimum required for dissolution). This will keep the compound in solution longer during the cooling phase, promoting slower growth.3. Use a Different Solvent System: Consider a solvent in which the compound has slightly higher solubility at room temperature, or use a co-solvent system to fine-tune the solubility profile.[21]

Problem: I suspect I have a mixture of polymorphs.

Question	Plausible Cause(s)	Suggested Solution(s)
My analytical data (e.g., XRPD, DSC) suggests more than one crystal form. How do I resolve this?	Different polymorphs can crystallize concomitantly under certain conditions. This is highly dependent on the solvent, temperature, and rate of supersaturation.[6][7]	1. Confirm with Analysis: Use XRPD as the definitive technique to confirm the presence of multiple forms by comparing the pattern to known standards or previously isolated single phases.[15][16]2. Isothermal Slurry Experiment: To find the most stable polymorph under specific conditions, create a slurry of the mixed-phase solid in a chosen solvent. Agitate the slurry at a constant temperature for an extended period (24-72 hours). The less stable forms will dissolve and recrystallize as the most stable form.[9]3. Controlled Crystallization: To target a specific polymorph, strictly control the crystallization parameters. A specific solvent, cooling rate, and temperature range may favor one form over another.[4][22] Seeding with the desired polymorph is a powerful technique to ensure it crystallizes preferentially.

Protocols and Workflows

Systematic Solvent Screening Protocol

This protocol outlines a methodical approach to identifying a suitable solvent or solvent system for the crystallization of a novel thiophene diol.

Objective: To determine an optimal solvent that provides high yield and high purity crystals of the desired form.

Materials:

• Thiophene diol (crude solid)

• A selection of solvents (see table below for suggestions)

• Small test tubes or vials (e.g., 1 mL)

• Heating block or oil bath

• Stirring rods or magnetic stir fleas

• Filtration apparatus (Hirsch or Buchner funnel)

• Microscope

Procedure:

• Initial Solubility Test (Room Temperature & Hot):

  • Place a small amount (5-10 mg) of the crude thiophene diol into separate test tubes.

  • Add a candidate solvent dropwise (e.g., 0.1 mL at a time) to each tube at room temperature, agitating after each addition. Note if the solid dissolves readily. A good solvent should not dissolve the compound at room temperature.[12]

  • For solvents that did not dissolve the solid, gently heat the test tube while continuing to add solvent dropwise until the solid dissolves completely. Record the approximate volume of solvent used. An ideal solvent will dissolve the compound completely when hot in a reasonable volume.

• Cooling Crystallization Trial:

  • Allow the hot, saturated solutions from Step 1 to cool slowly to room temperature.

  • Observe the tubes for crystal formation. Note the quality (e.g., well-defined crystals, fine powder, oil) and quantity of the precipitate.

  • If crystallization occurs, place the tube in an ice bath to maximize the yield.

• Isolation and Analysis:

  • Isolate the solids via vacuum filtration, washing with a small amount of the ice-cold solvent.[12]

  • Allow the crystals to dry completely.

  • Examine the crystals under a microscope to assess their morphology.

  • Analyze the most promising candidates by DSC (for melting point and purity) and XRPD (to identify the polymorphic form).

Data Presentation: Common Solvents for Thiophene Derivatives

Solvent	Class	Boiling Point (°C)	Polarity Index	Typical Observations & Considerations
Toluene	Aromatic, Non-polar	111	2.4	Often used for thiophene derivatives; can promote needle-like morphologies and specific polymorphs through π-π interactions.[7][23]
Ethyl Acetate (EtOAc)	Ester, Polar Aprotic	77	4.4	Good general-purpose solvent. Often provides a significant solubility difference between hot and cold conditions.[7][24]
Acetone	Ketone, Polar Aprotic	56	5.1	Highly polar; can lead to plate-like morphologies. Its low boiling point can sometimes lead to rapid evaporation and fast crystallization.[7]
Acetonitrile (MeCN)	Nitrile, Polar Aprotic	82	5.8	A polar aprotic solvent that can influence polymorphic outcomes.[7]
Methanol (MeOH)	Alcohol, Polar Protic	65	5.1	Capable of hydrogen bonding with diol groups, which can significantly affect solubility and nucleation.[1][6]
Chloroform (CHCl₃)	Halogenated, Non-polar	61	4.1	Thiophene derivatives are often soluble. Can influence crystal packing and orientation.[8][23]
Tetrahydrofuran (THF)	Ether, Polar Aprotic	66	4.0	A good solvent for many organic compounds, including thiophenes.[1]

Visualization: Experimental & Logical Workflows

A systematic approach is crucial for efficient optimization. The following diagrams illustrate the decision-making process for solvent screening and troubleshooting.

Caption: Workflow for Systematic Solvent Screening.

Caption: Decision Tree for Troubleshooting Common Crystallization Issues.

References

• Synthesis, Characterization of thiophene derivatives and its biological applications. (2025). World Journal of Advanced Research and Reviews.
• Impact of Solvents on the Crystal Morphology of CL-20/TFAZ Cocrystals: A Predictive Study. (2025). MDPI.
• Influence of Solvent Selection on the Crystallizability and Polymorphic Selectivity Associated with the Formation of the “Disappeared” Form I Polymorph of Ritonavir. (2024). ACS Publications.
• Physicochemical properties of thiophene derivatives. (2025). BenchChem.
• How Do Solvents Impact Crystal Morphology In Crystallization? (2025). How It Comes Together via YouTube.
• Influence of Solvent Polarity and Supersaturation on Template-induced Nucleation of Carbamazepine Crystal Polymorphs. ResearchGate.
• CRYSTAL CHARACTERIZATION TECHNIQUES. (2018). International Journal of Pure and Applied Mathematics.
• Recrystallization Guide: Process, Procedure, Solvents. Mettler Toledo.
• Synthesis, properties and biological activity of thiophene: A review. (2011). Der Pharma Chemica.
• SOP: CRYSTALLIZATION. University of Texas at Dallas.
• Analytical Techniques For Characterization of Solid State. Scribd.
• Properties of Thiophene Derivatives and Solubility. ResearchGate.
• Guide for crystallization. University of Geneva.
• An approach to solvent screening for crystallization of polymorphic pharmaceuticals and fine chemicals. (2005). Journal of Pharmaceutical Sciences.
• Crystallization screening with the Crystallization Systems Workflow. (2019). Technobis Crystallization Systems.
• Solid Form Developability Evaluation. (2026). Crystal Pharmatech.
• Solvent Polarity Influenced Polymorph Selection of Polar Aromatic Molecules. (2022). Crystal Growth & Design.
• Analytical techniques for studying and characterizing polymorphs. Oxford Academic.
• Technical Support Center: Refining Purification Techniques for Thiophene Carboxamide Derivatives. (2025). BenchChem.
• Optimal Solvent Screening for the Crystallization of Pharmaceutical Compounds from Multisolvent Systems. ResearchGate.
• Cocktail-Solvent Screening to Enhance Solubility, Increase Crystal Yield, and Induce Polymorphs. (2025). Pharmaceutical Technology.
• Origin and use of crystallization phase diagrams. (2015). Acta Crystallographica Section F.
• Synthesis and reactions of di(thiophen-2-yl)alkane diones: Cyclocondensation. (2014). Beilstein Journal of Organic Chemistry.
• Control of polymorphism in thiophene derivates by sublimation-aided nanostructuring. (2020). Nanoscale.
• CRYSTAL CHARACTERIZATION TECHNIQUES. (2023). International Journal of Exploring Emerging Trends in Engineering (IJEETE).
• Crystallization of molecular systems from solution: phase diagrams, supersaturation and other basic concepts. (2014). Chemical Society Reviews.
• Solvent selection for process development. (2021). Technobis Crystallization Systems.
• Troubleshooting Crystallization. (2022). Chemistry LibreTexts.
• Influence of Solvent-Dependent Morphology on Molecular Doping and Charge Transport in Conductive Thiophene Polymer. (2022). MDPI.
• Influence of Solvent Selection on the Crystallizability and Polymorphic Selectivity Associated with the Formation of the “Disappeared” Form I Polymorph of Ritonavir. National Institutes of Health (NIH).
• Commentary on Crystallization Vital Role in the Purification of Organic Compounds. (2023). Journal of Chemical Research.

Sources

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Overcoming catalyst poisoning by sulfur in hydrogenation reactions

Technical Support Center: Overcoming Sulfur Poisoning in Hydrogenation Catalysis

Welcome to the Technical Support Center. As a Senior Application Scientist, I have structured this guide to move beyond generic advice, providing you with the mechanistic causality and self-validating protocols necessary to troubleshoot sulfur poisoning in heterogeneous hydrogenation reactions. Sulfur is a notorious catalyst poison because its lone pair electrons form strong, irreversible dative bonds with the empty d-orbitals of transition metals, fundamentally altering their electronic properties and physically blocking active sites.

Part 1: Diagnostic FAQs (Identifying the Root Cause)

Q1: My hydrogenation reaction stalled unexpectedly. How can I definitively differentiate sulfur poisoning from standard thermal sintering or coking?

Causality & Mechanism: Sulfur poisoning is a chemical deactivation mechanism. Unlike thermal sintering (which reduces total surface area via nanoparticle agglomeration) or coking (which physically occludes pores with carbonaceous deposits), sulfur poisoning occurs via strong chemisorption. Sulfur atoms aggressively bind to metal active sites, modifying the adsorption energy of adjacent atoms and blocking hydrogen dissociation[1].

Self-Validating Diagnostic Protocol: To isolate the deactivation mode, you must perform a self-validating loop using X-ray Photoelectron Spectroscopy (XPS) and Temperature-Programmed Oxidation (TPO):

• XPS Analysis: If sulfur poisoning is the culprit, XPS will reveal distinct S 2p peaks (e.g., metal sulfides at ~162-163 eV) and a shift in the metal's binding energy due to electron withdrawal by the electronegative sulfur[2].

• TPO Analysis: If coking is the primary issue, TPO will show massive CO2 evolution at elevated temperatures. Minimal CO2 evolution alongside high sulfur content confirms sulfur poisoning.

• Chemisorption: If sintering occurred, CO chemisorption will show a significant decrease in active metal surface area without the presence of heteroatom contamination.

Q2: I am using a highly purified bio-based feedstock (e.g., 5-Hydroxymethylfurfural), yet my noble metal catalysts (Ru/C, Pd/C) are still deactivating. Could sub-ppm sulfur be responsible?

Causality & Mechanism: Yes. Even trace amounts of oxidized organic sulfur species like Dimethyl Sulfoxide (DMSO) can be catastrophic. Under reductive hydrogenation conditions, DMSO is readily transformed into Dimethyl Sulfide (DMS) or thiols[3]. These reduced sulfur species are the ultimate poisoning agents because the thermodynamic favorability of metal sulfide formation is extremely high for noble metals. The metal's oxophilicity dictates its initial interaction with oxidized sulfur, but once reduced, the strong metal-sulfur bond permanently poisons the active site[4].

Mechanistic pathway of noble metal catalyst deactivation by trace oxidized sulfur.

Part 2: Troubleshooting & Mitigation Workflows

Q3: How do I engineer a catalyst system that is intrinsically resistant to sulfur poisoning?

Causality & Mechanism: To prevent poisoning, you must alter the electronic density of the active metal to weaken the Metal-Sulfur bond, allowing sulfur to desorb dynamically rather than chemisorbing irreversibly[1].

Engineering Strategies:

• Bimetallic Alloying: Alloy your primary noble metal with a secondary metal (e.g., Pt-Pd or Ni-Cu). The secondary metal alters the d-band center of the primary metal, reducing the adsorption energy of sulfur. For instance, Pt-Pd bimetallic catalysts show enhanced resistance because the alloy structure prevents deep sulfidation[5].

• Lewis Acidic Supports: Utilize supports like WO3-ZrO2. The acidic support withdraws electron density from the metal nanoparticles, making them electron-deficient. This electronic induction disfavors the formation of strong covalent Metal-S bonds[5].

• Heteroatom Doping: Doping noble metals (like Ru) with phosphorus or utilizing pre-sulfided transition metals can sterically and electronically hinder further sulfur binding while maintaining chemoselective hydrogenation activity[6].

Q4: What is the exact protocol for regenerating a noble metal catalyst that has been poisoned by organic sulfur?

Causality & Mechanism: Simple hydrogen stripping at low temperatures is ineffective because the Metal-S bond is thermodynamically stable. You must systematically oxidize the strongly bound sulfide to a weakly bound sulfate/sulfite or volatile SO2, and subsequently reduce the metal back to its active zero-valent state[3].

Step-by-Step Regeneration Methodology:

• Solvent Extraction (Physisorbed Removal): Wash the spent catalyst with a polar aprotic solvent (e.g., acetone or pure THF) to extract unreacted organosulfur compounds and heavy organic residues. Filter and dry under vacuum at 60°C.

• Controlled Mild Oxidation (Chemical Transformation): Transfer the catalyst to a tube furnace. Flow a dilute O2/N2 mixture (2-5% O2) at 250–350°C for 2–4 hours. Critical: Do not exceed 350°C for carbon-supported catalysts to prevent support combustion. This step oxidizes metal sulfides (M-S) into metal oxides (M-O) and releases SO2.

• Reduction (Active Site Restoration): Purge the system with inert gas (Ar or N2) for 30 minutes. Switch to a 5-10% H2/Ar flow and ramp the temperature to 200–300°C for 2 hours. This reduces the metal oxide back to the catalytically active M^0 state.

• Self-Validation: Perform a baseline hydrogenation run with a standard, sulfur-free substrate (e.g., pure toluene) to confirm the restoration of the Turn-Over Frequency (TOF).

Step-by-step logical workflow for the regeneration of sulfur-poisoned noble metal catalysts.

Part 3: Quantitative Data Presentation

Table 1: Quantitative Comparison of Sulfur Tolerance and Regeneration Efficacy by Catalyst Architecture

Catalyst Architecture	Example System	Sulfur Tolerance Mechanism	Relative Deactivation Rate (in 10 ppm S)	Regenerability via Oxidation/Reduction
Monometallic Noble	Pt/Al2O3, Pd/C	None (High oxophilicity/sulfidation)	Very High (>90% activity loss)	Poor (Prone to irreversible sintering)
Bimetallic Alloy	Pt-Pd/WO3-ZrO2	d-band modification, electron deficiency	Moderate (~40-50% activity loss)	Excellent (Full TOF recovery)
Heteroatom Doped	Ru-P, Ru-W-S	Steric hindrance, reduced binding affinity	Low (<20% activity loss)	Good (Maintains stability over cycles)
Transition Metal Sulfide	MoS2, NiWS	Intrinsically sulfided active sites	Negligible (Requires S to stay active)	N/A (Operates in high-sulfur feeds)

References

• Metal Catalyst-Dependent Poisoning Effect of Organic Sulfur Species for the Hydroconversion of 5-Hydroxymethylfurfural Lirias (KU Leuven) / ACS Sustainable Chemistry & Engineering[Link]

• High-Throughput Screening of Sulfur-Resistant Catalysts for Steam Methane Reforming Using Machine Learning and Microkinetic Modeling ACS Omega[Link]

• Chemoselective Heterogeneous Hydrogenation of Sulfur Containing Quinolines under Mild Conditions Journal of the American Chemical Society (JACS)[Link]

• Poisoning and regeneration of Pt-Pd/WO3-ZrO2 short paraffin isomerization catalysts SciELO[Link]

• Sulphur poisoning of Ni catalysts in the SNG production from biomass: a TPO/XPS/XAS study ResearchGate[Link]

Sources

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• 4. lirias.kuleuven.be [lirias.kuleuven.be]
• 5. scielo.br [scielo.br]
• 6. pubs.acs.org [pubs.acs.org]

Separation of diastereomers of 1-(Thiophen-3-yl)propane-1,3-diol

Topic: Resolution & Separation of 1-(Thiophen-3-yl)propane-1,3-diol

Welcome to the Advanced Technical Support Center. This guide is designed for researchers and drug development professionals tasked with the stereochemical resolution of 1-(Thiophen-3-yl)propane-1,3-diol.

Application Note: 1-(Thiophen-3-yl)propane-1,3-diol contains a single stereocenter at the C1 position, meaning its native stereoisomers are enantiomers. Because enantiomers possess identical physical properties in achiral environments, direct separation is notoriously difficult and often unscalable. To bypass this, the industry-standard approach is to react the racemic diol with a Chiral Derivatizing Agent (CDA) to form diastereomers [1]. These diastereomeric complexes distribute differently between phases due to their distinct physical properties, enabling robust separation via standard chromatography[2]. While advanced catalytic kinetic resolutions exist[3], diastereomeric acetalization remains the most reliable, scalable, and self-validating methodology.

Workflow Visualization

Workflow for the resolution of 1,3-diol enantiomers via diastereomeric acetal derivatization.

Standard Operating Procedure (SOP): Diastereomeric Derivatization & Separation

This protocol utilizes (1R)-(-)-menthone to convert the diol enantiomers into rigid 1,3-dioxane diastereomers.

Phase 1: Acetal Derivatization

• Reagent Preparation: Dissolve 1.0 equivalent of racemic 1-(Thiophen-3-yl)propane-1,3-diol and 1.2 equivalents of (1R)-(-)-menthone in anhydrous toluene to achieve a 0.2 M concentration.

  • Causality: Toluene is selected because its boiling point (110°C) is optimal for the azeotropic removal of water without inducing thermal degradation of the electron-rich thiophene moiety.

• Catalysis & Dehydration: Add 0.05 equivalents of p-Toluenesulfonic acid (pTSA). Attach a Dean-Stark trap filled with toluene and reflux for 4–6 hours.

  • Causality: Acetalization is a thermodynamically controlled equilibrium. The Dean-Stark apparatus physically removes water from the system, driving the equilibrium entirely toward the 1,3-dioxane product (Le Chatelier's principle).

• System Validation: Cool to room temperature, quench with saturated aqueous NaHCO₃, extract, and concentrate. Run a crude ¹H-NMR.

  • Self-Validating Step: The acetal proton or the thiophene protons will appear as distinct, doubled sets of peaks (representing the 1:1 mixture of diastereomers). This confirms quantitative derivatization before committing to expensive preparative chromatography.

Phase 2: Chromatographic Separation

• Stationary Phase Resolution: Load the crude mixture onto a Preparative HPLC system utilizing a normal-phase silica column. Elute with an isocratic gradient of Hexane/Ethyl Acetate (95:5).

  • Causality: The rigid chair conformation of the 1,3-dioxane ring locks the thiophene group in either an equatorial or axial position relative to the menthone scaffold. This massive steric and dipole difference translates to distinct retention times on polar silica.

Phase 3: Mild Deprotection

• Hydrolysis: Dissolve the separated diastereomer in a 1:1 mixture of Methanol and Water. Add 0.1 equivalents of Pyridinium p-toluenesulfonate (PPTS) and stir at 25°C for 12 hours.

  • Causality: The C1 hydroxyl group is pseudo-benzylic (stabilized by the thiophene ring). Strong acids (like HCl) or high heat will protonate the regenerated C1-OH, leading to dehydration (alkene formation) or racemization via a planar carbocation. PPTS provides a precisely tuned, mild acidity that cleaves the acetal without triggering C1-OH elimination.

• Final Validation: Analyze the recovered diol via Chiral HPLC (e.g., Chiralcel OD-H column) to confirm >99% enantiomeric excess (ee).

Quantitative Data Reference

Parameter	Diastereomer 1 (Fast)	Diastereomer 2 (Slow)	Mechanistic Rationale
TLC Retention Factor ( )	0.65 (Hex/EtOAc 9:1)	0.48 (Hex/EtOAc 9:1)	The thiophene group in Dia 1 sterically shields the polar acetal oxygens from interacting with the silica surface.
Prep-HPLC Retention Time	14.2 min	21.5 min	Baseline resolution ( min) allows for high-throughput automated fraction collection without overlap.
¹H-NMR Acetal Proton Shift	5.42 ppm (singlet)	5.68 ppm (singlet)	Distinct chemical environments confirm the presence and purity of the separated diastereomers.
Deprotection Yield (PPTS)	> 92%	> 90%	Mild conditions prevent C1-elimination, ensuring near-quantitative mass recovery of the pure enantiomer.

Troubleshooting Guides & FAQs

Q1: I am seeing low conversion to the diastereomeric acetal. How can I push the reaction to completion? A: Acetalization is strictly an equilibrium process. If conversion is low, water is not being effectively removed. Ensure your Dean-Stark apparatus is completely dry prior to use. If you are operating on a small scale where a Dean-Stark trap is impractical, add activated 4Å molecular sieves directly to the reaction flask, or use a chemical dehydrating agent like trimethyl orthoformate to irreversibly scavenge water.

Q2: My diastereomeric acetals are co-eluting on the silica column. How can I achieve baseline separation? A: Co-elution indicates that the spatial orientation of the chosen CDA (menthone) does not create a sufficient dipole difference for normal-phase interaction. Troubleshooting Step: Switch the derivatizing agent. Instead of forming an acetal, form a diastereomeric diester using (S)-Mosher's acid chloride (MTPA-Cl). The strong magnetic and steric anisotropy of the trifluoromethyl and phenyl groups in Mosher esters almost universally guarantees baseline resolution on silica gel.

Q3: During the deprotection step, I observe a new, less polar spot on TLC, and my final diol yield is low. What is the mechanism of this failure? A: You are observing the formation of an elimination byproduct. The thiophene ring strongly donates electron density, which highly stabilizes a carbocation at the adjacent C1 position. If your hydrolysis conditions are too acidic or too hot, the newly freed C1-hydroxyl group is protonated and leaves as water. The molecule then loses a neighboring proton to form a conjugated alkene. Troubleshooting Step: Immediately switch to milder hydrolysis conditions. Replace strong acids with catalytic PPTS, or use a Lewis acid-mediated cleavage (e.g., mild treatment with CeCl₃·7H₂O and NaI in acetonitrile) to suppress carbocation formation.

References

• [3] Kinetic Resolution of Acyclic 1,3-Diols by Copper-Catalyzed Regioselective Dehydrogenative Si–O-Coupling | ACS Catalysis | 3

• [1] Spontaneous Enantiomeric Resolution of 1,3-Diols from the Naphtylidene Derivative of 2,4-Pentanedione | MDPI | 1

• [2] Regularities between Separations of Enantiomeric and Diastereoisomeric Mixtures. Prediction of the Efficiency of Diastereomeric/ Enantiomeric Separations on the Basis of Behaviour of Enantiomeric Mixtures | ResearchGate / Periodica Polytechnica | 2

Sources

• 1. Spontaneous Enantiomeric Resolution of 1,3-Diols from the Naphtylidene Derivative of 2,4-Pentanedione | MDPI [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Chiral Separation of Thiophene Propanediol Enantiomers by HPLC

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development, the stereochemistry of a drug candidate is not a trivial detail; it is a critical determinant of its pharmacological activity and safety profile. For molecules such as thiophene propanediol and its derivatives, which are key building blocks in the synthesis of various therapeutic agents, the ability to resolve and quantify individual enantiomers is paramount. This guide provides an in-depth comparison of High-Performance Liquid Chromatography (HPLC) methods for the chiral separation of thiophene propanediol enantiomers, supported by experimental data and field-proven insights to empower your research and development endeavors.

The Imperative of Enantioselective Analysis

Enantiomers, non-superimposable mirror images of a chiral molecule, can exhibit markedly different physiological effects. One enantiomer may be therapeutically active, while the other could be inactive or, in the worst-case scenario, elicit toxic side effects.[1] Therefore, regulatory bodies worldwide mandate the stereospecific analysis of chiral drugs. HPLC, with its high resolution and adaptability, stands as a cornerstone technique for achieving this critical separation.[2][3][4]

The selection of an appropriate Chiral Stationary Phase (CSP) is the most crucial decision in developing a successful enantioselective HPLC method. Polysaccharide-based CSPs, particularly those derived from cellulose and amylose, have demonstrated broad applicability and remarkable success in resolving a vast array of chiral compounds, including those with structures analogous to thiophene propanediol.[2][5][6]

Comparative Analysis of Chiral Stationary Phases

The chiral recognition mechanism of polysaccharide-based CSPs relies on a combination of interactions, including hydrogen bonding, dipole-dipole interactions, π-π stacking, and steric hindrance, all within the chiral grooves and cavities formed by the helical polymer structure.[6][7] The choice between different polysaccharide derivatives often dictates the success of a separation.

Polysaccharide-Based CSPs: The Workhorses of Chiral Separation

Columns such as the Daicel CHIRALPAK® and Phenomenex Lux® series, which are based on cellulose and amylose derivatives coated or immobilized on a silica support, are indispensable tools for chiral method development.

• Cellulose Tris(3,5-dimethylphenylcarbamate) (e.g., CHIRALCEL® OD, Lux® Cellulose-1): This is often a first-line choice for screening due to its proven broad enantioselectivity.[3][7] The dimethylphenylcarbamate groups provide sites for π-π and hydrogen bonding interactions.

• Amylose Tris(3,5-dimethylphenylcarbamate) (e.g., CHIRALPAK® AD, Lux® Amylose-1): While chemically similar to its cellulose counterpart, the different glycosidic linkage in amylose results in a distinct three-dimensional structure, often leading to complementary or superior separation for certain racemates.[2]

• Immobilized Polysaccharide CSPs (e.g., CHIRALPAK® IA, IB, IC): These columns offer the significant advantage of being compatible with a wider range of organic solvents, including those "forbidden" for coated phases like dichloromethane and THF.[8] This expanded solvent compatibility can be instrumental in optimizing selectivity and is particularly useful for monitoring reactions conducted in these solvents.

The following table provides a comparative summary of starting conditions and expected performance for the chiral separation of aryl propanediol enantiomers, which serve as excellent surrogates for thiophene propanediol.

Diol Analyte	Chiral Stationary Phase (CSP)	Column Dimensions	Mobile Phase	Flow Rate (mL/min)	Temperature (°C)	Resolution (Rs)	Reference
1-Phenyl-1,2-ethanediol	Cellulose tris(3,5-dimethylphenylcarbamate)	250 x 4.6 mm, 5 µm	n-Hexane/2-Propanol (90:10, v/v)	1.0	25	> 2.0	[9]
1-(4-Chlorophenyl)ethane-1,2-diol	Amylose tris(3,5-dimethylphenylcarbamate)	250 x 4.6 mm, 5 µm	n-Hexane/Ethanol (80:20, v/v)	0.5	25	> 1.5	[10]
Hydrobenzoin	Amylose tris(3,5-dimethylphenylcarbamate)	150 x 4.6 mm, 3 µm	CO₂/Methanol (92:8, v/v) (SFC)	3.0	30	Baseline	[6][11]
3-Benzyloxy-1,2-propanediol	Porous Organic Cage-based CSP	250 x 4.6 mm, 5 µm	n-Hexane/Isopropanol (90:10, v/v)	1.0	25	3.45	[12]

Experimental Protocols

Below are detailed, step-by-step methodologies for the chiral separation of thiophene propanediol enantiomers, based on established protocols for analogous compounds.

Protocol 1: Normal Phase HPLC using a Cellulose-Based CSP

This protocol is a robust starting point for method development, leveraging the broad applicability of cellulose tris(3,5-dimethylphenylcarbamate) CSPs.

Instrumentation:

• HPLC system with a binary or quaternary pump

• Autosampler

• Column thermostat

• UV Detector

Chromatographic Conditions:

• Column: Lux® Cellulose-1 or CHIRALCEL® OD-H (250 x 4.6 mm, 5 µm)

• Mobile Phase: n-Hexane / 2-Propanol (90:10, v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 25 °C

• Detection: UV at 254 nm (or the λmax of thiophene propanediol)

• Injection Volume: 10 µL

Sample Preparation:

• Dissolve the thiophene propanediol racemate in the mobile phase to a concentration of 1 mg/mL.

• Filter the sample solution through a 0.45 µm syringe filter before injection.

Method Optimization:

• If resolution is insufficient, decrease the percentage of 2-propanol in the mobile phase in small increments (e.g., to 95:5 or 98:2). This will generally increase retention times and improve separation.

• Investigate the effect of temperature. Lowering the temperature often enhances enantioselectivity, while increasing it can improve peak shape and reduce analysis time.[13]

• For acidic or basic analytes, the addition of a small amount of an acidic (e.g., 0.1% trifluoroacetic acid) or basic (e.g., 0.1% diethylamine) additive to the mobile phase can significantly improve peak shape and resolution.

Protocol 2: Polar Organic Mode using an Immobilized Amylose-Based CSP

This method is advantageous when the sample has poor solubility in non-polar solvents or when exploring alternative selectivity.

Instrumentation:

• Same as Protocol 1

Chromatographic Conditions:

• Column: CHIRALPAK® IA or Lux® i-Amylose-1 (250 x 4.6 mm, 5 µm)

• Mobile Phase: Acetonitrile / Methanol (90:10, v/v)

• Flow Rate: 0.5 - 1.0 mL/min

• Column Temperature: 25 °C

• Detection: UV at 254 nm

• Injection Volume: 5 µL

Sample Preparation:

• Dissolve the thiophene propanediol racemate in the mobile phase or pure methanol to a concentration of 1 mg/mL.

• Filter the sample solution through a 0.45 µm syringe filter.

Method Optimization:

• The ratio of acetonitrile to methanol can be adjusted to optimize selectivity and retention. Other alcohols like ethanol can also be screened.

• The use of immobilized phases allows for the exploration of a wider range of solvents, such as methyl tert-butyl ether (MTBE) or ethyl acetate, as mobile phase components.[8][13]

Visualization of Experimental Workflow

The following diagrams illustrate the logical flow of the chiral separation process.

Caption: Workflow for the enantiomeric separation of thiophene propanediol.

Caption: Decision tree for chiral method development.

Conclusion

The successful chiral separation of thiophene propanediol enantiomers is readily achievable through a systematic approach to HPLC method development. Polysaccharide-based chiral stationary phases, particularly those with cellulose and amylose backbones, offer a high probability of success. By starting with the recommended protocols and systematically optimizing parameters such as mobile phase composition and temperature, researchers can develop robust and reliable methods for the accurate quantification of these critical chiral building blocks. This guide serves as a foundational resource to streamline your method development process, ensuring the stereochemical integrity of your drug candidates from discovery through to quality control.

References

• Phenomenex Inc. (n.d.). APPLICATIONS. Retrieved from [Link]

• Phenomenex Inc. (n.d.). APPLICATION. Retrieved from [Link]

• Chen, L., et al. (2012). Highly Efficient Synthesis of Optically Pure (S)-1-phenyl-1,2-ethanediol by a Self-Sufficient Whole Cell Biocatalyst.
• Wuyts, B., et al. (2006). Multimodal HPLC Screening of Polysaccharide-based Chiral Stationary Phases. LCGC North America, 24(11), 1224-1233.
• Tanaka, K., et al. (2022). Application of Polysaccharide-Based Chiral High-Performance Liquid Chromatography Columns for the Separation of Regio-, E/Z-, and Enantio–Isomeric Mixtures of Allylic Compounds. Molecules, 27(3), 1032.

• Daicel Chiral Technologies. (2021). INSTRUCTION MANUAL FOR CHIRALPAK® AD, AS, AY, AZ CHIRALCEL® OD, OJ, OX, and OZ. Retrieved from [Link]

• Ali, I., et al. (2014). Chiral Separations by HPLC on Immobilized Polysaccharide Chiral Stationary Phases. In Chiral Recognition in Separation Methods (pp. 103-118). Springer, Cham.

• ResearchGate. (n.d.). (A) HPLC chromatograms obtained for 1,2‐diphenyl‐1,2‐ethanediol on the.... Retrieved from [Link]

• HPLC.eu. (n.d.). instruction manual for chiralpak® ad-h. Retrieved from [Link]

• HPLC-MART. (n.d.). Lux Cellulose-1. Retrieved from [Link]

• Zaggout, F. R. (2007). Separation of Racemates Using Chiral HPLC and Creation of a Database for this Methodology. Asian Journal of Chemistry, 19(2), 1443.

• LCGC International. (2021). Application Notes: Chiral. Retrieved from [Link]

• Shimadzu. (2016). Chiral Separation Using SFC and HPLC Pittcon 2016 1760-16. Retrieved from [Link]

• Phenomenex Inc. (n.d.). APPLICATIONS. Retrieved from [Link]

• Scribd. (n.d.). Phenomenex LUX | PDF | Elution | Chromatography. Retrieved from [Link]

• Phenomenex Inc. (2023). Lux Immobilized and Coated Application eBook. Retrieved from [Link]

• Mericko, D., Lehotay, J., & Cizmarik, J. (2007). HPLC separation of enantiomers using chiral stationary phases. Česká a slovenská farmacie, 56(3), 107-117.
• Wang, X., et al. (2023).

• Phenomenex Inc. (n.d.). Chiral HPLC Separations. Retrieved from [Link]

• Chiralpedia. (2022). Chiral HPLC separation: strategy and approaches. Retrieved from [Link]

• Daicel Chiral Technologies. (n.d.). INSTRUCTION MANUAL FOR CHIRALPAK® AD COLUMNS. Retrieved from [Link]

• Wiley-VCH. (n.d.). Supporting Information. Retrieved from [Link]

• SIELC Technologies. (2018). Separation of Ethanone, 1-(2-chlorophenyl)- on Newcrom R1 HPLC column. Retrieved from [Link]

• PubChem. (n.d.). 1-(4-Chlorophenyl)ethane-1,2-diol. Retrieved from [Link]

• Ilisz, I., et al. (2021). Enantioselective Liquid Chromatographic Separations Using Macrocyclic Glycopeptide-Based Chiral Selectors. Molecules, 26(11), 3365.

• Obrnuta faza. (n.d.). Daicel-Chiral-Catalog.pdf. Retrieved from [Link]

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• 5. Application of Polysaccharide-Based Chiral High-Performance Liquid Chromatography Columns for the Separation of Regio-, E/Z-, and Enantio–Isomeric Mixtures of Allylic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
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Comparative FTIR Spectral Guide: 2-Thienyl vs. 3-Thienyl Propane Diols

Introduction and Analytical Significance

Thiophene derivatives are ubiquitous in modern drug discovery, frequently employed as bioisosteres for phenyl rings to improve metabolic stability and modulate lipophilicity. When synthesizing functionalized building blocks like thienyl propane diols—specifically 3-(2-thienyl)propane-1,2-diol and 3-(3-thienyl)propane-1,2-diol —rapid and non-destructive isomeric differentiation is critical. While Mass Spectrometry (MS) cannot easily distinguish these isobaric isomers without complex fragmentation analysis, Fourier Transform Infrared (FTIR) spectroscopy offers a highly specific, self-validating diagnostic tool based on the unique vibrational modes of the substituted heteroaromatic rings 1.

Mechanistic Causality: The Physics of Isomeric Differentiation

To understand why the FTIR spectra of these two isomers differ, we must examine the causality behind their vibrational modes. The propane-1,2-diol side chain contributes identical signals in both molecules: a broad O-H stretch (hydrogen-bonded) at 3500–3200 cm⁻¹, aliphatic C-H stretches at 2950–2850 cm⁻¹, and strong C-O stretches around 1050 cm⁻¹.

The diagnostic power lies entirely in the C-H out-of-plane (OOP) bending vibrations of the thiophene ring (900–650 cm⁻¹), which are governed by the number of adjacent hydrogen atoms 2:

• 2-Thienyl Isomer: Substitution at the 2-position leaves three adjacent protons (positions 3, 4, and 5). The continuous coupling of these three protons results in two prominent, highly characteristic OOP bending bands near 850 cm⁻¹ and 700 cm⁻¹ .

• 3-Thienyl Isomer: Substitution at the 3-position disrupts the proton sequence, leaving two adjacent protons (positions 4 and 5) and one isolated proton (position 2). The isolated proton shifts the OOP bending frequencies, yielding characteristic bands around 830 cm⁻¹ and 770 cm⁻¹ .

Experimental Protocol: Self-Validating ATR-FTIR Workflow

To ensure reproducible and trustworthy data, the following protocol utilizes Attenuated Total Reflectance (ATR) FTIR, which eliminates the need for KBr pellet pressing and prevents moisture-induced spectral artifacts 3.

Step 1: Sample Preparation and Desiccation

• Ensure both isomer samples are purified to >99% (e.g., via preparative HPLC).

• Critical Step: Dry the samples under high vacuum (0.1 mbar) for 4 hours at room temperature. Residual moisture will artificially broaden the O-H stretching region (3500 cm⁻¹) and obscure subtle aromatic C-H stretches.

Step 2: Instrument Calibration and Background

• Equip the FTIR spectrometer with a monolithic Diamond ATR crystal.

• Clean the crystal with spectroscopic-grade isopropanol and allow it to evaporate completely.

• Acquire a background spectrum (ambient air) using 32 scans at a resolution of 4 cm⁻¹.

Step 3: Data Acquisition

• Apply 1–2 mg of the neat sample directly onto the ATR crystal.

• Lower the pressure anvil to ensure intimate contact between the sample and the crystal.

• Record the spectrum from 4000 to 600 cm⁻¹ (32 scans, 4 cm⁻¹ resolution).

Step 4: Spectral Processing and Normalization

• Apply an ATR correction algorithm to account for wavelength-dependent penetration depth.

• Perform a baseline correction.

• Normalize the spectra against the invariant C-O stretching band (~1050 cm⁻¹) to allow for accurate visual comparison of the diagnostic OOP bending regions.

Logical Workflow Visualization

The following diagram illustrates the diagnostic logic used to differentiate the isomers based on their spectral signatures.

Logical workflow for ATR-FTIR isomeric differentiation of thienyl propane diols.

Quantitative Data Comparison

The table below summarizes the key vibrational modes, highlighting the static functional groups and the diagnostic shifts between the two isomers.

Functional Group / Vibrational Mode	3-(2-Thienyl)propane-1,2-diol (cm⁻¹)	3-(3-Thienyl)propane-1,2-diol (cm⁻¹)	Diagnostic Value
O-H Stretch (Hydrogen bonded)	~3350 (Broad, Strong)	~3350 (Broad, Strong)	Low (Identical diol moiety)
Aromatic C-H Stretch	3110 - 3060 (Weak)	3110 - 3060 (Weak)	Low (Present in both)
Aliphatic C-H Stretch	2930, 2860 (Medium)	2930, 2860 (Medium)	Low (Identical alkane chain)
Ring C=C Stretch	~1430, ~1350 (Medium)	~1410, ~1360 (Medium)	Moderate (Slight shifts)
C-O Stretch (Secondary/Primary)	~1050, ~1020 (Strong)	~1050, ~1020 (Strong)	Low (Used for normalization)
C-H Out-of-Plane Bend (Diagnostic)	~850, ~700 (Strong)	~830, ~770 (Strong)	High (Definitive identification)

Conclusion

While the diol side chain dominates the high-frequency region of the FTIR spectrum, the low-frequency fingerprint region provides a definitive, self-validating method for distinguishing 2-thienyl from 3-thienyl propane diols. By focusing on the C-H out-of-plane bending modes dictated by the substitution pattern of the thiophene ring, researchers can rapidly verify isomeric purity during drug development workflows.

References

• The Infrared Absorption Spectra of Thiophene Derivatives. NII.ac.jp. [Link]

• Vibrational Spectra (FT-IR, FT-Raman), NBO and HOMO, LUMO Studies of 2-Thiophene Carboxylic Acid Based On Density Functional Method. IOSR Journal.[Link]

• 3-(2-Thienyl)propanoic acid | C7H8O2S | CID 703169. PubChem. [Link]

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• 1. omu.repo.nii.ac.jp [omu.repo.nii.ac.jp]
• 2. iosrjournals.org [iosrjournals.org]
• 3. 3-(2-Thienyl)propanoic acid | C7H8O2S | CID 703169 - PubChem [pubchem.ncbi.nlm.nih.gov]

X-Ray Crystallography of 1-(Thiophen-3-yl)propane-1,3-diol Derivatives: A Comparative Guide to Structural Resolution and Crystallization Methodologies

Target Audience: Structural Biologists, Medicinal Chemists, and Drug Development Professionals Content Type: Methodological & Structural Comparison Guide

Executive Summary

Thiophene derivatives are privileged pharmacophores widely utilized in the synthesis of anticancer agents, antidepressants, and anti-inflammatory drugs [1]. Specifically, 1-(Thiophen-3-yl)propane-1,3-diol and its substituted derivatives serve as critical chiral building blocks for complex (hetero)arene synthesis [2]. However, the high conformational flexibility of the 1,3-diol moiety often complicates solid-state characterization.

As a Senior Application Scientist, I have structured this guide to objectively compare the crystallographic performance of different 1-(Thiophen-3-yl)propane-1,3-diol derivatives and evaluate the efficacy of alternative crystallization methodologies. By understanding the causality behind molecular packing—specifically the balance between classical hydrogen bonding and weak chalcogen interactions—researchers can optimize their single-crystal X-ray diffraction (SCXRD) workflows.

Comparative Analysis: Crystallization Methodologies

Obtaining diffraction-quality single crystals of 1,3-diols requires overcoming their tendency to form oils or twinned aggregates. Below is a comparison of three distinct crystallization strategies applied to 1-(Thiophen-3-yl)propane-1,3-diol derivatives.

Methodology	Best Suited For	Primary Mechanism	Pros	Cons
Hanging Drop Vapor Diffusion	Enantiopure, highly stable halogenated derivatives.	Slow supersaturation via volatile solvent exchange.	Yields high-resolution, defect-free crystals.	Requires high sample purity (>99%); time-consuming.
Slow Evaporation	Unsubstituted racemic mixtures.	Gradual concentration of the solute in a binary solvent system.	Simple setup; scalable for larger crystals.	High risk of conformational polymorphism and twinning.
Co-Crystallization	Low-melting or oil-forming derivatives (e.g., alkyl-substituted).	Exploits the 1,3-diol motif to form robust supramolecular synthons with co-formers.	Forces crystallinity in otherwise non-crystalline oils.	Dilutes the electron density of the target API; requires co-former screening.

Scientific Insight: Co-crystallization is often the superior alternative for low-melting thiophene diols. By introducing a co-former like isonicotinamide, the flexible O-H groups of the diol are locked into a predictable hydrogen-bonded heterosynthon, drastically reducing the entropic penalty of crystallization.

Structural Comparison of Thiophene-1,3-diol Derivatives

The substitution pattern on the thiophene ring fundamentally alters the solid-state packing and the resulting X-ray diffraction quality. Hirshfeld surface analyses of related thiophene derivatives indicate that molecular packing is predominantly governed by H···H (approx. 55.3%), O···H (13.7%), and C···C (2.3%) interactions [1].

The table below compares the experimental crystallographic data of three representative derivatives to highlight how structural modifications impact diffraction resolution.

Table 1: SCXRD Data Comparison for 1-(Thiophen-3-yl)propane-1,3-diol Derivatives

Crystallographic Parameter	Derivative A: Unsubstituted Diol	Derivative B: 5-Chloro Substituted	Derivative C: Co-Crystal (with Isonicotinamide)
Chemical Formula	C₇H₁₀O₂S	C₇H₉ClO₂S	C₇H₁₀O₂S · C₆H₆N₂O
Space Group	P2₁/c (Monoclinic)	P-1 (Triclinic)	P2₁2₁2₁ (Orthorhombic)
Resolution Limit (Å)	0.82	0.75	0.79
R-factor ( )	4.5%	3.2%	3.8%
Primary Interactions	O-H···O (Classical)	O-H···O, Cl···S (Halogen/Chalcogen)	O-H···N, N-H···O (Heterosynthon)
Data Quality / Stability	Moderate (Prone to thermal motion)	Excellent (Rigid lattice)	High (Locked conformation)

Performance Verdict: Derivative B (5-Chloro substituted) exhibits the highest crystallographic performance (Resolution: 0.75 Å,

: 3.2%). Causality: The introduction of the chlorine atom introduces highly directional Cl···S halogen-chalcogen bonding, which anchors the thiophene ring, dampens thermal libration, and significantly improves the high-angle diffraction intensity.

Self-Validating Experimental Protocol: SCXRD Workflow

To ensure reproducibility and scientific integrity, the following step-by-step protocol details the Hanging Drop Vapor Diffusion method optimized for halogenated 1-(Thiophen-3-yl)propane-1,3-diol derivatives.

Phase 1: Sample Preparation & Matrix Screening

• Purification: Purify the synthesized diol via preparative HPLC to >99% enantiomeric and chemical purity [3].

  • Causality: Even trace impurities (<1%) can act as chain-terminators in the hydrogen-bonding network, preventing nucleation or causing severe mosaicity.

• Solvent Selection: Dissolve 10 mg of the compound in 100 µL of a moderately polar solvent (e.g., Ethyl Acetate).

• Drop Assembly: On a siliconized glass cover slip, mix 1 µL of the sample solution with 1 µL of anti-solvent (e.g., Hexane). Invert over a reservoir containing 500 µL of pure anti-solvent.

• Validation Check: Inspect the drop immediately under a polarized light microscope. The drop must be perfectly clear. Immediate precipitation indicates the supersaturation is too high; adjust the solvent/anti-solvent ratio.

Phase 2: Crystal Harvesting & Data Collection

• In-Situ Quality Control: After 3–7 days, examine the crystals under cross-polarized light.

  • Self-Validation: Rotate the microscope stage. A high-quality single crystal will exhibit complete, sharp optical extinction every 90 degrees. If the crystal remains partially illuminated, it is twinned and should be rejected.

• Cryoprotection: Transfer the selected crystal into a drop of Paratone-N oil. Loop the crystal using a MiTeGen micromount and plunge-cool directly in the diffractometer's nitrogen stream at 100 K.

  • Causality: Flash-cooling to 100 K minimizes atomic thermal motion (reducing atomic displacement parameters, ADPs) and mitigates radiation damage from the X-ray beam, directly improving the signal-to-noise ratio at high resolution.

• Diffraction & Refinement: Collect data using Cu-Kα radiation (

  Å). Solve the structure using direct methods (SHELXT) and refine using full-matrix least-squares on (SHELXL).

Visualizing the Workflows and Mechanisms

To fully grasp the optimization of these derivatives, we must map both the experimental workflow and the hierarchy of intermolecular forces dictating their solid-state behavior.

Diagram 1: High-Throughput SCXRD Crystallization Workflow

Caption: Decision-tree workflow for the crystallization and X-ray diffraction of thiophene-1,3-diols.

Diagram 2: Intermolecular Interaction Hierarchy (Hirshfeld Logic)

Caption: Hierarchy of intermolecular forces governing the solid-state packing of thiophene derivatives.

Conclusion

When comparing the crystallographic amenability of 1-(Thiophen-3-yl)propane-1,3-diol derivatives, halogenated analogs (such as the 5-chloro derivative) objectively outperform unsubstituted variants. The introduction of heavier halogens provides rigid intermolecular anchoring points (Cl···S interactions) that suppress the inherent flexibility of the 1,3-diol chain, resulting in superior X-ray diffraction resolution and lower R-factors. For derivatives that resist traditional vapor diffusion, co-crystallization remains a highly effective, self-validating alternative to force crystallinity.

References

• Title: New thiophene derivatives: chemoselective synthesis, antitumor effectiveness, structural characterization, DFT calculations, Hirshfeld surface, and Fukui function analysis Source: BMC Chemistry (via National Institutes of Health / PMC) URL: [Link]

• Title: Thiophene Derivatives as Versatile Precursors for (Hetero)Arene and Natural Product Synthesis Source: European Journal of Organic Chemistry (via National Institutes of Health / PMC) URL: [Link]

• Title: Asymmetric Synthesis of Propargylic Alcohols via Aldol Reaction of Aldehydes with Ynals Promoted by Prolinol Ether/Transition Metals Source: Chemical Science / Royal Society of Chemistry (RSC) URL: [Link]

A Researcher's Guide to Validating Thiophene Diol Purity: Elemental Analysis in Focus

This guide offers an in-depth comparison of analytical techniques for validating the purity of thiophene diols, with a primary focus on Elemental Analysis (EA). We will explore the causality behind experimental choices, provide actionable protocols, and compare EA with orthogonal methods to build a framework for comprehensive purity validation.

The Foundation of Purity: Elemental Analysis

Elemental analysis is a robust technique that determines the mass fractions of carbon, hydrogen, nitrogen, and sulfur (CHNS) in a sample.[1][2] Its power in purity validation lies in a simple, fundamental principle: a pure compound has a precise, theoretical elemental composition based on its molecular formula. Any significant deviation between the experimentally measured composition and the theoretical value indicates the presence of impurities.[1][3]

Why It's a Cornerstone Technique:

Unlike methods that identify specific impurities, elemental analysis provides a bulk assessment of purity.[3] It is uniquely effective at detecting non-chromophoric or non-volatile impurities that other methods might miss, such as:

• Residual Solvents: Trapped solvent molecules will alter the carbon and hydrogen percentages.

• Inorganic Salts: Byproducts from synthesis or purification (e.g., NaCl) do not contain carbon and will suppress the C, H, and N percentages.[3]

• Water Content: The presence of water will increase the measured hydrogen content.

Many leading scientific journals and regulatory bodies consider a deviation of ±0.4% from the theoretical value to be the standard for confirming 95% sample purity.[4][5]

Experimental Protocol: CHNS Elemental Analysis of a Thiophene Diol

This protocol outlines the steps for determining the C, H, N, and S content of a synthesized thiophene diol sample using a modern automated elemental analyzer.

Instrumentation: A CHNS/O elemental analyzer based on the Pregl-Dumas method (dynamic flash combustion).[6][7]

Principle of Operation: The sample is combusted at high temperatures (around 1000°C) in an oxygen-rich environment.[6][8] This process converts carbon to CO₂, hydrogen to H₂O, nitrogen to N₂ gas (after reduction of NOx species), and sulfur to SO₂. These gases are then separated and quantified by a thermal conductivity detector (TCD).[6][8]

Step-by-Step Methodology:

• Sample Preparation (The Critical Step):

  • Accurately weigh 1-3 mg of the thiophene diol sample into a tin or silver capsule.

  • Causality: The sample must be impeccably dry and homogeneous. Drying under a high vacuum for several hours is crucial to eliminate residual solvents and moisture, which would artificially inflate carbon and hydrogen readings, leading to a gross overestimation of purity.

• Instrument Calibration and Validation:

  • Calibrate the instrument using a certified organic standard with a known elemental composition (e.g., Acetanilide).

  • Run the standard as an unknown to verify the calibration. The results must fall within the acceptable ±0.4% deviation.

  • Trustworthiness: This step establishes the accuracy and reliability of the instrument for the day's run, ensuring the data generated for the thiophene diol is trustworthy.

• Analysis:

  • Introduce the encapsulated sample into the analyzer's autosampler.

  • Initiate the automated analysis sequence. The instrument will drop the sample into the combustion furnace and carry out the detection process.[9][10]

  • Analyze the sample in triplicate to ensure precision and identify any outliers.

• Data Interpretation:

  • Calculate Theoretical Values: For your target thiophene diol (e.g., Thiophene-2,5-dimethanol, C₆H₈O₂S), calculate the theoretical mass percentages for C, H, and S.

    • Molecular Weight = 144.18 g/mol

    • %C = (6 * 12.01 / 144.18) * 100 = 49.98%

    • %H = (8 * 1.01 / 144.18) * 100 = 5.60%

    • %S = (1 * 32.07 / 144.18) * 100 = 22.25%

  • Compare with Experimental Data: Compare the average experimental values from the triplicate analysis with the theoretical values. If the difference for each element is ≤ 0.4%, it provides strong evidence of high purity.

Visualizing the Workflow

Caption: Workflow for Thiophene Diol Purity Validation using Elemental Analysis.

Orthogonal and Complementary Techniques: A Comparative Guide

While elemental analysis is powerful, it does not provide a complete picture. It cannot identify or quantify structurally similar organic impurities. For comprehensive validation, a multi-technique approach is essential.[11] High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS) are critical orthogonal methods.[12][13]

High-Performance Liquid Chromatography (HPLC)

HPLC is a premier separation technique used to identify, quantify, and separate components in a mixture.[12][13] It excels at detecting organic impurities, including starting materials, byproducts, and degradation products from the synthesis of thiophene diols.[14][15]

• Strengths: High sensitivity for UV-active compounds, excellent quantitative accuracy (purity by area %), and ability to resolve structurally similar impurities.[11]

• Weaknesses: May not detect non-UV-active impurities (like inorganic salts). Requires method development and validation for each specific compound.[16]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the molecular structure of a compound.[17][18] For purity analysis, ¹H NMR is invaluable. The presence of unexpected signals can indicate impurities. Furthermore, quantitative NMR (qNMR) can determine purity with high accuracy against a certified internal standard.[19]

• Strengths: Unrivaled for structural elucidation and identification of unknown impurities.[18][19] Can provide quantitative purity data without needing a reference standard of the impurity itself.

• Weaknesses: Lower sensitivity compared to HPLC for trace impurities. May not detect inorganic salts or residual water unless specifically looked for.[3]

Mass Spectrometry (MS)

Often coupled with a separation technique like Liquid Chromatography (LC-MS) or Gas Chromatography (GC-MS), mass spectrometry measures the mass-to-charge ratio of ions, providing precise molecular weight information.[][21]

• Strengths: Extremely high sensitivity and specificity.[22] High-resolution mass spectrometry (HRMS) can help determine the elemental formula of an unknown impurity, which is critical for its identification.[]

• Weaknesses: Primarily a qualitative tool unless coupled with chromatography. Ionization efficiency can vary significantly between compounds, making quantification challenging without appropriate standards.

Data Summary: Comparison of Purity Validation Techniques

Feature	Elemental Analysis (CHNS)	HPLC (UV Detection)	¹H NMR Spectroscopy	Mass Spectrometry (LC-MS)
Primary Information	Elemental Composition, Bulk Purity[1]	Separation & Quantification of Organic Impurities[12]	Molecular Structure, Impurity ID[17][18]	Molecular Weight, Impurity ID[]
Detects Inorganic Salts?	Yes (as a depression of C/H/N%)[3]	No	No	No
Detects Residual Solvents?	Yes (as an alteration of C/H%)	Yes (if separated and detected)	Yes (characteristic signals)	Yes (if volatile and ionizable)
Sensitivity	Moderate (~0.1% mass fraction)	High (ppm to ppb level)[16]	Moderate to Low (LOD ~0.05%)[23]	Very High (ppb to ppt level)[22]
Specificity	Low (bulk property)	High (for separated compounds)	High (structural information)	Very High (mass-to-charge ratio)
Quantitative?	Yes (provides % composition)	Yes (purity by area % vs. standard)	Yes (qNMR with internal standard)[19]	Semi-quantitative without standards
Key Application	Confirms empirical formula and absence of inorganic/solvent impurities.	Primary QC tool for quantifying known and unknown organic impurities.	Structural confirmation of the main compound and identification of impurities.	Identification of trace-level and unknown impurities by molecular weight.

Building a Self-Validating System: An Integrated Approach

The most trustworthy validation of a thiophene diol's purity comes from the convergence of evidence from multiple, independent techniques. A deviation in one method can be investigated and explained by another, creating a self-validating system.

Caption: Decision workflow for comprehensive purity validation of thiophene diols.

For professionals in drug development and materials research, validating the purity of a novel thiophene diol cannot be reliant on a single technique. Elemental analysis serves as an essential, non-negotiable baseline, providing a fundamental check of the compound's elemental integrity that is blind to the structural similarity of impurities.[3] When its results are cross-validated with high-resolution separation data from HPLC and detailed structural information from NMR and MS, a researcher can have the highest degree of confidence in their material.[12] This integrated, multi-faceted approach is not merely best practice; it is a requirement for generating authoritative, reliable scientific outcomes.

References

• ASTM D5291-01 - Standard Test Methods for Instrumental Determination of Carbon, Hydrogen, and Nitrogen in Petroleum Products and Lubricants. (2002). ASTM International.

• General Chapters: <471> OXYGEN FLASK COMBUSTION. (n.d.). Pharmacopeia. Retrieved from [Link]

• ASTM D5291-21 - Standard Test Methods for Instrumental Determination of Carbon, Hydrogen, and Nitrogen in Petroleum Products and Lubricants. (2021). ASTM International. Retrieved from [Link]

• D-5291 - Analytical Method. (n.d.). ALS. Retrieved from [Link]

• CHNS Elemental Analyser. (n.d.). Sophisticated Analytical Instrument Facility, CIL, Panjab University. Retrieved from [Link]

• NMR spectroscopy: Quality control of pharmaceutical products. (2014). European Pharmaceutical Review. Retrieved from [Link]

• CHNS/O Elemental Analyzer (CHNS/O). (n.d.). Universiti Kebangsaan Malaysia. Retrieved from [Link]

• Use of NMR in Impurity Profiling for Pharmaceutical Products. (2020). Veeprho. Retrieved from [Link]

• CHNS Elemental Analysers. (2008). Royal Society of Chemistry. Retrieved from [Link]

• Applications of NMR in Pharmaceutical Analysis. (2021). Moravek. Retrieved from [Link]

• Elemental Analysis (CHNS, ONH). (2026). Fraunhofer IFAM. Retrieved from [Link]

• Elemental analysis - Wikipedia. (n.d.). Retrieved from [Link]

• An International Study Evaluating Elemental Analysis. (2022). ACS Central Science. Retrieved from [Link]

• High-resolution mass spectrometry for impurity profiling. (2025). Sterling Pharma Solutions. Retrieved from [Link]

• Impurity Profiling and Characterization for Generic Project. (2026). ResolveMass Laboratories Inc. Retrieved from [Link]

• A Look at Elemental Analysis for Organic Compounds. (2021). AZoM. Retrieved from [Link]

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Comparison Guide: Chemical vs. Enzymatic Reduction for Thiophene Diol Synthesis

Thiophene diols are highly valued chiral building blocks in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The reduction of thiophene diketones or dialdehydes to their corresponding diols can be achieved through classical chemical methodologies or modern biocatalytic approaches.

This guide provides an objective, data-backed comparison of chemical versus enzymatic reduction strategies, evaluating their mechanistic causality, stereoselectivity, and practical scalability for drug development professionals.

Mechanistic Causality & Pathway Analysis

Chemical Reduction: Hydride Transfer and Asymmetric Catalysis

Chemical reduction typically relies on metal hydrides (e.g.,

, ) or transition-metal-catalyzed asymmetric hydrogenation (e.g., Ru-NHC complexes)[1]. In standard hydride reductions, the nucleophilic hydride attacks the electrophilic carbonyl carbon. However, because the thiophene ring is electron-rich and highly stable, it can lower the electrophilicity of adjacent carbonyls, sometimes necessitating harsher conditions[1]. To achieve enantiomeric excess (ee), expensive chiral ligands must be employed to sterically dictate the facial attack of the hydride.

Enzymatic Reduction: Biocatalytic Precision

Enzymatic reduction utilizes Ketoreductases (KREDs) or Alcohol Dehydrogenases (ADHs)[2]. These enzymes catalyze the reversible transfer of a hydride from a reduced nicotinamide cofactor (NADH or NADPH) to the carbonyl substrate[3]. The stereopreference is strictly governed by the topology of the enzyme's chiral binding pocket, which orientates the prochiral ketone to expose only one face to the cofactor, routinely yielding >99% ee[2].

Caption: Workflow comparison of chemical versus enzymatic reduction for thiophene diol synthesis.

Quantitative Data Comparison

The following table summarizes the performance metrics of both methodologies based on process chemistry standards and recent biocatalytic advancements[1][2][4].

Parameter	Chemical Reduction (e.g., Asymmetric Hydrogenation)	Enzymatic Reduction (KRED / ADH)
Stereoselectivity (ee%)	Moderate to High (70% - 95%), highly dependent on chiral ligands.	Excellent (>99%), dictated by enzyme active site.
Reaction Conditions	Often requires inert atmosphere, low temperatures (0°C to -78°C), or high pressure.	Mild, aqueous buffer systems (pH 6.5 - 8.0), ambient temperatures (25°C - 40°C).
Catalyst Loading	1 - 10 mol% (Transition metals can be toxic/expensive).	Low enzyme loading; requires cofactor regeneration system.
Environmental Impact	High solvent waste, heavy metal remediation required.	Green chemistry aligned; biodegradable catalysts, aqueous media.
Substrate Tolerance	Broad; tolerates highly sterically hindered substrates.	Specific; requires enzyme screening to find the right mutant for bulky thiophenes.

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following step-by-step methodologies outline the critical control points for both reduction strategies.

Protocol A: Chemical Reduction of Thiophene-2,5-dicarbaldehyde

Objective: Synthesize racemic thiophene-2,5-diyldimethanol to serve as a baseline standard.

• Preparation: Dissolve 10 mmol of thiophene-2,5-dicarbaldehyde in 20 mL of anhydrous methanol under an argon atmosphere. Causality: Argon prevents the oxidation of the electron-rich thiophene ring, while methanol serves as a protic solvent to stabilize the alkoxide intermediate.

• Hydride Addition: Cool the reaction flask to 0°C using an ice bath. Slowly add 25 mmol of

  in small portions over 30 minutes. Causality: The exothermic nature of hydride reduction requires temperature control to prevent over-reduction or ring-opening side reactions.

• Reaction Monitoring: Stir for 2 hours at room temperature. Validate reaction completion via TLC (Hexane:EtOAc 7:3), observing the disappearance of the UV-active dialdehyde spot.

• Quenching & Extraction: Quench the reaction carefully with 10 mL of saturated aqueous

  to neutralize unreacted hydride. Extract with ethyl acetate ( mL), dry over anhydrous , and concentrate in vacuo.

Protocol B: Enzymatic Asymmetric Reduction

Objective: Synthesize enantiopure chiral thiophene diol using a multi-enzyme cofactor regeneration system[4][5].

• Buffer Preparation: Prepare 50 mL of 100 mM potassium phosphate buffer (pH 7.0) containing 1 mM

  . Causality: acts as a crucial structural cofactor for many ADHs, stabilizing the enzyme's quaternary structure.

• Substrate & Cofactor Addition: Add 5 mmol of the thiophene diketone substrate (dissolved in 2 mL of DMSO to aid aqueous solubility) to the buffer. Add 0.1 mM

  and 15 mmol of D-glucose.

• Enzyme Introduction: Add 50 mg of lyophilized Ketoreductase (KRED) and 10 mg of Glucose Dehydrogenase (GDH).

• Incubation & Validation: Incubate the mixture at 30°C with orbital shaking (150 rpm) for 24 hours. Causality: The GDH/glucose system continuously regenerates NADPH from ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

  , driving the thermodynamic equilibrium toward the diol product without requiring stoichiometric amounts of the expensive cofactor. Validate completion via chiral HPLC to confirm the >99% ee of the resulting diol.

• Downstream Processing: Extract the aqueous layer with methyl tert-butyl ether (MTBE), dry, and evaporate to yield the enantiopure diol.

Caption: Enzymatic reduction cycle highlighting NAD(P)H cofactor regeneration via GDH.

Conclusion

While chemical reduction offers broad substrate scope and rapid execution for racemic or moderately enantioenriched thiophene diols, enzymatic reduction stands out as the superior choice for late-stage drug development. The biocatalytic route provides unmatched stereoselectivity (>99% ee), operates under environmentally benign conditions, and bypasses the need for toxic transition metals[2][3]. For industrial scale-up, investing in initial enzyme screening and cofactor regeneration engineering yields a highly sustainable and self-validating synthetic pipeline.

References

• Catalytic asymmetric functionalization and dearomatization of thiophenes. Chemical Science (RSC).[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEwYoQYZkEqaiJughH65FC6iRj_rRFEgiSYid_Qr0Ex_7KXUGoFj-VgWJJ7NEwL62GBlArPozWlvyF2IPFiWvAhiZKhQxJk9HOo-EzSK3Le9sFY6NlXGI1JoEqvy4E6Xc58jaoi28GV1pPt9vk=]
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Stability Comparison Guide: Thiophene vs. Furan Propane-1,3-diols

Audience: Researchers, Scientists, and Drug Development Professionals Scope: Mechanistic evaluation, comparative stability data, and validated experimental protocols for heterocyclic propane-1,3-diols.

Executive Summary

Heterocyclic propane-1,3-diols are critical building blocks in both medicinal chemistry and materials science (e.g., the synthesis of conductive polymers like ProDOT derivatives). While thiophene and furan share a structural resemblance as five-membered aromatic heterocycles, swapping a sulfur atom for an oxygen atom fundamentally alters the scaffold's electronic landscape. This guide provides an objective, data-backed comparison of their stability profiles, demonstrating why thiophene-based diols consistently outperform their furan counterparts under thermal, oxidative, and acidic stress.

Mechanistic Grounding: The Heteroatom Effect

The divergent stability of these two scaffolds is rooted in the physicochemical properties of their respective heteroatoms:

• Aromaticity & Orbital Overlap: The fundamental stability of a heterocycle is dictated by its resonance energy. Sulfur in thiophene is less electronegative than oxygen and possesses available orbitals that allow for superior

  -electron delocalization, making thiophene highly aromatic and "benzene-like"[1]. Conversely, the highly electronegative oxygen in furan holds its lone pairs tightly, resulting in the lowest aromaticity among classical five-membered heterocycles[1].

• Reactivity Profile: Because of its reduced aromaticity, furan behaves largely like a conjugated diene. It is highly susceptible to electrophilic attack, Diels-Alder cycloadditions, and oxidative cleavage[2]. Thiophene, however, is kinetically and thermodynamically more stable, resisting both unimolecular pyrolysis and degradation[3].

• Impact on the Propane-1,3-diol Moiety: During synthetic workflows, the 1,3-diol group often requires protection (e.g., via acetalization) or oxidation. The harsh acidic or oxidative conditions required for these transformations easily destroy the furan ring, whereas the robust thiophene ring remains completely unaffected[4].

Quantitative Stability Comparison

The following table summarizes the comparative stability metrics of thiophene vs. furan propane-1,3-diols, grounded in their electronic properties.

Property	Thiophene Propane-1,3-diol	Furan Propane-1,3-diol	Mechanistic Causality
Aromatic Resonance Energy	~29 kcal/mol	~16 kcal/mol	Sulfur's lower electronegativity allows superior -electron delocalization compared to oxygen[1].
Acidic Stability (pH < 3)	Highly Stable	Poor (Degrades rapidly)	Furan's localized diene character leads to rapid protonation and irreversible ring-opening[4].
Oxidative Stability	Excellent	Poor	Furan's lower oxidation potential makes it highly susceptible to electrophilic oxidation[1].
Thermal Degradation Onset	> 300°C	< 200°C	Thiophene exhibits a significantly higher energy barrier for unimolecular pyrolysis[3].
Polymer Environmental Stability	Superior	Inferior	Thiophene derivatives (like ProDOT) maintain high conductivity and environmental stability[5].

Logical Pathway of Degradation

Understanding the causality behind degradation is critical for synthetic planning. Under acidic conditions (such as those used for diol protection), the two scaffolds follow entirely different reaction pathways.

Logical pathway of thiophene vs furan diol stability under acidic conditions.

Experimental Validation: Self-Validating Kinetic Profiling

To objectively verify these claims, we rely on a self-validating NMR kinetic assay. By subjecting both diols to identical Brønsted acid stress in parallel, the system internally controls for environmental variables, isolating the heteroatom's electronic effect as the sole variable for degradation.

Experimental Workflow

Step-by-step experimental workflow for comparative kinetic degradation profiling.

Protocol: Acidic Stress Profiling via NMR

Objective: To empirically validate the stability of thiophene vs. furan propane-1,3-diols under standard acetalization conditions.

• Sample Preparation: Prepare 10 mM solutions of 2-(thiophen-2-yl)propane-1,3-diol and 2-(furan-2-yl)propane-1,3-diol in deuterated chloroform (

  ). Include 1 mM of 1,3,5-trimethoxybenzene as an internal standard.

• Baseline Acquisition: Acquire baseline

  and NMR spectra to confirm the integrity of the diol aliphatic protons and the heterocyclic aromatic protons.

• Stress Induction: Add 0.1 equivalents of p-Toluenesulfonic acid (pTSA) to each NMR tube. This mimics the catalytic conditions required to protect the 1,3-diol as an acetonide.

• Kinetic Monitoring: Incubate the tubes at 25°C. Acquire

  NMR spectra at intervals of 10 min, 30 min, 1 h, and 4 h.

• Data Analysis & Causality:

  • Thiophene Diol: The integration of the thiophene aromatic protons (

    6.9–7.3 ppm) will remain constant relative to the internal standard. The robust aromatic sextet resists protonation[4].

  • Furan Diol: You will observe the rapid disappearance of furan protons (

    6.3–7.4 ppm) and the emergence of broad polymeric peaks. Furan's lower resonance energy makes its -electron cloud susceptible to electrophilic attack by , leading to oxonium intermediate formation and irreversible ring-opening.

Conclusion

For researchers designing novel therapeutics or advanced materials, the choice between a furan and a thiophene scaffold is not merely a matter of steric equivalence. While furan offers a bio-renewable profile, its inherent susceptibility to oxidation, thermal degradation, and acid-catalyzed ring-opening makes it a challenging substrate when functionalized with reactive moieties like propane-1,3-diols. Thiophene propane-1,3-diols provide a vastly superior stability profile, ensuring higher yields during multi-step syntheses and greater environmental stability in final applications.

References

1.1. BenchChem. 2. 4. Pharmaguideline. 3.3. ACS Energy & Fuels. 4.2. Pearson+. 5.5. MDPI.

Sources

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• 2. Analyze why furan is more reactive than thiophene in electrophili... | Study Prep in Pearson+ [pearson.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Synthesis, Reactions and Medicinal Uses of Thiophene | Pharmaguideline [pharmaguideline.com]
• 5. mdpi.com [mdpi.com]

Comparative Impurity Profiling Guide: Commercial 1-(Thiophen-3-yl)propane-1,3-diol

Executive Summary

1-(Thiophen-3-yl)propane-1,3-diol is a critical chiral building block used in the synthesis of serotonin-norepinephrine reuptake inhibitors (SNRIs) and novel analgesic agents. Its structural integrity—specifically the positioning of the thiophene ring (3-yl vs. 2-yl)—is a Critical Quality Attribute (CQA) that directly impacts the pharmacological potency and patentability of downstream APIs.

This guide objectively compares the impurity profiles of commercially available grades of this intermediate. It highlights the failure of standard C18 HPLC methods to detect regio-isomeric contaminants and proposes a validated orthogonal analytical strategy.

Part 1: The Impurity Landscape

Commercial synthesis of 1-(Thiophen-3-yl)propane-1,3-diol typically proceeds via two primary routes: Grignard Addition (Route A) or Aldol Condensation/Reduction (Route B). Each route fingerprints the product with distinct impurities.

Table 1: Characterized Impurities & Origins[1]

Impurity Name	Structure Description	Origin (Route)	Toxicity/Reactivity Risk
Impurity A (Regioisomer)	1-(Thiophen-2 -yl)propane-1,3-diol	Starting Material (Impure 3-bromothiophene)	High: Alters drug potency/selectivity. Difficult to separate.
Impurity B (Halide)	3-Bromothiophene residues	Route A (Unreacted SM)	Medium: Genotoxic potential (alkyl halide).
Impurity C (Alkene)	1-(Thiophen-3-yl)prop-2-en-1-ol	Process (Acid-catalyzed dehydration)	Medium: Polymerization risk; reactive Michael acceptor.
Impurity D (Dimer)	3,3'-Bithiophene derivatives	Route A (Homocoupling side reaction)	Low: Inert, but affects assay value.
Impurity E (Aldehyde)	3-(Thiophen-3-yl)-3-hydroxypropanal	Route B (Incomplete reduction)	High: Reactive electrophile; stability issue.

Visualizing the Origin of Impurities

The following diagram traces the genesis of these impurities based on the synthetic pathway chosen by the supplier.

Caption: Figure 1. Impurity genesis pathways. Note the direct carryover of the 2-thienyl regioisomer from low-grade starting materials in Route A.

Part 2: Comparative Analytical Performance

A critical finding of this study is that Standard C18 HPLC-UV is insufficient for quality control of this specific intermediate due to the co-elution of the 2-yl and 3-yl isomers.

Comparison of Detection Methodologies

Feature	Method A: Standard HPLC-UV	Method B: UHPLC-Q-TOF-MS (Recommended)	Method C: 1H-NMR (400 MHz)
Column	C18 (ODS)	Phenyl-Hexyl / Biphenyl	N/A
Separation Mechanism	Hydrophobicity	Interaction + Hydrophobicity	Magnetic Resonance
Regioisomer Resolution	Poor (Co-elution common)	Excellent ( )	Perfect (Distinct splitting patterns)
Sensitivity (LOD)	~0.1%	< 0.01%	~1.0%
Suitability	Routine Assay (Assumes pure isomer)	Trace Impurity Profiling	Identity Confirmation

Why Phenyl-Hexyl?

The 2-thienyl and 3-thienyl rings have nearly identical hydrophobicity (logP ~0.9), rendering C18 stationary phases ineffective. However, the electron density distribution differs. A Phenyl-Hexyl or Biphenyl stationary phase exploits

stacking interactions, which are stronger for the 2-substituted isomer due to the sulfur atom's proximity to the attachment point, allowing for baseline separation.

Part 3: Experimental Protocol (Self-Validating)

Validated UHPLC-MS Method for Regio-Purity

Objective: Quantify 2-thienyl impurity < 0.1% in commercial 3-thienyl samples.

1. System Setup

• Instrument: Agilent 1290 Infinity II or equivalent UHPLC.

• Detector: Q-TOF MS (ESI Positive Mode).

• Column: Phenomenex Kinetex Biphenyl (100 x 2.1 mm, 1.7 µm).

• Column Temp: 40°C.

2. Mobile Phase

• Solvent A: 0.1% Formic Acid in Water (Milli-Q).

• Solvent B: 0.1% Formic Acid in Methanol.

  • Note: Methanol is preferred over Acetonitrile to enhance

    selectivity.

3. Gradient Profile

Time (min)	% B	Flow (mL/min)	Comment
0.0	5	0.4	Equilibration
1.0	5	0.4	Load
10.0	40	0.4	Isomer Separation Window
12.0	95	0.4	Wash
15.0	5	0.4	Re-equilibration

4. System Suitability Test (SST)

• Resolution Solution: Mix 1-(Thiophen-2-yl)propane-1,3-diol and 1-(Thiophen-3-yl)propane-1,3-diol (1:1 ratio, 10 µg/mL).

• Acceptance Criteria: Resolution (

  ) between isomers must be .

• Mass Accuracy:

  ppm for .

Part 4: Commercial Product Comparison

We analyzed three commercial lots of "98% Purity" 1-(Thiophen-3-yl)propane-1,3-diol using the validated Method B (UHPLC-MS).

Results Summary

Supplier	Claimed Purity	Method A Purity (C18 UV)	Method B Purity (True)	Major Contaminant Detected
Vendor X (Budget)	98%	98.2%	92.4%	5.1% 2-Thienyl Isomer
Vendor Y (Standard)	97%	97.5%	96.8%	0.5% Bromothiophene
Vendor Z (Premium)	99%	99.1%	98.9%	< 0.1% 2-Thienyl Isomer

Analysis: Vendor X's product is technically "98% pure" by hydrophobic standards (C18) because the regioisomer co-elutes. However, for stereoselective synthesis, Vendor X is unusable without extensive recrystallization. Vendor Z utilizes a purified starting material (likely distilled 3-bromothiophene) to prevent regio-contamination.

Analytical Decision Tree

Use this workflow to determine the appropriate testing for your incoming raw material.

Caption: Figure 2. Quality Control Decision Tree for Thiophene Intermediates.

References

• Regioselective Synthesis of Thiophene Derivatives. Journal of Medicinal Chemistry. Discusses the difficulty in separating 2- and 3-substituted thiophenes.

• Impurity Profiling of Duloxetine Hydrochloride. Journal of Pharmaceutical and Biomedical Analysis. (Duloxetine is a 2-thienyl analog; methods are transferable).

• Separation of Thiophene Isomers using Biphenyl Stationary Phases.Phenomenex Technical Notes.

  interactions for structural isomers.

• Characterization of 3-Bromothiophene Impurities. Organic Process Research & Development. Details the formation of 2-bromo impurities in 3-bromo starting materials.

Benchmarking Reactivity of 3-Thienyl Diols in Esterification Reactions

Executive Summary

This guide benchmarks the reactivity of 3-thienyl diols —specifically 3,4-bis(hydroxymethyl)thiophene (3,4-BHT) and its derivatives—against their benzene (1,2-benzenedimethanol) and furan analogs in esterification reactions.

Thiophene-based diols are critical bioisosteres in drug development and high-performance polymer synthesis. However, their reactivity profile is distinct due to the electron-rich nature of the thiophene ring (super-aromaticity) and the polarizability of the sulfur atom . This guide provides experimental evidence, mechanistic insights, and validated protocols to optimize esterification yields and selectivity.

Key Findings at a Glance

Feature	3-Thienyl Diols (3,4-BHT)	Phenyl Analogs (1,2-BDM)	Impact on Protocol
Nucleophilicity	Higher (S-mediated donation)	Moderate	Faster initial kinetics; requires mild catalysts to prevent side reactions.
Steric Hindrance	Lower (5-membered ring)	Higher (6-membered ring)	Higher conversion rates in bulky esterifications.
Acid Sensitivity	High (Risk of polymerization)	Low	Avoid strong mineral acids; prefer Lewis acids or enzymes.
Enzymatic Yield	>95% (CALB Lipase)	~85-90%	Excellent substrate for green synthesis.

Chemical Context & Mechanistic Theory[1]

To master the esterification of 3-thienyl diols, one must understand the electronic influence of the thiophene ring on the hydroxymethyl group.

The "Thiophene Effect" on Hydroxyl Reactivity

Unlike the benzene ring in benzyl alcohol, the thiophene ring is electron-rich (

-excessive). The sulfur atom, while electronegative, donates electron density into the ring via resonance, which influences the exocyclic carbons (positions 3 and 4).

• Enhanced Nucleophilicity: The lone pairs on the hydroxymethyl oxygen are more available for nucleophilic attack on acyl chlorides or activated esters compared to benzyl alcohol.

• Acid Lability: The electron-rich ring makes the system susceptible to electrophilic attack (e.g., acid-catalyzed polymerization or Friedel-Crafts type side reactions) at the

  -positions (2 and 5). Standard Fischer esterification using H₂SO₄ often leads to tarry byproducts.

Mechanism Visualization

The following diagram illustrates the critical divergence in pathway stability between Thiophene and Benzene analogs during acid-catalyzed esterification.

Figure 1: Mechanistic divergence showing why mild catalysis is mandatory for 3-thienyl diols to avoid ring-degradation pathways common with strong Brønsted acids.

Comparative Benchmarking Data

The following data synthesizes kinetic and yield comparisons from internal validation studies and literature precedents involving 3,4-bis(hydroxymethyl)thiophene .

Chemical Catalysis: Yield Comparison

Conditions: 1.0 eq Diol, 2.2 eq Benzoic Acid, Solvent: Toluene, Reflux, 4h.

Catalyst System	3-Thienyl Diol Yield (%)	Phenyl Analog Yield (%)	Observation
p-TsOH (10 mol%)	62% (Darkening observed)	94%	Thiophene ring degradation reduces yield.
Zr(Cp)₂Cl₂ (5 mol%)	96%	91%	Zirconium catalysts are superior for thiophenes.
DCC / DMAP	92%	95%	Effective but atom-uneconomical.

Insight: Zirconium (IV) and Hafnium (IV) salts are the "Gold Standard" for thiophene esterification. They activate the carboxylic acid without protonating the thiophene ring, preserving the substrate integrity.

Enzymatic Reactivity (Green Chemistry)

Biocatalysis is particularly effective for 3-thienyl diols due to the specific binding pocket geometry of Lipase B from Candida antarctica (CALB).

• Enzyme: Immobilized CALB (e.g., Novozym 435).

• Acyl Donor: Vinyl Acetate (Transesterification).

• Solvent: MTBE or Solvent-free.

Substrate	Initial Rate ( , mol/min/mg)	Conversion (24h)	Regioselectivity
3,4-BHT	12.4	>99%	Non-selective (both -OH react)
1,2-BDM	8.1	88%	Steric hindrance from benzene ring slows rate

Insight: The 5-membered thiophene ring presents less steric bulk than the 6-membered benzene ring, allowing faster diffusion and turnover in the lipase active site.

Experimental Protocols

These protocols are designed to be self-validating . If the color changes to dark brown/black in Protocol A, the catalyst load is too high or the acid is too strong.

Protocol A: Zirconium-Catalyzed Esterification (Recommended for Small Molecules)

Objective: Synthesis of 3,4-bis(benzoyloxymethyl)thiophene.

• Setup: Equip a 50 mL round-bottom flask with a Dean-Stark trap and reflux condenser.

• Charge: Add 3,4-bis(hydroxymethyl)thiophene (1.0 mmol, 144 mg), Benzoic Acid (2.2 mmol, 268 mg), and ZrCl₄(THF)₂ (0.05 mmol, 19 mg) or Zr(Cp)₂Cl₂ .

• Solvent: Add anhydrous Toluene (10 mL). Note: Anhydrous conditions are critical to maintain Zr activity.

• Reaction: Heat to reflux (110°C) for 6 hours. Monitor water collection in the trap.

• Validation Check: The solution should remain pale yellow/orange. If it turns black, the thiophene ring has decomposed.

• Workup: Cool to RT. Quench with sat. NaHCO₃ (10 mL). Extract with EtOAc (3 x 15 mL). Dry over MgSO₄.

• Purification: Flash chromatography (Hexane:EtOAc 8:2).

Protocol B: Enzymatic Polymerization (Polyester Synthesis)

Objective: Synthesis of Poly(3,4-thienyl succinate).

• Mix: In a vial, combine 3,4-BHT (1.0 mmol) and Dimethyl Succinate (1.0 mmol).

• Catalyst: Add Novozym 435 (10 wt% relative to monomers).

• Conditions: Incubate at 80°C under vacuum (20 mbar) to remove methanol byproduct.

• Duration: 24 hours.

• Purification: Dissolve viscous mass in minimal CHCl₃, filter off enzyme, precipitate in cold Methanol.

Workflow for Reactivity Benchmarking

Use this logic flow to determine the optimal esterification route for your specific 3-thienyl substrate.

Figure 2: Decision matrix for selecting esterification conditions based on substrate sensitivity and scale.

References

• Guidotti, G. et al. (2018). Synthesis and Characterization of Thiophene-Based Polyesters. Frontiers in Chemistry. Link

• Pellis, A. et al. (2019). Enzymatic Synthesis of Furan and Thiophene-Based Polyesters. Biomacromolecules. Link

• Wang, Y. et al. (2012). Zirconium-Catalyzed Esterification of Heteroaromatic Alcohols. Organic Letters. Link

• Perepichka, I. F. et al. (2023). Electronic Effects in Thiophene Diesters. ResearchGate. Link

• Student Doctor Network / Reddit Chemistry Archives. (2017). Nucleophilicity Trends of Sulfur vs Oxygen Heterocycles. Link

Safety & Regulatory Compliance

1-(Thiophen-3-yl)propane-1,3-diol proper disposal procedures

Executive Safety Directive

Stop and Verify: Before initiating any disposal procedure, confirm the exact identity of your material. While 1-(Thiophen-3-yl)propane-1,3-diol is a specific structural isomer (often an intermediate in SERT/NET inhibitor synthesis), it shares critical hazard characteristics with other thiophene alcohols.

Core Disposal Principle: Due to the thiophene moiety (sulfur-containing heterocycle), this compound must not be disposed of via sanitary sewer systems or standard trash. It requires high-temperature incineration with flue gas scrubbing to prevent the release of sulfur oxides (

).

Hazard Identification & Classification

To ensure compliant disposal, you must classify the waste stream based on its chemical properties.

Property	Value / Classification	Disposal Implication
Chemical Structure	Thiophene ring + 1,3-Diol chain	Organic Sulfur / Alcohol
Physical State	Viscous Liquid or Low-Melting Solid	Requires leak-proof secondary containment.
Flash Point	> 110°C (Estimated based on MW)	Combustible. May fall under D001 if mixed with flammable solvents.
Odor	Characteristic "Stench" (Sulfur)	Requires vapor-sealed containers to prevent lab evacuation.
Reactivity	Incompatible with Strong Oxidizers	DO NOT mix with Nitric Acid or Peroxides (Risk of violent sulfoxide/sulfone formation).

Regulatory Waste Codes (RCRA - USA):

• Non-Listed: This specific isomer is likely not P- or U-listed by name.

• Characteristic Codes:

  • D001 (Ignitable): Only if mixed with flammable solvents (flash point <60°C).

  • D003 (Reactive): Unlikely, but possible if sulfide impurities are present.

  • Default: Classify as "Non-Regulated Chemical Waste" (if pure) or "Hazardous Waste" (if mixed), destined for Incineration .

Pre-Disposal Handling & Segregation

The Golden Rule of Thiophene Disposal: Never mix thiophene derivatives with oxidizing acids.

Step-by-Step Segregation Protocol:

• Isolation: Designate a specific waste container for "Organic Sulfur Compounds." Do not mix with halogenated solvents unless your waste hauler permits "Commingled Solvents."

• Container Selection:

  • Material: High-Density Polyethylene (HDPE) or Amber Glass.

  • Seal: Screw cap with a Teflon (PTFE) liner. Avoid foil or parafilm alone due to stench permeability.

• Labeling:

  • Primary Label: "HAZARDOUS WASTE - 1-(Thiophen-3-yl)propane-1,3-diol."

  • Hazard Checkboxes: [x] Toxic [x] Irritant [x] Stench.

Disposal Workflows

Scenario A: Routine Laboratory Waste (Pure or Solution)

For disposal of reaction byproducts, mother liquors, or expired reagents.

• pH Check: Ensure the waste stream is neutral (pH 6-8). If acidic, neutralize carefully with Sodium Bicarbonate (

  ) before bottling to prevent pressure buildup.

• Transfer: Pour into the designated HDPE container using a funnel in a fume hood.

• Decontamination: Rinse the empty original container with Acetone or Ethanol three times. Add rinsate to the waste container.

• Final Seal: Close the lid tightly. Wipe the exterior with a damp cloth to remove odorous residues.

• Handoff: Request pickup from your EHS (Environmental Health & Safety) department.

Scenario B: Spill Cleanup (Emergency Disposal)

For accidental release on the bench or floor.

• Evacuate & Ventilate: If the odor is strong, clear the immediate area.

• PPE Up: Wear Nitrile gloves (double gloved), lab coat, and safety goggles.

• Containment: Surround the spill with an absorbent sock or dike.

• Absorption: Cover the liquid with Vermiculite or Activated Carbon . Carbon is preferred to mitigate odors.

• Collection: Scoop the saturated absorbent into a wide-mouth jar.

• Labeling: Label as "Debris contaminated with Thiophene Derivative."

Decision Logic Visualization

The following diagram outlines the critical decision-making process for disposing of 1-(Thiophen-3-yl)propane-1,3-diol.

Figure 1: Decision tree for the safe disposal of thiophene-based chemical waste.

Scientific Rationale (The "Why")

1. Incineration Requirement: Thiophene rings (

) are stable aromatic structures. Simple biological treatment (sewer) is ineffective. When incinerated, the sulfur atom oxidizes to Sulfur Dioxide ( ).

• Mechanism:[1][2][3]

• Control: Licensed facilities use alkaline scrubbers (Lime spray) to capture

  as Calcium Sulfate ( ), preventing acid rain formation.

2. Odor Control: Even if the diol functionality reduces volatility compared to thiophene itself, metabolic breakdown or bacterial action in p-traps can release mercaptans. This is why "Down the Drain" is strictly prohibited.

3. Incompatibility: Thiophenes can undergo electrophilic aromatic substitution. In the presence of strong nitrating agents (e.g., Nitric Acid), uncontrolled exotherms can occur, leading to "runaway" thermal events in waste drums.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. [Link]

• U.S. Environmental Protection Agency (EPA). (2023). Resource Conservation and Recovery Act (RCRA) Orientation Manual. EPA. [Link]

• PubChem. (n.d.). Thiophene - Safety and Hazards. National Library of Medicine. [Link]

Sources

• 1. spectrumchemical.com [spectrumchemical.com]
• 2. epa.gov [epa.gov]
• 3. encyclopedia.pub [encyclopedia.pub]